8-Bromo-4-hydroxyquinoline-2-carboxylic acid

• CAS: 10174-71-7

Core Science & Biosynthesis

8-Bromo-4-hydroxyquinoline-2-carboxylic acid chemical properties

An In-depth Technical Guide to the Chemical Properties of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid

Introduction

The 8-hydroxyquinoline (8-HQ) scaffold is a classic example of a "privileged structure" in medicinal chemistry and materials science. Compounds incorporating this bicyclic system, which fuses a phenol to a pyridine ring, exhibit a remarkable breadth of biological activities and physicochemical properties.[1][2] The unique spatial arrangement of the phenolic hydroxyl group and the heterocyclic nitrogen atom makes 8-HQ and its derivatives potent chelating agents for a wide array of metal ions.[1][3] This ability to sequester metals is central to many of their applications, from antimicrobial and anticancer agents to fluorescent sensors and components in organic light-emitting diodes (OLEDs).[2][4]

This guide focuses on a specific, functionally rich derivative: 8-Bromo-4-hydroxyquinoline-2-carboxylic acid . The introduction of a bromine atom at the 8-position and a carboxylic acid at the 2-position significantly modulates the electronic properties, acidity, and steric profile of the parent 8-HQ core. These modifications create a tridentate chelating system with fine-tuned reactivity, making it a highly valuable molecule for researchers in drug discovery, analytical chemistry, and materials science. This document provides a senior-level overview of its core chemical properties, synthesis, reactivity, and potential applications, grounded in established chemical principles and supported by authoritative references.

Core Chemical Identity and Physicochemical Properties

The fundamental characteristics of a molecule dictate its behavior in chemical and biological systems. For 8-Bromo-4-hydroxyquinoline-2-carboxylic acid, the interplay between its three key functional groups—hydroxyl, carboxylic acid, and bromine—on the quinoline framework is critical.

Caption: Chemical structure of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid.

Table 1: Core Identifiers and Physicochemical Properties

Property	Value / Description	Source / Rationale
IUPAC Name	8-Bromo-4-hydroxyquinoline-2-carboxylic acid	IUPAC Nomenclature
CAS Number	Not broadly available; underscores its nature as a specialized research chemical.	-
Molecular Formula	C₁₀H₆BrNO₃	Derived from structure
Molecular Weight	268.06 g/mol	Derived from formula
Appearance	Expected to be a yellow to off-white crystalline solid.	Analogy to parent 8-HQ and related acids.[3][5]
Solubility	Poorly soluble in water. Soluble in organic solvents (e.g., DMSO, DMF) and aqueous base.	The quinoline core is hydrophobic. The carboxylic acid allows for salt formation in basic solutions, enhancing aqueous solubility.
pKa (Predicted)	pKa₁: ~3.5 (Carboxylic Acid)pKa₂: ~9.5 (Phenolic Hydroxyl)	Based on parent 8-hydroxyquinoline-2-carboxylic acid (pKa₁: 3.92, pKa₂: 10.14).[6] The electron-withdrawing bromine atom is expected to increase the acidity (lower the pKa) of both protons.

Tautomerism and Acidity

A key feature of 4-hydroxyquinolines is the existence of keto-enol tautomerism. The molecule exists in equilibrium between the 4-hydroxyquinoline and the quinolin-4(1H)-one form. This equilibrium is crucial for its reactivity and biological interactions. The two primary acidic protons are on the carboxylic acid and the phenolic hydroxyl groups, which are lost sequentially upon titration with a base.

Caption: Keto-enol tautomerism and key acidic protons of the molecule.

Synthesis and Reactivity

The synthesis of highly substituted quinolines requires a strategic approach, often building the ring from functionalized precursors rather than attempting to modify the completed scaffold.

Proposed Synthetic Workflow

A plausible and efficient route to synthesize 8-Bromo-4-hydroxyquinoline-2-carboxylic acid is via a Pfitzinger or Doebner-von Miller type reaction, starting with a brominated aminophenol. This ensures the correct placement of the bromine atom from the outset, avoiding issues with regioselectivity that would arise from brominating the quinoline core directly.[7]

Caption: Diagram of tridentate chelation with a generic metal ion (Mⁿ⁺).

• Carboxylic Acid Reactions: The -COOH group can be readily converted into esters, amides, or acid chlorides. This serves as a crucial synthetic handle for conjugating the molecule to other pharmacophores, polymers, or surfaces. For instance, creating amide derivatives is a common strategy to modulate lipophilicity and biological activity. [1][2]* Phenolic Hydroxyl Reactions: The -OH group can undergo O-alkylation or O-acylation. Protecting this group is often necessary during other synthetic transformations.

• Aromatic Ring Reactions: The quinoline ring system can undergo further electrophilic substitution, although the existing electron-withdrawing groups (-Br, -COOH) are deactivating.

Spectroscopic and Analytical Characterization

Rigorous characterization is essential to confirm the identity and purity of a synthesized batch. A combination of chromatographic and spectroscopic methods provides a self-validating system.

Table 2: Expected Spectroscopic Data

Technique	Expected Observations	Rationale
¹H NMR	- Aromatic protons (4H) in the 7.0-8.5 ppm range with characteristic coupling patterns.- Broad singlets for the -OH and -COOH protons (exchangeable with D₂O).	The specific chemical shifts and splitting patterns are unique fingerprints of the quinoline ring substitution.
¹³C NMR	- ~10 distinct carbon signals.- Carbonyl carbon (~165-170 ppm).- Carbons attached to O, N, and Br at characteristic downfield shifts.	Confirms the carbon skeleton and the presence of key functional groups.
FT-IR	- Broad O-H stretch (~2500-3300 cm⁻¹) for the carboxylic acid.- C=O stretch (~1700-1725 cm⁻¹).- Aromatic C=C and C=N stretches (~1500-1620 cm⁻¹).	Provides definitive evidence for the hydroxyl and carbonyl functional groups.
Mass Spec (ESI-)	[M-H]⁻ peak at m/z ≈ 265.96 / 267.96	Confirms the molecular weight and shows the characteristic isotopic pattern for a single bromine atom.

Experimental Protocol: Purity and Identity Verification

This protocol outlines the steps to validate a newly synthesized batch of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid.

• Sample Preparation:

  • Accurately weigh ~2-3 mg of the synthesized solid.

  • Dissolve in 1.0 mL of deuterated dimethyl sulfoxide (DMSO-d₆). This solvent is chosen for its ability to dissolve the compound and for its compatibility with both NMR and HPLC analysis.

• High-Performance Liquid Chromatography (HPLC) for Purity Assessment:

  • Objective: To determine the purity of the sample by separating the main component from any starting materials or byproducts.

  • System: A reverse-phase HPLC system with a C18 column.

  • Mobile Phase: A gradient of water (A) and acetonitrile (B), both containing 0.1% formic acid (to ensure protonation of the analyte).

  • Gradient: Start at 95% A / 5% B, ramp to 5% A / 95% B over 15 minutes.

  • Detection: UV detector set at 254 nm and 280 nm.

  • Validation: A pure sample should yield a single major peak (>95% area). The retention time is a characteristic property under these specific conditions.

• Nuclear Magnetic Resonance (NMR) for Structural Confirmation:

  • Objective: To confirm the chemical structure by observing the chemical environment of each proton.

  • Instrument: 400 MHz (or higher) NMR spectrometer.

  • Procedure: Use the sample prepared in Step 1. Acquire a ¹H NMR spectrum.

  • Validation: The resulting spectrum must match the expected chemical shifts, integration (proton count), and splitting patterns for the proposed structure. The disappearance of the -OH and -COOH signals upon adding a drop of D₂O confirms their identity.

• Mass Spectrometry (MS) for Molecular Weight Verification:

  • Objective: To confirm the exact molecular weight of the compound.

  • Technique: Electrospray Ionization (ESI) is suitable for this polar molecule.

  • Procedure: Inject a diluted solution of the sample into the mass spectrometer.

  • Validation: The observed mass-to-charge ratio (m/z) in the negative ion mode ([M-H]⁻) must correspond to the calculated molecular weight (268.06), showing the distinctive ~1:1 isotopic pattern of bromine (⁷⁹Br and ⁸¹Br).

Potential Applications in Research and Drug Development

The unique chemical properties of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid make it a compelling candidate for several advanced applications. The 8-HQ scaffold is a well-established pharmacophore with diverse biological activities, including antimicrobial, anticancer, antifungal, and antiviral effects. [2]

• Anticancer Agents: Many enzymes crucial for cancer cell proliferation are metalloenzymes. As a potent metal chelator, this compound could act as an enzyme inhibitor. [2]For example, it could target zinc-dependent histone deacetylases (HDACs) or iron-dependent dioxygenases. Sirtuin 3 (SIRT3) is a potential therapeutic target for cancer treatment, and quinoline-4-carboxylic acid derivatives have been explored as potent SIRT3 inhibitors. [8]* Antimicrobial and Antifungal Development: The mechanism of action for many 8-HQ-based antimicrobials involves the chelation of essential metal ions, disrupting microbial metabolism. [3][9]This compound could be explored as a lead for developing new antibiotics or antifungals, potentially overcoming existing resistance mechanisms.

• Neuroprotective Agents: Dysregulation of metal ion homeostasis is implicated in neurodegenerative diseases like Alzheimer's and Parkinson's. Metal chelators that can cross the blood-brain barrier are of significant interest. The lipophilicity introduced by the bromine atom may enhance its potential in this area. [2]* Analytical Reagents and Sensors: The ability of 8-HQ derivatives to form fluorescent complexes with metal ions is well-documented. [9]This compound could be used to develop selective fluorescent probes for detecting specific metal ions in environmental or biological samples.

Caption: Conceptual workflow of enzyme inhibition via metal ion chelation.

Conclusion

8-Bromo-4-hydroxyquinoline-2-carboxylic acid is more than just a complex organic molecule; it is a rationally designed chemical tool. The strategic placement of a bromine atom and a carboxylic acid group on the privileged 8-hydroxyquinoline scaffold creates a compound with precisely tuned acidity, reactivity, and chelating ability. Its properties make it an exceptionally promising building block for developing novel therapeutics, particularly in oncology and infectious diseases, as well as for creating sophisticated analytical sensors. The synthetic and analytical methodologies described herein provide a robust framework for researchers to produce and validate this compound, paving the way for its exploration in a multitude of scientific disciplines.

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An In-depth Technical Guide to the Structure Elucidation of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid

Abstract

This technical guide provides a comprehensive framework for the structural elucidation of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid, a complex heterocyclic molecule of interest in medicinal chemistry and materials science. Addressed to researchers, scientists, and professionals in drug development, this document moves beyond a simple recitation of analytical techniques. It establishes a logical, self-validating workflow that integrates Mass Spectrometry, Infrared Spectroscopy, and advanced Nuclear Magnetic Resonance (NMR) techniques. Each step is rationalized from a mechanistic standpoint, providing not just the "how," but the critical "why" behind experimental choices. This guide is grounded in authoritative principles of spectroscopic analysis and leverages data from closely related analogs to build a robust, evidence-based confirmation of the target structure.

Introduction: The Quinoline Scaffold and the Rationale for Elucidation

Quinoline and its derivatives represent a cornerstone in pharmaceutical chemistry, exhibiting a wide spectrum of biological activities, including antimicrobial, antimalarial, and anticancer properties.[1] The specific substitution pattern of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid—featuring a halogen, a hydroxyl group, and a carboxylic acid on the quinoline core—suggests potential for unique chelating and biological properties.[2][3] The precise arrangement of these functional groups is critical to its function. Therefore, unambiguous confirmation of its structure is a prerequisite for any further investigation into its therapeutic or material applications.

This guide will systematically deconstruct the molecule's structure through a multi-pronged spectroscopic approach. We will begin with mass spectrometry to determine the molecular formula, proceed to infrared spectroscopy to identify key functional groups, and culminate in a detailed NMR analysis to establish the precise connectivity and spatial arrangement of all atoms.

Foundational Analysis: Molecular Formula Determination via Mass Spectrometry

The first step in any structure elucidation is to determine the elemental composition and molecular weight of the analyte. High-Resolution Mass Spectrometry (HRMS) is the definitive technique for this purpose.

Core Principle: Isotopic Abundance

The presence of a bromine atom is a key structural feature, and its unique isotopic signature provides a clear diagnostic marker in mass spectrometry. Natural bromine consists of a nearly 50:50 mixture of two isotopes, ⁷⁹Br and ⁸¹Br.[4][5] This results in a characteristic "M" and "M+2" peak pattern of almost equal intensity for any fragment containing a single bromine atom, providing immediate evidence for its presence.[4][6]

Experimental Protocol: High-Resolution Mass Spectrometry (HRMS)

• Sample Preparation: Dissolve a microgram quantity of the synthesized and purified compound in a suitable volatile solvent (e.g., methanol or acetonitrile).

• Ionization Method: Utilize Electrospray Ionization (ESI) in negative ion mode. The carboxylic acid and phenolic hydroxyl group are readily deprotonated, making [M-H]⁻ the expected parent ion.

• Mass Analyzer: Employ a high-resolution analyzer, such as a Time-of-Flight (TOF) or Orbitrap, to achieve mass accuracy within 5 ppm.

• Data Analysis:

  • Identify the molecular ion peak cluster. For C₁₀H₆BrNO₃ (expected molecular weight: 266.9531 g/mol ), look for a pair of peaks around m/z 265.9 and 267.9 with nearly equal intensity.

  • Calculate the exact mass of the monoisotopic peak ([M-H]⁻ containing ⁷⁹Br) and compare it to the theoretical mass calculated from the elemental formula.

  • Analyze the fragmentation pattern to identify characteristic losses, such as the loss of CO₂ (44 Da) from the carboxylic acid or the loss of H₂O (18 Da).

Expected Data Summary

Parameter	Expected Value	Rationale
Molecular Formula	C₁₀H₆BrNO₃	Based on anticipated synthesis from known precursors.
Exact Mass (Monoisotopic)	266.9531 g/mol	Theoretical value for C₁₀H₆⁷⁹BrNO₃.
HRMS (ESI-) m/z	~265.9458	[M-H]⁻
Isotopic Pattern	M and M+2 peaks of ~1:1 ratio	Characteristic signature of a single bromine atom.[4]

Functional Group Identification: The Infrared Spectroscopy Blueprint

Infrared (IR) spectroscopy is a powerful, non-destructive technique used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation, which causes molecular vibrations.[7]

Core Principle: Vibrational Frequencies

Specific bonds and functional groups absorb IR radiation at characteristic frequencies. The presence of a carboxylic acid, a hydroxyl group, and an aromatic system in 8-Bromo-4-hydroxyquinoline-2-carboxylic acid will produce a highly diagnostic IR spectrum.

Experimental Protocol: Attenuated Total Reflectance (ATR) FT-IR

• Sample Preparation: Place a small amount of the solid, dry sample directly onto the ATR crystal.

• Data Acquisition: Record the spectrum, typically from 4000 cm⁻¹ to 500 cm⁻¹.

• Spectral Interpretation: Analyze the spectrum for key absorption bands.

Predicted Infrared Absorption Bands

Wavenumber (cm⁻¹)	Vibration Type	Functional Group	Rationale & Expected Appearance
3300-2500	O-H Stretch	Carboxylic Acid	A very broad, strong band, often obscuring the C-H stretches. This breadth is due to hydrogen bonding dimers.[8][9]
~3200	O-H Stretch	Phenolic Hydroxyl	A broad absorption, which may be superimposed on the carboxylic acid O-H band.
~1720-1680	C=O Stretch	Carboxylic Acid	A strong, sharp absorption. Its position can indicate conjugation with the quinoline ring system.[10]
1620-1450	C=C & C=N Stretch	Aromatic Rings	Multiple sharp bands of variable intensity, characteristic of the quinoline scaffold.[11][12]
~1250	C-O Stretch	Carboxylic Acid / Phenol	Strong, characteristic stretching vibration.
Below 850	C-H Out-of-Plane Bend	Aromatic Ring	The pattern of these bands can give clues about the substitution pattern on the aromatic rings.
~650-550	C-Br Stretch	Aryl Bromide	A weak to medium intensity band in the fingerprint region. The position is influenced by the mass of the bromine atom.[13]

The presence of these key bands provides strong, confirmatory evidence for the proposed functional groups.

Definitive Structure Mapping: Multinuclear and Multidimensional NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful tool for elucidating the detailed structure of an organic molecule in solution. It provides information on the chemical environment, connectivity, and spatial proximity of atoms.[14][15] For a complex heterocyclic system like 8-Bromo-4-hydroxyquinoline-2-carboxylic acid, a suite of 1D and 2D NMR experiments is essential.

Workflow for NMR-Based Structure Elucidation

Caption: Integrated workflow for NMR-based structure elucidation.

¹H NMR Spectroscopy: Proton Environment Mapping

• Core Principle: The chemical shift (δ) of a proton is determined by its electronic environment. Protons on the quinoline ring will appear in the aromatic region (typically 7.0-9.0 ppm). The number of signals, their integration (relative number of protons), and their splitting patterns (multiplicity) reveal the connectivity between neighboring protons.

• Expected Signals:

  • Aromatic Protons: Expect four distinct signals in the aromatic region, corresponding to the protons at positions 3, 5, 6, and 7. The electron-withdrawing nature of the bromine and the ring nitrogen will cause significant downfield shifts for adjacent protons.

  • Labile Protons (OH, COOH): The hydroxyl and carboxylic acid protons will appear as broad singlets that can exchange with D₂O. Their chemical shifts can vary significantly with solvent and concentration.

¹³C NMR and DEPT: The Carbon Skeleton

• Core Principle: Provides a count of the unique carbon atoms in the molecule. The DEPT (Distortionless Enhancement by Polarization Transfer) experiment distinguishes between CH, CH₂, and CH₃ groups, and quaternary carbons.

• Expected Signals:

  • Total Carbons: Expect 10 distinct signals for the 10 carbons of the quinoline ring and the carboxylic acid.

  • Quaternary Carbons: DEPT analysis will confirm the presence of five quaternary carbons (C-2, C-4, C-8, C-8a, C-4a) and the carboxyl carbon.

  • CH Carbons: Four signals corresponding to the protonated carbons of the quinoline ring will be observed.

  • Key Shifts: The carboxyl carbon (C=O) will be significantly downfield (>160 ppm). The carbon bearing the bromine (C-8) and the carbon bearing the hydroxyl group (C-4) will also show characteristic shifts due to heteroatom effects.

2D NMR: Assembling the Puzzle

• Purpose: Identifies protons that are spin-coupled to each other, typically over two or three bonds. This is crucial for tracing out the connectivity of the aromatic protons.

• Expected Correlations: A cross-peak between H-5 and H-6, and between H-6 and H-7 would be expected, confirming the sequence of these protons on the carbocyclic ring. The proton at C-3 would likely appear as a singlet, showing no COSY correlations to other ring protons.

• Purpose: Correlates each proton signal with the carbon atom it is directly attached to. This allows for the unambiguous assignment of the protonated carbons in the ¹³C spectrum.[16]

• Expected Correlations: Four cross-peaks linking the four aromatic ¹H signals to their corresponding ¹³C signals.

• Purpose: This is the cornerstone experiment for connecting the molecular fragments. It shows correlations between protons and carbons over two to three bonds. It is particularly powerful for identifying the placement of substituents on the quinoline ring by observing correlations from protons to quaternary carbons.[14][17]

• Key Expected Correlations for Structure Confirmation:

  • The proton at C-3 should show a correlation to the carboxyl carbon (~165 ppm) and to the quaternary carbon C-4a.

  • The proton at C-5 should show correlations to the quaternary carbons C-4 and C-7.

  • The proton at C-7 should show a correlation to the bromine-bearing carbon, C-8.

  • The phenolic -OH proton, if observable, should show a correlation to C-4, C-4a, and C-5.

Predicted NMR Data Summary

Atom Position	¹H δ (ppm) (Predicted)	¹³C δ (ppm) (Predicted)	Key HMBC Correlations (from ¹H)
2	-	~145 (Quat)	H-3
3	~7.5 (s, 1H)	~120 (CH)	C-2, C-4, C-4a, COOH
4	-	~175 (Quat, C-OH)	H-3, H-5
4a	-	~140 (Quat)	H-3, H-5
5	~7.8 (d, 1H)	~128 (CH)	C-4, C-7, C-8a
6	~7.4 (t, 1H)	~125 (CH)	C-8, C-4a
7	~7.9 (d, 1H)	~130 (CH)	C-5, C-8a
8	-	~115 (Quat, C-Br)	H-6, H-7
8a	-	~148 (Quat)	H-5, H-7
COOH	Broad singlet	~165 (Quat)	H-3
OH	Broad singlet	-	C-4, C-4a, C-5

Note: Predicted chemical shifts are estimates based on quinoline derivatives and substituent effects. Actual values may vary depending on solvent and experimental conditions.

Conclusion: A Self-Validating Structural Hypothesis

The structural elucidation of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid is achieved through a logical and hierarchical application of modern spectroscopic techniques.

Caption: Logical flow from initial data to final structure confirmation.

This workflow represents a self-validating system. The molecular formula determined by Mass Spectrometry is confirmed by the functional groups identified in the IR spectrum , which are, in turn, precisely placed onto the molecular skeleton by the detailed connectivity map provided by NMR spectroscopy . The long-range correlations observed in the HMBC experiment are particularly crucial, acting as the definitive evidence that links the carboxylic acid to the C-2 position, the hydroxyl group to the C-4 position, and the bromine atom to the C-8 position, leaving no structural ambiguity. This rigorous, multi-technique approach ensures the highest level of confidence in the final elucidated structure.

References

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Technical Monograph: 8-Bromo-4-hydroxyquinoline-2-carboxylic acid

CAS Number: 10174-71-7 Synonyms: 8-Bromo-kynurenic acid; 8-Bromo-4-oxo-1,4-dihydroquinoline-2-carboxylic acid

Executive Summary

8-Bromo-4-hydroxyquinoline-2-carboxylic acid (8-Br-KYNA) is a halogenated derivative of kynurenic acid, an endogenous metabolite of the tryptophan pathway. While kynurenic acid itself is a well-characterized antagonist of the N-methyl-D-aspartate (NMDA) receptor and an agonist of the G-protein coupled receptor GPR35, the 8-bromo derivative serves as a critical probe in medicinal chemistry.

The introduction of a bulky, lipophilic bromine atom at the 8-position modulates the compound's electronic properties and binding affinity, particularly within the hydrophobic pockets of the NMDA receptor's glycine co-agonist site. This guide details the physicochemical profile, validated synthetic routes via the Conrad-Limpach method, and the pharmacological significance of this scaffold in neuroprotection and drug discovery.

Chemical Identity & Physicochemical Profile[1][2][3][4][5][6][7][8]

The accurate identification of this compound is frequently complicated by the existence of regioisomers, specifically the 3-carboxylic acid variant. Researchers must verify the substitution pattern to ensure the carboxylic acid is at the C2 position (kynurenic acid scaffold) rather than C3.

Parameter	Data
CAS Number	10174-71-7
Molecular Formula	C₁₀H₆BrNO₃
Molecular Weight	268.06 g/mol
Exact Mass	266.9531
IUPAC Name	8-bromo-4-hydroxyquinoline-2-carboxylic acid
Tautomerism	Exists in equilibrium between the enol (4-hydroxy) and keto (4-oxo-1,4-dihydro) forms. In solution, the 4-oxo tautomer often predominates.
pKa (Predicted)	~2.5 (COOH), ~10.5 (OH/NH)
Solubility	Low in water; soluble in DMSO, 1M NaOH, and hot acetic acid.
Isomer Warning	Do not confuse with: 8-Bromo-4-hydroxyquinoline-3 -carboxylic acid (CAS 35973-17-2), which is derived from different precursors (anilines + ethoxymethylenemalonate).

Synthetic Methodology: The Conrad-Limpach Route[6][9]

The most robust synthetic pathway for 8-bromo-4-hydroxyquinoline-2-carboxylic acid is the Conrad-Limpach cyclization . This method utilizes the reaction between an aniline and an acetylenic ester, followed by high-temperature thermal cyclization.

Mechanistic Rationale

• Nucleophilic Addition: 2-Bromoaniline attacks the alkyne of dimethyl acetylenedicarboxylate (DMAD). This is a Michael-type addition.

• Geometric Isomerism: The resulting enamine (fumarate/maleate) intermediate must be in the cis conformation to cyclize.

• Thermal Cyclization: High temperatures (>250°C) are required to overcome the activation energy for the intramolecular substitution, releasing methanol and forming the quinolone core.

• Hydrolysis: The resulting ester is hydrolyzed to the free acid.

Synthesis Flowchart (DOT)

Caption: Step-wise synthesis of 8-Br-KYNA via the Conrad-Limpach protocol, highlighting the critical thermal cyclization step.

Pharmacological Significance[11]

The biological utility of 8-bromo-4-hydroxyquinoline-2-carboxylic acid lies in its structural homology to kynurenic acid (KYNA).

NMDA Receptor Antagonism (Glycine Site)

The NMDA receptor requires the co-binding of glutamate and glycine. Kynurenic acid is an endogenous antagonist at the glycine site (GluN1 subunit).

• Structure-Activity Relationship (SAR): The 5, 7, and 8 positions on the quinoline ring face a hydrophobic pocket within the receptor binding site.

• Effect of Bromination: Introducing a bromine at position 8 increases lipophilicity compared to the parent KYNA. While 7-chloro-kynurenic acid (7-Cl-KYNA) is the most potent historical standard, 8-substituted analogues are used to map the steric tolerance of the binding pocket.

GPR35 Agonism

Kynurenic acid is also a ligand for GPR35, an orphan G-protein coupled receptor involved in immune regulation and pain. Halogenated analogues often exhibit altered potency profiles, serving as tools to dissect GPR35-mediated signaling from NMDA receptor effects.

Pharmacophore Interaction Map (DOT)

Caption: Pharmacophore mapping of 8-Br-KYNA binding interactions within the NMDA receptor glycine site.

Experimental Protocol: Synthesis & Purification

Safety Note: Dowtherm A is a eutectic mixture of biphenyl and diphenyl oxide. It is used to achieve temperatures >250°C. Perform all steps in a fume hood.

Step 1: Enamine Formation[1]

• Dissolve 2-bromoaniline (10 mmol) in methanol (20 mL).

• Dropwise add dimethyl acetylenedicarboxylate (DMAD) (11 mmol) at room temperature.

• Reflux the mixture for 2 hours.

• Cool to room temperature. The intermediate enamine (dimethyl (2-bromoanilino)butenedioate) may precipitate or require evaporation of solvent.

Step 2: Thermal Cyclization (Critical Step)

• Heat Dowtherm A (15 mL) to a rolling boil (~257°C) in a round-bottom flask equipped with a short-path condenser (to allow methanol escape).

• Cautiously add the enamine intermediate to the boiling solvent. Caution: Rapid evolution of methanol vapor will occur.

• Maintain reflux for 15–30 minutes.

• Cool the mixture to room temperature.

• Dilute with hexane or diethyl ether to precipitate the ester product (Methyl 8-bromo-4-hydroxyquinoline-2-carboxylate). Filter and wash with hexane to remove Dowtherm A.

Step 3: Hydrolysis

• Suspend the ester in 2M NaOH (20 mL).

• Reflux for 1–2 hours until the solid dissolves and the solution is clear.

• Cool on ice and acidify to pH 2 with concentrated HCl .

• The final product, 8-bromo-4-hydroxyquinoline-2-carboxylic acid , will precipitate as a white/off-white solid.

• Recrystallize from DMF/Water or Acetic Acid if necessary.

References

• PubChem. (n.d.). 8-Bromo-4-hydroxyquinoline-2-carboxylic acid (Compound).[2][3][4][5][6][7] National Library of Medicine. Retrieved from [Link](Verified via search for CAS 10174-71-7).

• Leeson, P. D., et al. (1991). Kynurenic acid derivatives.[8][9] Structure-activity relationships for NMDA receptor antagonism. Journal of Medicinal Chemistry. (Foundational text on the SAR of 7- and 8-substituted kynurenic acids).

• Stone, T. W. (1993). Neuropharmacology of quinolinic and kynurenic acids. Pharmacological Reviews.

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• 5. 861357-59-7|3-Bromo-4-hydroxyquinoline-2-carboxylic acid|BLD Pharm [bldpharm.com]
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• 9. mdpi.com [mdpi.com]

8-Bromo-4-hydroxyquinoline-2-carboxylic acid synthesis pathway

An In-Depth Technical Guide to the Synthesis of 8-Bromo-4-hydroxyquinoline-2-carboxylic Acid

Executive Summary

The quinoline scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numerous therapeutic agents. 8-Bromo-4-hydroxyquinoline-2-carboxylic acid is a highly functionalized derivative that serves as a valuable intermediate for the synthesis of novel compounds in drug discovery and materials science. This guide provides a comprehensive, technically detailed pathway for its synthesis, designed for researchers, chemists, and drug development professionals. We will delve into a robust and logical synthetic route commencing with 2-bromoaniline, detailing the mechanistic underpinnings, providing a step-by-step experimental protocol, and offering field-proven insights into the causality of procedural choices. The methodology emphasizes a constructive approach, building the target molecule from a strategically substituted precursor rather than relying on the often less selective late-stage bromination of a pre-formed quinoline core.

Introduction

The Quinoline Scaffold in Modern Chemistry

Quinoline and its derivatives are privileged heterocyclic systems that are omnipresent in a vast array of biologically active compounds. From the pioneering antimalarial drug quinine to modern antibiotics like the fluoroquinolones, the quinoline nucleus has consistently provided a versatile framework for interacting with biological targets. Its rigid, planar structure and the presence of a nitrogen heteroatom allow for a variety of intermolecular interactions, including hydrogen bonding, pi-pi stacking, and metal chelation, making it an ideal scaffold for inhibitor design.

Profile of 8-Bromo-4-hydroxyquinoline-2-carboxylic Acid

The target molecule, 8-Bromo-4-hydroxyquinoline-2-carboxylic acid, is a trifunctionalized quinoline. Each substituent offers a unique handle for further chemical modification:

• 4-Hydroxy Group: This group exists in tautomeric equilibrium with its keto form, 4-quinolone. It is a key site for etherification or can influence the electronic properties of the ring system.

• 2-Carboxylic Acid Group: This functional group can be converted into esters, amides, or other derivatives, providing a critical attachment point for building more complex molecules.[1][2]

• 8-Bromo Group: The bromine atom provides a site for cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira), enabling the introduction of a wide range of aryl, alkyl, or alkynyl substituents to build molecular complexity.

Rationale for the Selected Synthetic Pathway

There are numerous classical methods for constructing the quinoline ring, such as the Skraup, Doebner-von Miller, and Combes syntheses.[3][4][5] However, for a molecule with the specific substitution pattern of our target, a more tailored approach is required. The Gould-Jacobs reaction, which utilizes an aniline and a malonic ester derivative, is a powerful method for creating 4-hydroxyquinolines.[6][7]

This guide outlines a highly logical pathway based on a modified Gould-Jacobs/Conrad-Limpach approach. The core strategy involves two key steps:

• Condensation: A nucleophilic addition of a strategically chosen substituted aniline, 2-bromoaniline , to diethyl acetylenedicarboxylate (DEAD).

• Thermal Cyclization: An intramolecular cyclization of the resulting intermediate, which, upon tautomerization, yields the stable 4-hydroxyquinoline aromatic system.

This approach is superior to late-stage bromination of a 4-hydroxyquinoline-2-carboxylic acid precursor. Electrophilic bromination of the quinoline ring is notoriously difficult to control, with the activating 4-hydroxy group typically directing substitution to the 5 and 7 positions.[8] By starting with 2-bromoaniline, the position of the bromine atom is unequivocally established from the outset, ensuring absolute regiochemical control.

Core Synthesis Pathway: Mechanistic Insights

The synthesis of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid is efficiently achieved via a three-step sequence starting from 2-bromoaniline and diethyl acetylenedicarboxylate (DEAD).

Caption: Overall synthesis scheme for 8-Bromo-4-hydroxyquinoline-2-carboxylic acid.

Step 2.1: Michael Addition of 2-Bromoaniline to DEAD

The synthesis begins with a conjugate (Michael) addition reaction. The lone pair of electrons on the nitrogen atom of 2-bromoaniline acts as a nucleophile, attacking one of the electrophilic sp-hybridized carbons of the diethyl acetylenedicarboxylate. This reaction is typically performed at moderate temperatures and results in the formation of a stable enamine intermediate, diethyl 2-((2-bromophenyl)amino)maleate. The electron-withdrawing nature of the two ester groups on DEAD makes it a potent Michael acceptor.

Step 2.2: Thermal Intramolecular Cyclization

This is the critical ring-forming step. The enamine intermediate undergoes an intramolecular cyclization at high temperatures (typically 240-260 °C). This reaction proceeds via an electrophilic substitution mechanism on the aromatic ring. The cyclization occurs at the carbon ortho to the amino group, which is activated towards electrophilic attack. The high temperature provides the necessary activation energy to overcome the aromaticity of the benzene ring temporarily. A high-boiling point, inert solvent such as Dowtherm A (a eutectic mixture of diphenyl ether and biphenyl) is ideal for achieving and maintaining these temperatures safely and uniformly. Following the cyclization, a molecule of ethanol is eliminated, and subsequent tautomerization of the resulting enol yields the thermodynamically stable aromatic 4-hydroxyquinoline ring system of ethyl 8-bromo-4-hydroxyquinoline-2-carboxylate.

Step 2.3: Saponification of the Ester

The final step is the hydrolysis of the ethyl ester to the corresponding carboxylic acid. This is a standard saponification reaction, achieved by refluxing the ester intermediate in an aqueous solution of a strong base, such as sodium hydroxide or potassium hydroxide. The hydroxide ion attacks the electrophilic carbonyl carbon of the ester, leading to the formation of a tetrahedral intermediate, which then collapses to give the sodium salt of the carboxylic acid and ethanol. The reaction is driven to completion by the deprotonation of the carboxylic acid under the basic conditions. A subsequent acidic workup, typically using hydrochloric or sulfuric acid, protonates the carboxylate salt, precipitating the final product, 8-Bromo-4-hydroxyquinoline-2-carboxylic acid, which can then be isolated by filtration.

Detailed Experimental Protocol

This protocol is a representative procedure synthesized from established methods for similar quinoline syntheses.[7][9]

Materials and Reagents

Reagent	Purity	Supplier	Notes
2-Bromoaniline	>98%	Sigma-Aldrich	Corrosive, toxic. Handle with care.
Diethyl acetylenedicarboxylate (DEAD)	>97%	Sigma-Aldrich	Lachrymator. Use in a fume hood.
Dowtherm A	-	Acros Organics	High boiling point solvent (257 °C).
Sodium Hydroxide (NaOH)	>98%	Fisher Scientific	Caustic.
Hydrochloric Acid (HCl), conc.	37%	VWR Chemicals	Corrosive.
Ethanol, anhydrous	>99.5%	-	For washing/recrystallization.
Diethyl Ether	ACS Grade	-	For washing.

Synthesis of Ethyl 8-Bromo-4-hydroxyquinoline-2-carboxylate (Intermediate)

• Reaction Setup: Equip a three-necked round-bottom flask with a mechanical stirrer, a dropping funnel, and a condenser fitted with a nitrogen inlet.

• Initial Reaction: To the flask, add 2-bromoaniline (17.2 g, 0.1 mol) dissolved in 50 mL of ethanol.

• Addition of DEAD: While stirring at room temperature, add diethyl acetylenedicarboxylate (17.0 g, 0.1 mol) dropwise via the dropping funnel over 30 minutes. An exothermic reaction will occur. Maintain the temperature below 40 °C using a water bath if necessary.

• Formation of Intermediate: After the addition is complete, stir the mixture at room temperature for an additional 2 hours. The enamine intermediate may precipitate as a pale yellow solid.

• Solvent Removal: Remove the ethanol under reduced pressure using a rotary evaporator.

• Cyclization Setup: In a separate flask suitable for high-temperature reactions, heat 150 mL of Dowtherm A to 250 °C under a nitrogen atmosphere using a heating mantle with a temperature controller.

• Cyclization Reaction: Add the crude enamine intermediate from the previous step to the hot Dowtherm A in portions over 15-20 minutes. The mixture will darken, and ethanol will distill off.

• Reaction Completion: Maintain the reaction temperature at 250-255 °C for 1 hour after the addition is complete.

• Cooling and Precipitation: Allow the reaction mixture to cool to below 100 °C. Add 150 mL of diethyl ether or hexane to the cooled mixture. The product will precipitate as a tan or brown solid.

• Isolation: Collect the solid by vacuum filtration. Wash the filter cake thoroughly with diethyl ether (2 x 50 mL) to remove the Dowtherm A.

• Purification: The crude product can be recrystallized from a suitable solvent like ethanol or acetic acid to yield ethyl 8-bromo-4-hydroxyquinoline-2-carboxylate as a crystalline solid.

Synthesis of 8-Bromo-4-hydroxyquinoline-2-carboxylic Acid (Final Product)

• Hydrolysis Setup: In a round-bottom flask equipped with a reflux condenser, suspend the ethyl 8-bromo-4-hydroxyquinoline-2-carboxylate (e.g., 29.5 g, ~0.095 mol based on theoretical yield) in 200 mL of a 10% aqueous sodium hydroxide solution (22 g NaOH in 200 mL water).

• Saponification: Heat the mixture to reflux with stirring. The solid will gradually dissolve as the sodium salt is formed. Continue refluxing for 4-6 hours, monitoring the reaction by TLC (e.g., 1:1 Hexane:Ethyl Acetate with a drop of acetic acid) until the starting ester is consumed.

• Cooling and Filtration: Cool the reaction mixture to room temperature. If any unreacted material is present, filter the basic solution.

• Acidification: Transfer the clear filtrate to a beaker and cool it in an ice bath. While stirring vigorously, slowly add concentrated hydrochloric acid until the pH of the solution is approximately 2-3.

• Precipitation and Isolation: A voluminous precipitate of the final product will form. Continue stirring in the ice bath for 30 minutes to ensure complete precipitation. Collect the solid by vacuum filtration.

• Washing and Drying: Wash the filter cake with cold deionized water (3 x 50 mL) to remove inorganic salts. Dry the product in a vacuum oven at 60-70 °C to a constant weight.

Process Validation and Analytical Characterization

To ensure the successful synthesis and purity of the final product, a series of analytical techniques should be employed.

• Thin-Layer Chromatography (TLC): Essential for monitoring the progress of both the cyclization and saponification steps.

• ¹H NMR Spectroscopy: Will confirm the structure by showing the characteristic chemical shifts and coupling constants for the protons on the quinoline ring. The absence of the ethyl group signals (a quartet and a triplet) after saponification is a key indicator of reaction completion.

• Mass Spectrometry (MS): Will confirm the molecular weight of the intermediate and final product, showing the characteristic isotopic pattern for a bromine-containing compound.

• Infrared (IR) Spectroscopy: Will show a broad O-H stretch for the carboxylic acid and the disappearance of the ester C=O stretch (~1730 cm⁻¹) and the appearance of the carboxylic acid C=O stretch (~1700 cm⁻¹).

Discussion and Field-Proven Insights

Causality Behind Experimental Choices

• Choice of Solvent for Cyclization: Dowtherm A is the solvent of choice due to its high boiling point and thermal stability. It provides an inert medium and allows for the high temperatures required for the intramolecular electrophilic substitution on the deactivated bromo-benzene ring. Lower boiling solvents will not provide sufficient energy for the cyclization to proceed efficiently.

• Order of Addition: Adding the enamine intermediate to the pre-heated solvent is crucial. This ensures that the intermediate is rapidly brought to the reaction temperature, minimizing the formation of polymeric side products that can occur with slow heating.

• Acidic Workup: The final product is a carboxylic acid and is also phenolic. It is soluble in base as its carboxylate/phenoxide salt but insoluble in strong acid. Adjusting the pH to 2-3 ensures complete protonation and precipitation, maximizing the isolated yield.

Potential Challenges and Troubleshooting

• Incomplete Cyclization: If the cyclization temperature is too low or the reaction time is too short, the reaction may not go to completion. The temperature must be carefully controlled at ~250 °C.

• Formation of Isomers: While the use of 2-bromoaniline locks in the 8-bromo substitution, improper control of the initial Michael addition could potentially lead to other side products, although this is less common with acetylenedicarboxylates compared to other Michael acceptors.

• Purification Difficulties: The crude product from the cyclization can be dark due to high-temperature side reactions. Recrystallization, possibly with the use of activated charcoal, may be necessary to obtain a high-purity product.

Conclusion

The synthesis of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid is most effectively and regioselectively achieved through a constructive strategy beginning with 2-bromoaniline and diethyl acetylenedicarboxylate. This multi-step process, involving a Michael addition, a high-temperature thermal cyclization, and a final saponification, provides unambiguous control over the substituent placement. The detailed protocol and mechanistic insights provided in this guide offer researchers a reliable and well-understood pathway to access this versatile chemical intermediate, opening avenues for further exploration in drug discovery and materials science.

References

• Wikipedia. (2023). Gould–Jacobs reaction. Retrieved from [Link]

• Wikipedia. (2023). Doebner–Miller reaction. Retrieved from [Link]

• Al-Ostath, A., et al. (2014). 8-Hydroxyquinoline and its Derivatives: Synthesis and Applications. Research and Reviews in Journal of Chemistry.
• Google Patents. (2021). CN112500341A - Synthesis method of 7-hydroxyquinoline-4-carboxylic acid.
• Google Patents. (1984). EP0097585A1 - Process for the preparation of 4-hydroxy quinolines.

• Organic Chemistry. (2021). Doebner Quinoline Synthesis Mechanism. YouTube. Retrieved from [Link]

• El-Sayed, M. A., et al. (2020). Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. Molecules, 25(18), 4321. [Link]

• IIP Series. (2024). SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW.
• Mohammed, I. K., & Mousa, E. F. (2025). Synthesis of New Quinoline-2-Carboxylic Acid Compounds and Their Antimicrobial Activity Investigation. Advanced Journal of Chemistry, Section A, 8(1), 158-166.
• Massoud, M. A., et al. (2025). Synthesis of new 2- and 3-hydroxyquinoline-4-carboxylic acid derivatives as potential Antioxidants.

• Saczewski, J., & Balewski, Ł. (2021). Quinolin-4-ones: Methods of Synthesis and Application in Medicine. Molecules, 26(4), 1094. [Link]

• The Royal Society of Chemistry. (n.d.).

• Slideshare. (n.d.). synthesis of quinoline derivatives and its applications. Retrieved from [Link]

• Google Patents. (1972). US3691171A - Process for making 2-hydroxyquinoline-4-carboxylic acids.
• ACG Publications. (2016). Reinvestigation of bromination of 8-substituted quinolines and synthesis of novel phthalonitriles.
• Chemistry of Heterocyclic Compounds. (2014). BROMINATION OF 1-R-4-HYDROXY-2-OXO-1,2-DIHYDROQUINOLINE-3-CARBOXYLIC ACID PYRIDINYLMETHYLENE HYDRAZIDES.

• Gabrielli, S., et al. (2016). A New One-Pot Synthesis of Quinoline-2-carboxylates under Heterogeneous Conditions. Molecules, 21(6), 776. [Link]

• Organic & Biomolecular Chemistry. (n.d.). Metal-free synthesis of quinoline-2,4-dicarboxylate derivatives using aryl amines and acetylenedicarboxylates through a pseudo three-component reaction. The Royal Society of Chemistry.

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Discovery of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid derivatives

An In-Depth Technical Guide to the Synthesis and Potential Applications of 8-Bromo-4-hydroxyquinoline-2-carboxylic Acid Derivatives

Authored by a Senior Application Scientist

This guide provides researchers, medicinal chemists, and drug development professionals with a comprehensive technical overview of 8-bromo-4-hydroxyquinoline-2-carboxylic acid and its derivatives. We will delve into the synthetic rationale, detailed experimental protocols, characterization, and the promising biological potential of this heterocyclic scaffold.

The Quinoline Scaffold: A Privileged Structure in Medicinal Chemistry

The quinoline ring system is a cornerstone of medicinal chemistry, forming the core of numerous therapeutic agents.[1] Its rigid, bicyclic aromatic structure provides a versatile scaffold for introducing diverse functional groups, enabling fine-tuning of pharmacological and pharmacokinetic properties.[2] Derivatives of quinoline have demonstrated a remarkable breadth of biological activities, including anticancer, antimicrobial, anti-inflammatory, and antimalarial properties.[3][4]

The specific scaffold of 8-bromo-4-hydroxyquinoline-2-carboxylic acid is of particular interest. The 4-hydroxy (or 4-oxo tautomer) group is a key feature in many quinolone antibiotics.[5] The carboxylic acid at the 2-position offers a crucial handle for derivatization to modulate solubility, bioavailability, and target engagement.[6] Furthermore, the introduction of a bromine atom at the 8-position can significantly influence the electronic properties and metabolic stability of the molecule, potentially leading to enhanced potency and a more desirable pharmacokinetic profile.

Synthesis of the Core Moiety: 8-Bromo-4-hydroxyquinoline-2-carboxylic Acid

The construction of the 4-hydroxyquinoline core is most effectively achieved through the Gould-Jacobs reaction.[7][8] This reaction involves the condensation of an aniline with an alkoxymethylenemalonate ester, followed by a high-temperature thermal cyclization.[8] Subsequent hydrolysis and decarboxylation would typically yield the desired product, however, modifications to the classic reaction can directly yield the carboxylic acid.

The selection of 2-bromoaniline as the starting material is the logical first step to introduce the 8-bromo substituent onto the quinoline ring. The reaction with diethyl 2-(ethoxymethylene)malonate proceeds via a vinylic substitution, followed by an intramolecular cyclization.

Proposed Synthetic Pathway

Caption: Proposed Gould-Jacobs synthesis of the target molecule.

Detailed Experimental Protocol: Synthesis of 8-Bromo-4-hydroxyquinoline-2-carboxylic Acid

Materials:

• 2-Bromoaniline

• Diethyl 2-(ethoxymethylene)malonate (DEMM)

• Dowtherm A (or similar high-boiling solvent)

• Sodium hydroxide (NaOH)

• Hydrochloric acid (HCl)

• Ethanol (EtOH)

Procedure:

• Condensation: In a round-bottom flask equipped with a reflux condenser, combine 2-bromoaniline (1.0 eq) and diethyl 2-(ethoxymethylene)malonate (1.1 eq). Heat the mixture at 120-130 °C for 2 hours. The reaction can be monitored by TLC for the disappearance of the aniline. Upon completion, the intermediate anilidomethylenemalonate can be used directly in the next step.

• Thermal Cyclization: To the reaction mixture, add a high-boiling solvent such as Dowtherm A. Heat the mixture to 240-250 °C for 30-60 minutes. The cyclized product, ethyl 8-bromo-4-hydroxyquinoline-2-carboxylate, will precipitate upon cooling. The solid can be filtered and washed with a suitable solvent like ethanol to remove the high-boiling solvent.

• Hydrolysis: Suspend the crude ethyl ester in a 10% aqueous solution of sodium hydroxide. Heat the mixture to reflux for 2-4 hours until a clear solution is obtained, indicating the completion of hydrolysis. Cool the reaction mixture to room temperature and acidify with concentrated hydrochloric acid to a pH of approximately 2-3. The desired 8-bromo-4-hydroxyquinoline-2-carboxylic acid will precipitate out of solution.

• Purification: The precipitate can be collected by filtration, washed with cold water, and dried. Recrystallization from a suitable solvent system, such as ethanol/water, can be performed for further purification.

Derivatization of the 2-Carboxylic Acid Moiety

The carboxylic acid at the C-2 position is a prime site for derivatization to create a library of compounds with diverse physicochemical properties. Esterification can improve lipophilicity and cell permeability, while amidation can introduce new hydrogen bonding interactions and allow for the incorporation of various side chains.

A. Synthesis of Ester Derivatives

A common method for esterification is the Fischer-Speier esterification, which involves reacting the carboxylic acid with an alcohol in the presence of a strong acid catalyst.

Caption: General scheme for the synthesis of ester derivatives.

Detailed Experimental Protocol: Synthesis of Ethyl 8-Bromo-4-hydroxyquinoline-2-carboxylate

Materials:

• 8-Bromo-4-hydroxyquinoline-2-carboxylic acid

• Absolute Ethanol

• Concentrated Sulfuric Acid (H₂SO₄)

• Sodium bicarbonate (NaHCO₃) solution

Procedure:

• Suspend 8-bromo-4-hydroxyquinoline-2-carboxylic acid (1.0 eq) in absolute ethanol.

• Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 3-5 drops).

• Heat the mixture to reflux for 4-6 hours. Monitor the reaction by TLC.

• After cooling, reduce the volume of ethanol under reduced pressure.

• Neutralize the remaining mixture with a saturated solution of sodium bicarbonate.

• The ester product will precipitate and can be collected by filtration, washed with water, and dried.

B. Synthesis of Amide Derivatives

Amide bond formation typically requires activation of the carboxylic acid, for example, by converting it to an acid chloride, followed by reaction with an amine.

Caption: General scheme for the synthesis of amide derivatives.

Detailed Experimental Protocol: Synthesis of N-Benzyl-8-bromo-4-hydroxyquinoline-2-carboxamide

Materials:

• 8-Bromo-4-hydroxyquinoline-2-carboxylic acid

• Thionyl chloride (SOCl₂)

• Benzylamine

• Triethylamine (Et₃N)

• Dichloromethane (DCM)

Procedure:

• Acid Chloride Formation: In a flask protected from moisture, reflux a suspension of 8-bromo-4-hydroxyquinoline-2-carboxylic acid (1.0 eq) in thionyl chloride for 2-3 hours.[9] Excess thionyl chloride can be removed by distillation under reduced pressure to yield the crude acid chloride.

• Amidation: Dissolve the crude acid chloride in an anhydrous solvent like DCM. In a separate flask, dissolve benzylamine (1.1 eq) and triethylamine (1.2 eq) in DCM. Cool the amine solution to 0 °C and add the acid chloride solution dropwise with stirring.

• Allow the reaction to warm to room temperature and stir for an additional 2-4 hours.

• Wash the reaction mixture with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to obtain the crude amide.

• Purify the product by column chromatography or recrystallization.

Spectroscopic Characterization

The structural elucidation of the synthesized compounds relies on standard spectroscopic techniques.

Technique	Expected Key Features for 8-Bromo-4-hydroxyquinoline-2-carboxylic acid
¹H NMR	Aromatic protons on the quinoline ring (typically in the δ 7.0-8.5 ppm range). A downfield singlet for the proton at C-3. A broad singlet for the carboxylic acid proton (δ > 10 ppm) and the hydroxyl proton.
¹³C NMR	Carbonyl carbon of the carboxylic acid (δ ~165-175 ppm). Quaternary carbon C-4 bearing the hydroxyl group (δ ~160-170 ppm). Aromatic carbons in the δ 110-150 ppm range.
FT-IR	Broad O-H stretch from the carboxylic acid (~2500-3300 cm⁻¹). C=O stretch from the carboxylic acid (~1700 cm⁻¹). O-H stretch from the phenol (~3200-3600 cm⁻¹). C=C and C=N stretching of the aromatic rings (~1450-1620 cm⁻¹).
Mass Spec	A clear molecular ion peak (M⁺) corresponding to the calculated molecular weight. A characteristic isotopic pattern for the bromine atom (M⁺ and M+2 peaks with approximately 1:1 ratio).

Biological Potential and Structure-Activity Relationships (SAR)

Derivatives of quinoline-4-carboxylic acid have been investigated as inhibitors of various enzymes, including histone deacetylases (HDACs) and sirtuins, which are important targets in cancer therapy.[10][11] The quinoline scaffold can act as a "cap" group, interacting with the surface of the enzyme, while a linker and a zinc-binding group can be introduced through derivatization of the carboxylic acid.[11]

Furthermore, 8-hydroxyquinoline derivatives are well-known chelators of metal ions and have shown a wide range of biological activities, including antifungal and anticancer effects.[2][3] The combination of the 8-bromo and 4-hydroxy substituents with the 2-carboxylic acid provides a unique template for exploring these activities.

Key SAR insights from related compounds suggest:

• Substitution on the Benzenoid Ring: The position and nature of substituents on the benzene part of the quinoline ring can significantly impact activity. Electron-withdrawing groups, such as the 8-bromo substituent, have been shown to influence the inhibitory activity of some quinoline derivatives.[12]

• Derivatization of the Carboxylic Acid: Converting the carboxylic acid to amides and esters allows for the exploration of interactions with specific pockets in the target protein. The nature of the R-group in the amide or ester can be varied to optimize potency and selectivity.[6]

Potential Workflow for Biological Evaluation

Caption: A typical workflow for screening the synthesized compounds.

Conclusion and Future Directions

The 8-bromo-4-hydroxyquinoline-2-carboxylic acid scaffold represents a promising starting point for the development of novel therapeutic agents. This guide has provided a robust framework for its synthesis and derivatization, based on established chemical principles. The inherent biological potential of the quinoline core, combined with the strategic placement of the bromo, hydroxyl, and carboxylic acid functionalities, warrants further investigation.

Future research should focus on the synthesis of a diverse library of derivatives and their systematic evaluation in a range of biological assays to elucidate their mechanism of action and to establish clear structure-activity relationships. This will pave the way for the optimization of lead compounds with potent and selective therapeutic activity.

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Spectroscopic data of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid (NMR, IR, MS)

An In-depth Technical Guide to the Spectroscopic Characterization of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid

Authored by a Senior Application Scientist

This guide provides a comprehensive analysis of the key spectroscopic data—Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS)—for the compound 8-Bromo-4-hydroxyquinoline-2-carboxylic acid. Tailored for researchers, scientists, and professionals in drug development, this document synthesizes theoretical predictions with practical, field-proven insights into the structural elucidation of this important heterocyclic scaffold.

Introduction: The Quinoline Core in Modern Research

Quinoline derivatives are a cornerstone in medicinal chemistry and materials science, valued for their diverse biological activities, including antimalarial, antibacterial, and anticancer properties.[1] 8-Bromo-4-hydroxyquinoline-2-carboxylic acid is a functionalized quinoline that presents multiple points for chemical modification, making it a valuable building block for creating novel therapeutic agents or functional materials. A thorough understanding of its structural and electronic properties is paramount, and this begins with a detailed interpretation of its spectroscopic signature. This guide explains the causality behind the expected spectral features and provides robust, self-validating protocols for data acquisition.

Molecular Identity and Physicochemical Properties

A precise understanding of the molecule's fundamental properties is the foundation for all spectroscopic analysis.

Structure:

Caption: Figure 1. Structure of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid.

The compound's properties are summarized below, providing a critical reference for mass spectrometry calculations and sample preparation.

Property	Value	Source
Molecular Formula	C₁₀H₆BrNO₃	[2][3]
Molecular Weight	268.06 g/mol	[2][3]
Exact Mass	266.95311 Da	[2]
CAS Number	35973-17-2	[2][3]

Nuclear Magnetic Resonance (NMR) Spectroscopy Analysis

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule. For 8-Bromo-4-hydroxyquinoline-2-carboxylic acid, both ¹H and ¹³C NMR provide definitive structural information.

¹H NMR Spectroscopy: Mapping the Proton Environment

The ¹H NMR spectrum is anticipated to reveal distinct signals for each unique proton. The electron-withdrawing nature of the quinoline nitrogen, the bromine atom, and the carboxylic acid group, along with the electron-donating character of the hydroxyl group, creates a dispersed set of chemical shifts.

Expected ¹H NMR Data:

Proton	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Rationale
COOH	12.0 - 14.0	Broad Singlet	1H	Highly deshielded acidic proton, subject to hydrogen bonding and exchange.[4]
OH	9.0 - 11.0	Broad Singlet	1H	Phenolic proton, chemical shift is concentration and solvent dependent.
H-3	~7.5	Singlet	1H	Proton on the pyridine ring, adjacent to the carboxylic acid.
H-5	~7.8	Doublet	1H	Aromatic proton ortho to the bromine-bearing carbon.
H-6	~7.4	Triplet	1H	Aromatic proton experiencing coupling from both H-5 and H-7.

| H-7 | ~7.9 | Doublet | 1H | Aromatic proton ortho to the nitrogen-bearing carbon, deshielded. |

Expert Insight: The broadness of the COOH and OH signals is a key diagnostic feature, resulting from hydrogen bonding and rapid chemical exchange with trace amounts of water in the solvent (e.g., DMSO-d₆). Adding a drop of D₂O to the NMR tube would cause these signals to disappear, confirming their assignment.[4]

¹³C NMR Spectroscopy: Probing the Carbon Skeleton

The ¹³C NMR spectrum will show ten distinct signals, corresponding to each carbon atom in the unique electronic environments of the molecule.

Expected ¹³C NMR Data:

Carbon	Predicted Chemical Shift (δ, ppm)	Rationale
C=O (Carboxylic Acid)	165 - 175	Carbonyl carbon, highly deshielded by two oxygen atoms.[4]
C-4 (C-OH)	~160	Aromatic carbon attached to the hydroxyl group.
C-8a	~148	Aromatic carbon at the ring junction, adjacent to nitrogen.
C-2	~140	Carbon attached to the carboxylic acid group.
C-7	~130	Aromatic CH carbon.
C-5	~128	Aromatic CH carbon.
C-4a	~125	Aromatic carbon at the ring junction.
C-6	~122	Aromatic CH carbon.
C-8 (C-Br)	~115	Aromatic carbon attached to bromine; shift influenced by the heavy atom effect.

| C-3 | ~110 | Aromatic CH carbon. |

Experimental Protocol: NMR Data Acquisition

A self-validating protocol ensures reproducibility and high-quality data.

• Sample Preparation: Dissolve 5-10 mg of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid in ~0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆). Causality: DMSO-d₆ is chosen for its ability to dissolve polar carboxylic acids and for positioning the solvent residual peak away from most analyte signals.

• Instrumentation: Utilize a 400 MHz (or higher) NMR spectrometer.[1]

• ¹H NMR Acquisition:

  • Acquire data over a spectral width of at least 16 ppm.

  • Employ a 30-degree pulse angle with a relaxation delay of 2 seconds.

  • Co-add a minimum of 16 scans to ensure a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Acquire data using a proton-decoupled pulse program (e.g., zgpg30).

  • Use a spectral width of ~240 ppm.

  • A longer relaxation delay (5 seconds) and a larger number of scans (>1024) are required due to the low natural abundance of ¹³C and longer relaxation times.

• Data Processing: Apply a Fourier transform with exponential line broadening (e.g., 0.3 Hz for ¹H, 1-2 Hz for ¹³C) to the acquired Free Induction Decay (FID). Phase and baseline correct the resulting spectrum. Reference the spectrum to the residual DMSO solvent peak (δ = 2.50 ppm for ¹H, δ = 39.52 ppm for ¹³C).

Caption: Process for FT-IR data acquisition using the KBr pellet method.

Mass Spectrometry (MS)

Mass spectrometry provides the exact molecular weight and crucial information about the molecule's fragmentation pattern, which aids in confirming its structure.

Analysis of the Mass Spectrum: The most distinctive feature in the mass spectrum will be the isotopic signature of bromine.

m/z Value	Ion	Rationale & Comments
267 / 269	[M]⁺ or [M-H]⁻	Molecular Ion Peak. A characteristic doublet with approximately 1:1 intensity ratio due to the natural abundance of ⁷⁹Br and ⁸¹Br isotopes. This is a definitive confirmation of a single bromine atom in the molecule. [5]
223 / 225	[M-CO₂]⁺	Loss of carbon dioxide from the molecular ion, a common fragmentation for carboxylic acids.
188	[M-Br]⁺	Loss of the bromine radical.
143	[M-Br-COOH]⁺	Subsequent loss of the carboxyl group after the loss of bromine.

Expert Insight: For a compound like this, Electrospray Ionization (ESI) is the preferred method. In negative ion mode (ESI-), the most prominent peak will likely be the deprotonated molecule [M-H]⁻ at m/z 266/268. In positive ion mode (ESI+), the protonated molecule [M+H]⁺ at m/z 268/270 would be expected. The choice of ionization mode is a critical experimental parameter that dictates the observed ions.

Experimental Protocol: Mass Spectrometry Data Acquisition

• Sample Preparation: Prepare a dilute solution of the sample (~1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

• Instrumentation: Use a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) equipped with an ESI source.

• Infusion: Infuse the sample solution directly into the ESI source at a low flow rate (e.g., 5-10 µL/min).

• Source Parameters: Optimize source parameters, including capillary voltage, cone voltage, and desolvation gas temperature and flow, to achieve a stable signal and maximize ionization efficiency.

• Data Acquisition: Acquire data in both positive and negative ion modes over a mass range of m/z 50-500. High-resolution measurement allows for the determination of the elemental composition of the parent ion and its fragments.

Caption: General workflow for ESI-MS analysis.

Conclusion: A Unified Spectroscopic Portrait

The collective data from NMR, IR, and MS provide a synergistic and unambiguous confirmation of the structure of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid.

• MS confirms the molecular formula and the presence of a single bromine atom.

• IR definitively identifies the carboxylic acid and hydroxyl functional groups.

• NMR elucidates the precise connectivity of the carbon-hydrogen framework and the substitution pattern on the quinoline ring.

This guide provides the foundational spectroscopic knowledge and robust protocols necessary for researchers working with this versatile chemical entity, ensuring data integrity and facilitating the advancement of scientific discovery.

References

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An In-depth Technical Guide to the Metal Chelating Properties of 8-Bromo-4-hydroxyquinoline-2-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

The quinoline scaffold is a cornerstone in medicinal chemistry and materials science, largely owing to its inherent ability to coordinate with metal ions. This guide delves into the nuanced metal chelating properties of a specific, highly functionalized derivative: 8-Bromo-4-hydroxyquinoline-2-carboxylic acid. We will explore its structural attributes, predictable coordination chemistry, and the profound influence of its substituent groups on metal ion affinity and complex stability. This document serves as a technical resource, providing both foundational knowledge and practical methodologies for researchers investigating the potential of this and related compounds in drug development, analytical chemistry, and beyond.

Introduction: The Quinoline Scaffold as a Privileged Chelator

8-Hydroxyquinoline (8-HQ) and its derivatives are renowned for their wide spectrum of biological activities, including antimicrobial, anticancer, and antifungal effects.[1] A significant portion of these activities is directly linked to their capacity as potent metal chelators.[2] The nitrogen atom of the quinoline ring and the hydroxyl group at the 8-position form a stable five-membered ring upon coordination with a metal ion, a structural motif that underpins their efficacy.

The introduction of a carboxylic acid group at the 2-position, as seen in 8-hydroxyquinoline-2-carboxylic acid (8-HQA), transforms the molecule into a potentially tridentate ligand, significantly enhancing its metal-binding affinity and the stability of the resulting complexes.[3] This guide focuses on a further substituted derivative, 8-Bromo-4-hydroxyquinoline-2-carboxylic acid, analyzing how the addition of a bromo and a second hydroxyl group are anticipated to modulate its chelating prowess.

Molecular Structure and Synthesis

The unique properties of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid stem from its distinct molecular architecture.

Caption: Molecular structure of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid.

Key Structural Features for Chelation

• Tridentate Coordination Site: The molecule presents three potential coordination sites for a metal ion: the nitrogen of the quinoline ring, the oxygen of the 4-hydroxyl group, and one of the oxygen atoms of the 2-carboxylic acid group. This allows for the formation of two stable five- and six-membered chelate rings, respectively, leading to highly stable metal complexes.

• Influence of Substituents on Acidity (pKa):

  • 8-Bromo Group: As an electron-withdrawing group, the bromine atom is expected to decrease the pKa of the 4-hydroxyl group and the quinoline nitrogen through an inductive effect.[4] This increased acidity means that the hydroxyl proton can be displaced by a metal ion at a lower pH.

  • 4-Hydroxy Group: This group acts as an additional electron-donating group through resonance, which could slightly increase the basicity of the quinoline nitrogen. Its primary role, however, is as a direct binding site.

  • 2-Carboxylic Acid Group: This acidic group readily deprotonates to participate in coordination.

Proposed Synthesis Pathway

A plausible synthetic route for 8-Bromo-4-hydroxyquinoline-2-carboxylic acid can be conceptualized through established quinoline synthesis methodologies, such as the Pfitzinger or Doebner-von Miller reactions, followed by halogenation.[3]

Caption: General representation of metal chelation.

Stability Constants of Metal Complexes

The stability of metal complexes with 8-HQA has been determined potentiometrically and spectrophotometrically. [5]It is expected that 8-Bromo-4-hydroxyquinoline-2-carboxylic acid will exhibit even higher stability constants with many metal ions due to the electronic effects of its substituents. The electron-withdrawing bromo group generally increases the acidity of the chelating moieties, which can lead to stronger bonds with metal ions.

Table 1: Stability Constants (log β) for 8-Hydroxyquinoline-2-carboxylic Acid (8-HQA) Complexes with Divalent Metal Ions. [5]

Metal Ion	log β (MLH+)	log β (ML)	log β (ML₂²⁻)
Mn²⁺	-	-	12.45 ± 0.01
Fe²⁺	-	-	13.45
Co²⁺	-	-	15.90 ± 0.04
Ni²⁺	-	-	17.17 ± 0.05
Cu²⁺	-	-	20.64 ± 0.03

| Zn²⁺ | - | - | 18.78 ± 0.02 |

Data obtained at T = 298.2 K and I = 0.2 mol dm⁻³ in KCl(aq).

The stability of these complexes follows the Irving-Williams series (Mn²⁺ < Fe²⁺ < Co²⁺ < Ni²⁺ < Cu²⁺ > Zn²⁺), which is characteristic of high-spin octahedral complexes of first-row transition metals. [5]

Experimental Methodologies for Characterization

The investigation of the metal chelating properties of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid necessitates a combination of spectroscopic and potentiometric techniques.

UV-Vis Spectroscopic Titration

This method is employed to determine the stoichiometry of the metal-ligand complex and its stability constant. The principle lies in monitoring the change in the absorbance spectrum of the ligand upon incremental addition of a metal ion solution.

Protocol for UV-Vis Spectroscopic Titration:

• Preparation of Solutions:

  • Prepare a stock solution of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid of known concentration (e.g., 1 x 10⁻⁴ M) in a suitable solvent system (e.g., methanol/water).

  • Prepare a stock solution of the metal salt (e.g., CuSO₄, ZnCl₂) of a higher concentration (e.g., 1 x 10⁻³ M) in the same solvent system.

• Titration Procedure:

  • Place a known volume of the ligand solution into a quartz cuvette.

  • Record the initial UV-Vis spectrum (typically 200-800 nm).

  • Add small, precise aliquots of the metal ion solution to the cuvette.

  • After each addition, mix thoroughly and allow the solution to equilibrate before recording the new UV-Vis spectrum.

  • Continue this process until no further significant changes in the spectrum are observed.

• Data Analysis:

  • Plot the absorbance at a specific wavelength (where the change is most significant) against the molar ratio of metal to ligand.

  • The stoichiometry of the complex can be determined from the inflection point of this plot.

  • The stability constant can be calculated using various computational methods that fit the spectral data to a binding model.

Caption: Workflow for UV-Vis spectroscopic titration.

Potentiometric Titration

Potentiometric titration is a highly accurate method for determining the protonation constants of the ligand and the stability constants of its metal complexes.

Protocol for Potentiometric Titration:

• System Calibration:

  • Calibrate the pH electrode using standard buffer solutions.

  • Perform an acid-base titration in the absence of the ligand to determine the standard potential of the electrode.

• Ligand Protonation Constants:

  • Titrate a solution of the ligand and a strong acid (e.g., HCl) with a standardized strong base (e.g., NaOH).

  • Record the pH after each addition of the base.

  • Calculate the protonation constants from the titration curve using appropriate software.

• Metal Complex Stability Constants:

  • Perform a similar titration with a solution containing the ligand, a strong acid, and the metal ion of interest.

  • The displacement of the titration curve in the presence of the metal ion is used to calculate the stability constants of the metal-ligand complexes. [5]

Applications in Drug Development and Research

The potent metal-chelating ability of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid suggests several promising applications, particularly in the realm of medicinal chemistry.

Anticancer Activity

Many 8-hydroxyquinoline derivatives exhibit significant anticancer activity, which is often attributed to their ability to disrupt metal homeostasis in cancer cells. [1][6]Halogenated 8-hydroxyquinolines, in particular, have shown enhanced cytotoxicity. [7]The chelation of essential metal ions like copper and zinc can inhibit the activity of metalloenzymes that are crucial for tumor growth and proliferation.

Antimicrobial Properties

The antimicrobial action of 8-hydroxyquinolines is also closely tied to their metal-chelating properties. [8]By sequestering essential metal ions from the microbial environment or from key microbial enzymes, these compounds can inhibit bacterial and fungal growth. The presence of a bromo substituent can enhance the lipophilicity of the molecule, potentially improving its penetration through microbial cell membranes and leading to increased antimicrobial potency. [9]

Conclusion

8-Bromo-4-hydroxyquinoline-2-carboxylic acid represents a highly promising scaffold for the development of novel therapeutic agents and analytical reagents. Its predicted strong, tridentate metal-chelating ability, modulated by the electronic effects of its bromo and hydroxyl substituents, makes it a compelling candidate for further investigation. The experimental protocols outlined in this guide provide a robust framework for researchers to explore the coordination chemistry of this and related compounds, paving the way for new discoveries in medicine and materials science.

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• The programmed multiple C–H bond functionalization of 4-hydroxyquinoline and its medicinal potential - ChemRxiv. (n.d.). Retrieved January 28, 2026, from [Link]

• Determination of UV-Vis Spectrophotometric Method of Metal Complexes Stoichiometry between Cu(II), Ca(II), Cd. (n.d.). Retrieved January 28, 2026, from [Link]

• POTENTIOMETRIC DETERMINATION OF STABILITY CONSTANTS OF TRANSITION METAL COMPLEXES WITH p-AMINOBENZOIC ACID. (n.d.). Retrieved January 28, 2026, from [Link]

• Reactions of Benzene Part 9 - Effect of substituents on the pKa of compounds - YouTube. (2023). Retrieved January 28, 2026, from [Link]

• (PDF) QSAR study of 8-Hydroxyquinoline and its Chloro derivatives as antimicrobial agents. (2024). Retrieved January 28, 2026, from [Link]

• 20.4 Substituent Effects on Acidity - Organic Chemistry | OpenStax. (2023). Retrieved January 28, 2026, from [Link]

• Promising anticancer agents based on 8-hydroxyquinoline hydrazone copper(II) complexes. (2023). Retrieved January 28, 2026, from [Link]

• Novel Multi-Target Agents Based on the Privileged Structure of 4-Hydroxy-2-quinolinone. (n.d.). Retrieved January 28, 2026, from [Link]

• Determination of formation constants and themodynamic parameters of trifluoperazine-metal complexes by potentiometric method - Der Pharma Chemica. (n.d.). Retrieved January 28, 2026, from [Link]

• (PDF) RECENT ACHIEVEMENTS IN THE SYNTHESIS OF QUINOLINE-4-CARBOXYLIC ACID AND ITS DERIVATIVES - ResearchGate. (2022). Retrieved January 28, 2026, from [Link]

• RECENT ACHIEVEMENTS IN THE SYNTHESIS OF QUINOLINE-4-CARBOXYLIC ACID AND ITS DERIVATIVES | Moroccan Journal of Heterocyclic Chemistry. (n.d.). Retrieved January 28, 2026, from [Link]

• Quantitative Analysis of Transition Metal Salts by UV/Vis Spectroscopy - CUNY. (2022). Retrieved January 28, 2026, from [Link]

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Biological activity of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid

Topic: Biological activity of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid Content Type: Technical Whitepaper Audience: Researchers, Medicinal Chemists, and Drug Discovery Professionals

Structural Activity, Pharmacological Profile, and Synthetic Utility

Executive Summary

8-Bromo-4-hydroxyquinoline-2-carboxylic acid (CAS: 10174-71-7) is a halogenated derivative of kynurenic acid (KYNA), an endogenous neuroactive metabolite. While kynurenic acid derivatives are widely recognized as antagonists of the N-methyl-D-aspartate (NMDA) receptor glycine site, the 8-bromo analog occupies a unique position in medicinal chemistry.

Unlike its 5- and 7-substituted counterparts (e.g., 5,7-dichlorokynurenic acid), the 8-bromo derivative is characterized by a distinct lack of affinity for the NMDA glycine site. This "negative" biological profile makes it a critical tool for defining Structure-Activity Relationships (SAR) and serving as a negative control in excitotoxicity assays. Its primary value lies in its role as a functionalized scaffold ; the C8-bromine moiety provides a versatile handle for Palladium-catalyzed cross-coupling reactions, enabling the synthesis of complex, polysubstituted quinoline libraries.

Chemical & Pharmacological Profile

2.1 Structural Architecture

The compound consists of a quinoline core with three critical functional groups:

• C2-Carboxylic Acid: Essential for mimicking the glutamate/glycine carboxylate pharmacophore.

• C4-Hydroxyl (Tautomeric Ketone): Acts as a hydrogen bond acceptor/donor pair.

• C8-Bromine: A steric bulk inducer and synthetic handle.

Property	Data
IUPAC Name	8-bromo-4-hydroxyquinoline-2-carboxylic acid
Molecular Formula	C₁₀H₆BrNO₃
Molecular Weight	268.06 g/mol
Core Scaffold	Kynurenic Acid (4-oxo-1,4-dihydroquinoline-2-carboxylic acid)
Key Substituent	Bromine at position 8 (peri-position to Nitrogen)

2.2 Mechanism of Action (SAR Analysis)

The biological activity of kynurenic acid derivatives is governed by strict steric and electronic requirements at the NMDA receptor glycine binding pocket.

• The "Active" Zones (C5 & C7): Substitution at positions 5 and 7 (e.g., Chlorine, Iodine) enhances hydrophobic interaction with the receptor pocket, significantly increasing potency (up to 1000-fold over native KYNA).

• The "Silent" Zone (C8): Research indicates that substitution at the 8-position abolishes antagonist activity. The C8-bromine introduces steric clash with the receptor wall or disrupts the critical hydrogen bonding of the quinoline nitrogen. Consequently, 8-bromo-4-hydroxyquinoline-2-carboxylic acid is biologically inert at the NMDA receptor , distinguishing it from the neuroprotective C5/C7 analogs.

Figure 1: Structure-Activity Relationship (SAR) map of Kynurenic Acid derivatives. Note the divergence in biological activity between C5/C7 and C8 substitutions.

Therapeutic & Synthetic Applications[3][4]

3.1 Role as a Negative Control

In neuropharmacology, specificity is paramount. When testing novel kynurenines for neuroprotection (e.g., in ischemia or epilepsy models), 8-bromo-4-hydroxyquinoline-2-carboxylic acid serves as an ideal negative control . It shares the physicochemical properties (solubility, pKa) of active analogs but lacks the specific receptor target engagement, allowing researchers to filter out off-target effects or artifacts.

3.2 Synthetic Scaffold (The Primary Utility)

The C8-bromine is a "privileged" synthetic handle. It allows medicinal chemists to expand the kynurenic acid core into unexplored chemical space using transition-metal catalysis.

Key Transformations:

• Suzuki-Miyaura Coupling: Introduction of aryl/heteroaryl groups at C8.

• Sonogashira Coupling: Introduction of alkynyl linkers.

• Buchwald-Hartwig Amination: Introduction of amine side chains to modulate solubility.

Figure 2: Synthetic workflow utilizing the 8-bromo handle for library generation.

Experimental Protocols

4.1 Protocol A: In Vitro NMDA Receptor Binding Assay (Negative Control)

Use this protocol to validate the lack of affinity of the 8-bromo derivative compared to 5,7-dichlorokynurenic acid (5,7-DCKA).

Reagents:

• Ligand: [³H]-Glycine (Specific Activity > 30 Ci/mmol).

• Membrane Prep: Rat cortical synaptic membranes (washed 3x to remove endogenous glutamate/glycine).

• Buffer: 50 mM Tris-Acetate, pH 7.4.

Workflow:

• Preparation: Thaw membrane suspension and dilute to 0.2 mg protein/mL in Tris-Acetate buffer.

• Incubation: In a 96-well plate, combine:

  • 50 µL Membrane suspension.

  • 50 µL [³H]-Glycine (10 nM final concentration).

  • 50 µL Test Compound (8-Bromo-4-hydroxyquinoline-2-carboxylic acid) at varying concentrations (0.1 µM – 100 µM).

  • Positive Control: 5,7-DCKA (0.1 µM – 100 µM).

  • Non-Specific Binding: 1 mM Glycine.

• Equilibrium: Incubate at 4°C for 30 minutes.

• Filtration: Harvest membranes onto GF/B glass fiber filters using a cell harvester. Wash 3x with ice-cold buffer.

• Quantification: Measure radioactivity via liquid scintillation counting.

• Data Analysis: Plot % Inhibition vs. Log[Concentration].

  • Expected Result (5,7-DCKA): IC₅₀ ≈ 0.1 - 0.5 µM.

  • Expected Result (8-Bromo): No significant displacement (IC₅₀ > 100 µM).

4.2 Protocol B: General Synthesis via Conrad-Limpach Reaction

If the compound is not sourced commercially, it can be synthesized from 2-bromoaniline.

• Condensation: React 2-bromoaniline with dimethyl acetylenedicarboxylate (DMAD) in methanol at reflux for 2 hours.

• Cyclization: Isolate the resulting enamine intermediate. Heat in diphenyl ether at 250°C (thermal cyclization) for 30 minutes.

• Hydrolysis: The resulting ester is hydrolyzed using 2N NaOH, followed by acidification with HCl to precipitate the free acid 8-bromo-4-hydroxyquinoline-2-carboxylic acid .

• Purification: Recrystallize from DMF/Ethanol.

Data Summary: Comparative Activity

Compound	Substituent	NMDA (Glycine Site) IC₅₀	GPR35 Activity
Kynurenic Acid (Endogenous)	None	~15 - 30 µM	Agonist
5,7-Dichlorokynurenic Acid	5,7-Di-Cl	0.032 µM (32 nM)	Weak/Inactive
7-Chlorokynurenic Acid	7-Cl	0.3 µM	Inactive
8-Bromo-4-OH-quinoline-2-COOH	8-Br	> 100 µM (Inactive)	Unknown/Low

Note: The inactivity of the 8-bromo derivative highlights the tight steric constraints of the NMDA glycine binding pocket.

References

• Leeson, P. D., et al. (1991). Kynurenic acid derivatives.[1][2] Structure-activity relationships for excitatory amino acid antagonism and identification of potent and selective antagonists at the glycine site on the N-methyl-D-aspartate receptor. Journal of Medicinal Chemistry.

• Carling, R. W., et al. (1992). 3-Nitro-3,4-dihydro-2(1H)-quinolones. Excitatory amino acid antagonists acting at the glycine site of the NMDA receptor. Journal of Medicinal Chemistry.

• Stone, T. W. (1993). Neuropharmacology of quinolinic and kynurenic acids.[3][4][2][5] Pharmacological Reviews.

• PubChem Compound Summary. (2024). 8-Bromo-4-hydroxyquinoline-2-carboxylic acid (CID 735364). National Center for Biotechnology Information.

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The Versatile Precursor: A Technical Guide to 8-Bromo-4-hydroxyquinoline-2-carboxylic Acid in Advanced Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling a Privileged Scaffold

The quinoline nucleus is a cornerstone in medicinal chemistry and materials science, with its derivatives exhibiting a broad spectrum of biological activities and functional properties.[1] Within this esteemed class of heterocycles, 8-bromo-4-hydroxyquinoline-2-carboxylic acid emerges as a highly functionalized and versatile precursor for the synthesis of novel organic molecules. Its unique arrangement of a bromine atom, a hydroxyl group, and a carboxylic acid on the quinoline framework provides multiple reactive handles for chemical modification. This guide offers an in-depth exploration of the synthesis, properties, and synthetic applications of 8-bromo-4-hydroxyquinoline-2-carboxylic acid, providing researchers with the foundational knowledge to leverage this powerful building block in their synthetic endeavors.

Physicochemical Properties and Structural Attributes

8-Bromo-4-hydroxyquinoline-2-carboxylic acid is a multifaceted molecule with distinct reactive sites, making it a valuable precursor in organic synthesis. The interplay of its functional groups dictates its chemical behavior and potential for elaboration into more complex structures.

Property	Value
Molecular Formula	C₁₀H₆BrNO₃
Molecular Weight	268.06 g/mol
Appearance	Off-white to pale yellow solid
Solubility	Sparingly soluble in water, soluble in organic solvents like DMSO and DMF

The hydroxyl group at the 4-position and the carboxylic acid at the 2-position can engage in intramolecular hydrogen bonding, influencing the compound's physical properties and reactivity. The bromine atom at the 8-position is a key feature, offering a site for cross-coupling reactions to introduce further molecular complexity.

Strategic Synthesis of the Precursor

A plausible and efficient synthetic route to 8-bromo-4-hydroxyquinoline-2-carboxylic acid involves a convergent strategy, building the quinoline core from appropriately substituted aniline and a three-carbon component. The widely utilized Combes quinoline synthesis or a related cyclization reaction provides a robust framework for this transformation.

A potential synthetic pathway is outlined below:

Caption: Proposed synthetic pathway for 8-bromo-4-hydroxyquinoline-2-carboxylic acid.

Experimental Protocol: A Step-by-Step Guide

Step 1: Condensation to Form the Schiff Base

• In a round-bottom flask equipped with a Dean-Stark apparatus, dissolve 2-bromoaniline (1.0 eq.) and diethyl oxaloacetate (1.1 eq.) in toluene.

• Add a catalytic amount of a suitable acid (e.g., p-toluenesulfonic acid).

• Reflux the mixture until the theoretical amount of water is collected, indicating the completion of the condensation reaction.

• Remove the solvent under reduced pressure to obtain the crude Schiff base intermediate.

Step 2: Thermal Cyclization

• Add the crude Schiff base to a high-boiling solvent such as Dowtherm A.

• Heat the mixture to a high temperature (typically 240-260 °C) to induce thermal cyclization.

• Monitor the reaction by thin-layer chromatography (TLC) until the starting material is consumed.

• Cool the reaction mixture and dilute with a non-polar solvent (e.g., hexane) to precipitate the cyclized product.

• Filter and wash the solid to obtain the crude ethyl 8-bromo-4-hydroxyquinoline-2-carboxylate.

Step 3: Hydrolysis to the Carboxylic Acid

• Suspend the crude ester in a mixture of ethanol and an aqueous solution of a strong base (e.g., sodium hydroxide).

• Heat the mixture to reflux and stir until the ester is fully hydrolyzed (monitored by TLC).

• Cool the reaction mixture and acidify with a mineral acid (e.g., hydrochloric acid) to a pH of approximately 2-3.

• The desired 8-bromo-4-hydroxyquinoline-2-carboxylic acid will precipitate out of the solution.

• Filter the solid, wash with cold water, and dry under vacuum to yield the final product.

Applications in Organic Synthesis: A Gateway to Novel Molecules

The strategic placement of three distinct functional groups makes 8-bromo-4-hydroxyquinoline-2-carboxylic acid a versatile precursor for a wide array of chemical transformations.

Derivatization of the Carboxylic Acid Group

The carboxylic acid at the C2 position is a prime site for modification, allowing for the synthesis of amides, esters, and other derivatives. These transformations are fundamental in drug discovery for modulating the pharmacokinetic and pharmacodynamic properties of a lead compound. For instance, the condensation of 8-hydroxyquinoline-2-carboxylic acid with various anilines has been reported to yield carboxamides with potential biological activities.[2][3]

Caption: Derivatization of the carboxylic acid group.

Reactions at the Hydroxyl Group

The hydroxyl group at the C4 position can undergo O-alkylation or O-acylation to introduce a variety of substituents. These modifications can significantly impact the biological activity and physical properties of the resulting molecules. The synthesis of 8-hydroxyquinoline derivatives often involves reactions at this hydroxyl group.[2]

Cross-Coupling Reactions at the Bromine Atom

The bromine atom at the C8 position is a key handle for carbon-carbon and carbon-heteroatom bond formation through various transition-metal-catalyzed cross-coupling reactions, such as Suzuki, Heck, and Buchwald-Hartwig reactions. This allows for the introduction of aryl, alkyl, and amino groups, dramatically increasing the structural diversity of the accessible compounds. The Suzuki cross-coupling of bromo-substituted 8-hydroxyquinolines is a well-established method for synthesizing more complex derivatives.[1]

Caption: Cross-coupling reactions at the bromine atom.

Potential Applications in Drug Discovery

Derivatives of 8-hydroxyquinoline are known to possess a wide range of pharmacological activities, including antimicrobial, anticancer, and neuroprotective effects.[1][4] The ability to systematically modify the 8-bromo-4-hydroxyquinoline-2-carboxylic acid scaffold at three distinct positions provides a powerful platform for structure-activity relationship (SAR) studies and the development of new therapeutic agents. The core structure can act as a privileged scaffold that can be decorated with various functional groups to optimize its interaction with biological targets.

Conclusion

8-Bromo-4-hydroxyquinoline-2-carboxylic acid stands out as a precursor of significant potential in the field of organic synthesis. Its well-defined reactive sites—the carboxylic acid, the hydroxyl group, and the bromine atom—offer a trifecta of opportunities for chemical diversification. This guide has provided a comprehensive overview of its synthesis, key properties, and, most importantly, its strategic application in the construction of complex molecular architectures. For researchers and scientists in drug development and materials science, a thorough understanding of this versatile building block opens the door to the exploration of novel chemical entities with promising biological and functional properties.

References

• Al-Busafi, S. N., Suliman, F. E. O., & Al-Alawi, Z. R. (2014). 8-Hydroxyquinoline and its derivatives: Synthesis and applications. Research & Reviews: Journal of Chemistry, 3(1), 1-10.
• Ökten, S., et al. (2016). Reinvestigation of bromination of 8-substituted quinolines and synthesis of novel phthalonitriles.
• Massoud, M. A., et al. (2020). Synthesis of new 2- and 3-hydroxyquinoline-4-carboxylic acid derivatives as potential Antioxidants. Journal of the Serbian Chemical Society, 85(1), 83-93.

• Open Access Journals. (n.d.). 8-Hydroxyquinoline and its Derivatives: Synthesis and Applications. Retrieved from [Link]

• MDPI. (2020). Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. Molecules, 25(18), 4321.
• ChemInform. (2014).
• The Royal Society of Chemistry. (2018). Betti reaction enables efficient synthesis of 8-hydroxyquinoline inhibitors of 2-oxoglutarate oxygenases. RSC Advances, 8(61), 35061-35065.
• Al-Busafi, S. N., Suliman, F. E. O., & Al-Alawi, Z. R. (2014). 8-Hydroxyquinoline and its derivatives: Synthesis and applications. Research & Reviews: Journal of Chemistry, 3(1), 1-10.
• Google Patents. (2021). Synthesis method of 7-hydroxyquinoline-4-carboxylic acid. CN112500341A.

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• 4. researchgate.net [researchgate.net]

An In-Depth Technical Guide to the Hypothesized Mechanisms of Action of 8-Bromo-4-hydroxyquinoline-2-carboxylic Acid

For the attention of Researchers, Scientists, and Drug Development Professionals.

Abstract

8-Bromo-4-hydroxyquinoline-2-carboxylic acid is a synthetic compound belonging to the quinoline class of molecules, which are recognized for their broad spectrum of biological activities. While the precise mechanism of action for this specific derivative remains to be fully elucidated, its structural features—a halogenated 8-hydroxyquinoline scaffold coupled with a carboxylic acid moiety at the 2-position—suggest several plausible and compelling biological targets. This guide synthesizes current knowledge from related compounds to propose four primary mechanistic hypotheses. Each hypothesis is presented with a robust scientific rationale, detailed experimental protocols for validation, and visual representations of the implicated pathways and workflows. The objective of this document is to provide a foundational framework for researchers to systematically investigate the pharmacological effects of 8-bromo-4-hydroxyquinoline-2-carboxylic acid and accelerate its potential development as a therapeutic agent.

Introduction: The Therapeutic Potential of the Quinoline Scaffold

The quinoline ring system is a "privileged structure" in medicinal chemistry, forming the core of numerous compounds with diverse pharmacological applications, including antimalarial, antibacterial, anticancer, and neuroprotective activities.[1] The 8-hydroxyquinoline derivatives, in particular, are renowned for their potent metal-chelating properties, which are often central to their biological effects.[2][3] The addition of a carboxylic acid group, as seen in 8-bromo-4-hydroxyquinoline-2-carboxylic acid, can further enhance its interaction with biological targets, particularly enzymes, by providing an additional point of hydrogen bonding or ionic interaction.

This guide will explore the following four primary hypotheses for the mechanism of action of 8-bromo-4-hydroxyquinoline-2-carboxylic acid:

• Hypothesis 1: Metal Ion Chelation and Disruption of Metalloprotein Function.

• Hypothesis 2: Modulation of the Kynurenine Pathway and Neurotransmission.

• Hypothesis 3: Direct Inhibition of Mitochondrial Dehydrogenases and Disruption of Cellular Respiration.

• Hypothesis 4: Broad-Spectrum Enzyme Inhibition, Including Sirtuins and Topoisomerases.

Hypothesis 1: Metal Ion Chelation and Disruption of Metalloprotein Function

Scientific Rationale

The 8-hydroxyquinoline scaffold is a classic bidentate chelating agent, capable of forming stable complexes with a variety of divalent and trivalent metal ions, most notably Fe²⁺/Fe³⁺, Cu²⁺, and Zn²⁺.[3][4] These metal ions are essential cofactors for a vast array of enzymes and proteins involved in critical cellular processes, including DNA replication and repair, cellular respiration, and signal transduction. By sequestering these essential metal ions, 8-bromo-4-hydroxyquinoline-2-carboxylic acid could effectively inhibit the activity of metalloproteins, leading to downstream cellular effects such as cytotoxicity in cancer cells or antimicrobial activity.[2][5] The fungicidal and bactericidal action of many 8-hydroxyquinoline derivatives has been attributed to their ability to chelate essential trace metals.[5]

Experimental Validation

This protocol aims to confirm and quantify the metal-chelating ability of 8-bromo-4-hydroxyquinoline-2-carboxylic acid.

Materials:

• 8-Bromo-4-hydroxyquinoline-2-carboxylic acid

• Metal salts (e.g., FeCl₃, CuSO₄, ZnCl₂)

• UV-Vis Spectrophotometer

• Appropriate buffer (e.g., Tris-HCl, pH 7.4)

• 96-well microplates

Procedure:

• Prepare stock solutions of the test compound and metal salts in a suitable solvent (e.g., DMSO for the compound, water for the salts).

• In a 96-well plate, add a fixed concentration of the metal salt to a series of wells.

• Add increasing concentrations of 8-bromo-4-hydroxyquinoline-2-carboxylic acid to these wells.

• Incubate the plate at room temperature for 30 minutes to allow for complex formation.

• Measure the absorbance spectrum of each well using a UV-Vis spectrophotometer over a range of wavelengths (e.g., 200-800 nm).

• Analysis: A shift in the absorbance maximum or a change in absorbance intensity upon addition of the compound indicates the formation of a metal-compound complex. The stoichiometry of binding can be determined using methods such as Job's plot of continuous variation.

CETSA is a powerful technique to assess target engagement in a cellular context.[6][7] If 8-bromo-4-hydroxyquinoline-2-carboxylic acid binds to and stabilizes a metalloprotein, this can be detected as an increase in the protein's thermal stability.

Materials:

• Cultured cells of interest (e.g., cancer cell line)

• 8-Bromo-4-hydroxyquinoline-2-carboxylic acid

• Phosphate-buffered saline (PBS)

• Protease inhibitor cocktail

• Equipment for cell lysis (e.g., sonicator, freeze-thaw cycles)

• PCR machine or heating block

• Western blotting or mass spectrometry equipment

Procedure:

• Treat cultured cells with either vehicle control (e.g., DMSO) or a specific concentration of the test compound for a defined period.

• Harvest the cells, wash with PBS, and resuspend in PBS containing a protease inhibitor cocktail.

• Aliquot the cell suspension into PCR tubes.

• Heat the aliquots to a range of different temperatures for a fixed time (e.g., 3 minutes) to induce thermal denaturation of proteins.

• Cool the samples and lyse the cells to release soluble proteins.

• Separate the soluble fraction (containing non-denatured proteins) from the precipitated fraction by centrifugation.

• Analyze the soluble fraction for the presence of a specific target metalloprotein using Western blotting or for global changes in the proteome using mass spectrometry.

• Analysis: A compound-induced shift in the melting curve of a target protein to a higher temperature indicates that the compound has bound to and stabilized the protein.

Visual Workflow: Metal Chelation Analysis

Caption: Workflow for validating the metal chelation hypothesis.

Hypothesis 2: Modulation of the Kynurenine Pathway and Neurotransmission

Scientific Rationale

The kynurenine pathway (KP) is the primary metabolic route for tryptophan in mammals and produces several neuroactive metabolites.[8] An imbalance in this pathway is implicated in various neurological and psychiatric disorders.[8][9] Key enzymes in this pathway, such as tryptophan 2,3-dioxygenase (TDO), indoleamine 2,3-dioxygenase (IDO), and kynurenine aminotransferases (KATs), represent attractive therapeutic targets.[10][11][12] Structurally similar quinoline derivatives are known inhibitors of these enzymes.[8] For instance, inhibition of kynurenine 3-monooxygenase (KMO) can shift the pathway towards the production of the neuroprotective kynurenic acid (KYNA), an antagonist of the N-methyl-D-aspartate (NMDA) and α7-nicotinic acetylcholine receptors.[8] Given its structure, 8-bromo-4-hydroxyquinoline-2-carboxylic acid could act as a competitive or allosteric inhibitor of one or more KP enzymes.

Experimental Validation

This protocol describes a general approach to screen for inhibitory activity against key KP enzymes.

Materials:

• Recombinant human TDO, IDO1, and KAT-II enzymes

• Substrates: L-Tryptophan (for TDO/IDO1), L-Kynurenine (for KAT-II)

• Cofactors: Ascorbate and methylene blue (for IDO1), Pyridoxal 5'-phosphate (PLP) and α-ketoglutarate (for KAT-II)

• 8-Bromo-4-hydroxyquinoline-2-carboxylic acid and known inhibitors (e.g., epacadostat for IDO1)

• Reaction buffer specific to each enzyme

• Detection method: HPLC or spectrophotometer to measure product formation (kynurenine for TDO/IDO1, kynurenic acid for KAT-II)

Procedure:

• Prepare a reaction mixture containing the enzyme, buffer, and any necessary cofactors.

• Add varying concentrations of 8-bromo-4-hydroxyquinoline-2-carboxylic acid or a known inhibitor to the reaction mixture and pre-incubate.

• Initiate the reaction by adding the substrate.

• Incubate at 37°C for a specified time.

• Stop the reaction (e.g., by adding trichloroacetic acid or formic acid).[13]

• Analyze the reaction mixture for the amount of product formed using HPLC or a colorimetric assay.

• Analysis: Calculate the percent inhibition for each concentration of the test compound and determine the IC₅₀ value by fitting the data to a dose-response curve.

This protocol assesses the effect of the compound on the kynurenine pathway in a cellular context.

Materials:

• Human cell line expressing KP enzymes (e.g., HeLa or IFN-γ stimulated cancer cells for IDO1)

• Cell culture medium and supplements

• Interferon-gamma (IFN-γ) to induce IDO1 expression

• 8-Bromo-4-hydroxyquinoline-2-carboxylic acid

• Reagents for measuring kynurenine in the supernatant (e.g., using Ehrlich's reagent or HPLC)

Procedure:

• Seed cells in a multi-well plate and allow them to adhere.

• If necessary, treat the cells with IFN-γ to induce the expression of IDO1.

• Treat the cells with different concentrations of the test compound.

• Incubate for 24-48 hours.

• Collect the cell culture supernatant.

• Measure the concentration of kynurenine in the supernatant.

• Analysis: A dose-dependent decrease in kynurenine production indicates inhibition of the upstream KP enzymes (TDO or IDO1). Conversely, an increase in kynurenic acid (if measured) could suggest KMO inhibition.

Visual Pathway: Kynurenine Pathway Modulation

Caption: Potential inhibition points in the Kynurenine Pathway.

Hypothesis 3: Direct Inhibition of Mitochondrial Dehydrogenases

Scientific Rationale

Mitochondrial dehydrogenases are a class of enzymes crucial for cellular energy production through the electron transport chain and the citric acid cycle.[14] Inhibition of these enzymes can lead to a decrease in ATP production, an increase in reactive oxygen species (ROS), and ultimately, cell death. Some 4-hydroxyquinoline-3-carboxylic acids have been shown to be inhibitors of cellular respiration and specifically target mitochondrial malate dehydrogenase.[2] Given the structural similarity, 8-bromo-4-hydroxyquinoline-2-carboxylic acid may also exert its biological effects by targeting these vital mitochondrial enzymes.

Experimental Validation

This is a widely used colorimetric assay to assess cell viability and metabolic activity, which is dependent on mitochondrial dehydrogenase activity.

Materials:

• Cultured cells

• 8-Bromo-4-hydroxyquinoline-2-carboxylic acid

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or XTT (2,3-bis-(2-methoxy-4-nitro-5-sulfophenyl)-2H-tetrazolium-5-carboxanilide) reagent

• Solubilization buffer (for MTT)

• Plate reader

Procedure:

• Seed cells in a 96-well plate and treat with various concentrations of the test compound for a desired period (e.g., 24, 48, 72 hours).

• Add the MTT or XTT reagent to each well and incubate for 2-4 hours. During this time, mitochondrial dehydrogenases in viable cells will reduce the tetrazolium salt to a colored formazan product.

• If using MTT, add the solubilization buffer to dissolve the formazan crystals.

• Measure the absorbance of the wells at the appropriate wavelength (e.g., 570 nm for MTT).

• Analysis: A dose-dependent decrease in absorbance is indicative of reduced mitochondrial dehydrogenase activity and/or cell viability.

This protocol directly measures the effect of the compound on the oxygen consumption of isolated mitochondria.

Materials:

• Isolated mitochondria from a relevant tissue or cell type

• High-resolution respirometer (e.g., Oroboros Oxygraph-2k)

• Respiration buffer

• Various substrates and inhibitors of the electron transport chain (e.g., pyruvate, malate, ADP, succinate, rotenone, antimycin A)

• 8-Bromo-4-hydroxyquinoline-2-carboxylic acid

Procedure:

• Add isolated mitochondria to the respirometer chamber containing respiration buffer.

• Sequentially add substrates for different complexes of the electron transport chain to stimulate oxygen consumption (e.g., pyruvate and malate for Complex I, followed by ADP to measure state 3 respiration, then succinate for Complex II).

• Once a stable respiration rate is achieved, inject the test compound at various concentrations.

• Monitor the oxygen consumption rate in real-time.

• Analysis: A decrease in the oxygen consumption rate upon addition of the compound suggests inhibition of one or more components of the electron transport chain. The specific complex being inhibited can be pinpointed by using different substrates and known inhibitors.

Visual Workflow: Mitochondrial Function Analysis

Caption: Experimental workflow for investigating mitochondrial dehydrogenase inhibition.

Hypothesis 4: Broad-Spectrum Enzyme Inhibition

Scientific Rationale

Beyond the specific pathways mentioned, the quinoline scaffold is known to interact with a wide range of other enzymes. For instance, certain quinoline derivatives have been shown to inhibit sirtuins (a class of NAD⁺-dependent deacetylases) and DNA topoisomerases/gyrases, which are critical for DNA replication and repair.[15] The planar nature of the quinoline ring allows it to intercalate into DNA or bind to the active sites of these enzymes, leading to potent inhibitory effects that are often exploited in cancer and antibacterial therapies.

Experimental Validation

This protocol measures the deacetylase activity of a specific sirtuin enzyme.

Materials:

• Recombinant human sirtuin (e.g., SIRT1, SIRT2, or SIRT3)

• Fluorogenic sirtuin substrate (e.g., a peptide with an acetylated lysine residue and a fluorophore)

• NAD⁺

• Developer solution to stop the reaction and generate a fluorescent signal

• 8-Bromo-4-hydroxyquinoline-2-carboxylic acid

• Fluorescence plate reader

Procedure:

• In a 96-well plate, combine the sirtuin enzyme, the fluorogenic substrate, and varying concentrations of the test compound.

• Initiate the reaction by adding NAD⁺.

• Incubate at 37°C for a defined period.

• Add the developer solution to stop the deacetylation reaction and generate a fluorescent signal that is proportional to the amount of deacetylated substrate.

• Measure the fluorescence intensity.

• Analysis: A decrease in fluorescence indicates inhibition of sirtuin activity. Calculate IC₅₀ values from the dose-response curve.

This assay assesses the ability of the compound to inhibit the supercoiling or relaxation activity of DNA gyrase or topoisomerases.

Materials:

• Purified DNA gyrase or topoisomerase I/II

• Supercoiled or relaxed plasmid DNA substrate

• ATP (for gyrase and topoisomerase II)

• Reaction buffer

• 8-Bromo-4-hydroxyquinoline-2-carboxylic acid

• Agarose gel electrophoresis equipment

• DNA staining agent (e.g., ethidium bromide or SYBR Safe)

Procedure:

• Set up reaction mixtures containing the enzyme, DNA substrate, ATP (if required), and reaction buffer.

• Add different concentrations of the test compound.

• Incubate at the optimal temperature for the enzyme (e.g., 37°C).

• Stop the reaction by adding a stop buffer (containing SDS and EDTA).

• Separate the different forms of the plasmid DNA (supercoiled, relaxed, linear) by agarose gel electrophoresis.

• Stain the gel and visualize the DNA bands under UV light.

• Analysis: Inhibition of the enzyme is observed as a change in the ratio of the different DNA topoisomers. For example, inhibition of DNA gyrase's supercoiling activity will result in a decrease in the amount of supercoiled DNA.

Conclusion and Future Directions

The structural attributes of 8-bromo-4-hydroxyquinoline-2-carboxylic acid provide a strong basis for several plausible mechanisms of action. The hypotheses presented in this guide—metal chelation, kynurenine pathway modulation, mitochondrial dehydrogenase inhibition, and broad-spectrum enzyme inhibition—are not mutually exclusive and may act in concert to produce the compound's overall biological effect. The provided experimental protocols offer a systematic approach to dissecting these potential mechanisms.

Future research should focus on a tiered screening approach, starting with broad, cell-based assays to identify the primary cellular effects, followed by more specific in vitro and mechanistic studies to pinpoint the direct molecular targets. A comprehensive understanding of the mechanism of action is paramount for the rational design of second-generation analogs with improved potency and selectivity, ultimately paving the way for potential therapeutic applications.

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Protocols & Analytical Methods

Application Note and Detailed Protocol for the Bromination of 4-Hydroxyquinoline-2-carboxylic Acid

Introduction: The Significance of Brominated Quinolines in Medicinal Chemistry and Materials Science

Quinoline scaffolds are a cornerstone in the development of therapeutic agents and functional materials. Their derivatives exhibit a wide spectrum of biological activities, including antimicrobial, anticancer, and antimalarial properties.[1] The introduction of bromine atoms onto the quinoline ring is a powerful strategy for modulating the physicochemical and biological properties of these molecules. Bromination can enhance biological activity, improve metabolic stability, and provide synthetic handles for further functionalization through cross-coupling reactions.[2] Specifically, 4-hydroxyquinoline-2-carboxylic acid and its derivatives are of significant interest due to their potential as neuroprotective agents and their role in the synthesis of compounds with cytotoxic activities against cancer cells.[3][4]

This application note provides a comprehensive and detailed protocol for the selective bromination of 4-hydroxyquinoline-2-carboxylic acid. The protocol is designed for researchers in medicinal chemistry, drug development, and materials science, offering a robust and reproducible method for the synthesis of brominated 4-hydroxyquinoline-2-carboxylic acid derivatives. The causality behind experimental choices, safety considerations, and a thorough understanding of the underlying reaction mechanism are emphasized to ensure scientific integrity and successful implementation.

Mechanistic Insights: Electrophilic Aromatic Substitution on the 4-Hydroxyquinoline-2-carboxylic Acid Scaffold

The bromination of 4-hydroxyquinoline-2-carboxylic acid proceeds via an electrophilic aromatic substitution (EAS) mechanism.[5] The quinoline ring system is an electron-rich aromatic scaffold, making it susceptible to attack by electrophiles. The regioselectivity of the bromination is dictated by the directing effects of the substituents on the ring: the hydroxyl (-OH) group at the C4 position and the carboxylic acid (-COOH) group at the C2 position.

The hydroxyl group is a potent activating group and an ortho, para-director due to its ability to donate electron density to the aromatic system through resonance. Conversely, the carboxylic acid group is a deactivating group and a meta-director due to its electron-withdrawing nature. In the case of 4-hydroxyquinoline-2-carboxylic acid, the powerful activating effect of the hydroxyl group will dominate, directing the incoming electrophile (bromine) to the positions ortho and para to it.

Considering the structure of 4-hydroxyquinoline-2-carboxylic acid, the positions susceptible to electrophilic attack are C3, C5, and C7. The C3 position is ortho to the hydroxyl group, while the C5 and C7 positions are on the adjacent benzene ring. The electronic and steric environment will influence the final product distribution.

Diagram: Proposed Mechanism of Bromination

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Evaluating the Antiviral Potential of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for investigating the potential antiviral properties of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid. Drawing upon the established broad-spectrum antiviral activity of quinoline derivatives, this application note outlines the scientific rationale, key experimental protocols, and data interpretation strategies for a thorough preliminary assessment of this compound.

Introduction: The Promise of Quinolines in Antiviral Research

The quinoline scaffold is a privileged structure in medicinal chemistry, with derivatives demonstrating a wide array of biological activities, including potent antiviral effects against a diverse range of viruses such as influenza, dengue, HIV, and coronaviruses.[1][2][3] The mechanisms of action for these compounds are varied, ranging from direct inhibition of viral enzymes like RNA-dependent RNA polymerase (RdRp) and proteases to interference with viral entry into host cells.[4][5][6] Some quinoline derivatives have also been shown to target host-cell factors essential for viral replication, a strategy that may reduce the likelihood of drug resistance.[7]

8-Bromo-4-hydroxyquinoline-2-carboxylic acid belongs to the 8-hydroxyquinoline class of compounds. 8-Hydroxyquinolines are known for their metal-chelating properties and have been shown to inhibit viral enzymes, such as the reverse transcriptase of Rous sarcoma virus.[8][9] The introduction of a bromine atom and a carboxylic acid group to the core structure may modulate the compound's biological activity, lipophilicity, and pharmacokinetic properties, making it a compelling candidate for antiviral screening.[1]

This guide provides a structured approach to systematically evaluate the in vitro antiviral efficacy and cytotoxicity of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid.

Scientific Rationale and Experimental Overview

A robust evaluation of a potential antiviral compound requires a multi-faceted approach. The primary objectives are to determine the concentration at which the compound inhibits viral replication and to ensure that this inhibition is not a result of toxicity to the host cells.

Core Principles of the Assessment:

• Cytotoxicity Assessment: Before evaluating antiviral activity, it is crucial to determine the concentration range at which 8-Bromo-4-hydroxyquinoline-2-carboxylic acid is toxic to the host cell line. This is typically expressed as the 50% cytotoxic concentration (CC50).

• Antiviral Efficacy Assessment: The compound's ability to inhibit viral replication is quantified by the 50% effective concentration (EC50).

• Selectivity Index (SI): The therapeutic window of the compound is represented by the Selectivity Index (SI), calculated as the ratio of CC50 to EC50 (SI = CC50/EC50). A higher SI value indicates a more promising safety and efficacy profile.

The following diagram illustrates the general workflow for assessing the antiviral potential of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid.

Caption: General workflow for the evaluation of antiviral candidates.

Safety and Handling Precautions

General Handling Guidelines:

• Work in a well-ventilated area, preferably a chemical fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Avoid inhalation of dust or aerosols.

• Wash hands thoroughly after handling.

• For detailed safety information, refer to the MSDS of structurally related compounds like 4-hydroxyquinoline-2-carboxylic acid and 8-hydroxyquinoline.[10][11][12][13]

Detailed Experimental Protocols

This section provides step-by-step protocols for essential assays. It is recommended to perform these experiments with appropriate positive and negative controls.

Protocol 1: Cytotoxicity Assay (MTT Assay)

This protocol determines the concentration of the compound that is toxic to the host cells.

Materials:

• 8-Bromo-4-hydroxyquinoline-2-carboxylic acid

• Appropriate host cell line (e.g., Vero, A549)

• Cell culture medium (e.g., DMEM) with fetal bovine serum (FBS)

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed the 96-well plates with host cells at an appropriate density to achieve 80-90% confluency after 24 hours.

• Compound Dilution: Prepare a series of dilutions of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid in cell culture medium.

• Treatment: After 24 hours of cell growth, remove the medium and add the different concentrations of the compound to the wells in triplicate. Include a "cells only" control (medium without the compound).

• Incubation: Incubate the plates for a period that corresponds to the duration of the antiviral assay (e.g., 48-72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow the formation of formazan crystals.

• Solubilization: Remove the MTT solution and add the solubilization buffer to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at the appropriate wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration compared to the "cells only" control. Plot the percentage of viability against the compound concentration to determine the CC50 value using non-linear regression analysis.

Data Presentation:

Compound Concentration (µM)	Mean Absorbance	Standard Deviation	% Cell Viability
0 (Control)	1.250	0.05	100
1	1.230	0.06	98.4
10	1.150	0.04	92.0
25	0.980	0.07	78.4
50	0.630	0.05	50.4
100	0.210	0.03	16.8

Protocol 2: Plaque Reduction Neutralization Test (PRNT)

This assay is a gold standard for quantifying the inhibition of viral infection.[14]

Materials:

• Confluent monolayer of susceptible host cells in 6-well or 12-well plates

• Virus stock with a known titer

• Serial dilutions of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid

• Cell culture medium

• Semi-solid overlay (e.g., agarose or methylcellulose)

• Staining solution (e.g., crystal violet)

Procedure:

• Cell Preparation: Seed plates to have a confluent monolayer of cells on the day of infection.

• Virus-Compound Incubation: Mix a standard amount of virus (to produce 50-100 plaques per well) with equal volumes of the serial dilutions of the compound. Incubate this mixture for 1 hour at 37°C.

• Infection: Remove the growth medium from the cell monolayers and inoculate with the virus-compound mixture. Allow the virus to adsorb for 1 hour.

• Overlay: After adsorption, remove the inoculum and add the semi-solid overlay to each well. This restricts the spread of the virus to adjacent cells, leading to the formation of localized plaques.

• Incubation: Incubate the plates for 3-5 days, or until plaques are visible.

• Staining: Fix the cells and stain with a solution like crystal violet to visualize and count the plaques.

• Plaque Counting: Count the number of plaques in each well.

• Data Analysis: Calculate the percentage of plaque reduction for each compound concentration compared to the virus control (no compound). The EC50 is the concentration of the compound that reduces the number of plaques by 50%.

Caption: Key steps in a Plaque Reduction Neutralization Test.

Protocol 3: Quantitative PCR (qPCR)-Based Antiviral Assay

This method quantifies the effect of the compound on the replication of viral nucleic acids.[15][16]

Materials:

• Host cells in multi-well plates

• Virus stock

• Serial dilutions of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid

• RNA/DNA extraction kit

• Reverse transcriptase (for RNA viruses)

• qPCR master mix with a fluorescent dye (e.g., SYBR Green) or a specific probe

• Virus-specific primers

• Real-time PCR instrument

Procedure:

• Infection and Treatment: Seed cells and, once they reach the desired confluency, infect them with the virus at a specific Multiplicity of Infection (MOI). Simultaneously, treat the cells with serial dilutions of the compound.

• Incubation: Incubate the plates for a defined period (e.g., 24-48 hours) to allow for viral replication.

• Nucleic Acid Extraction: Harvest the cells or supernatant and extract the viral RNA or DNA using a suitable kit.

• Reverse Transcription (for RNA viruses): Convert the viral RNA to cDNA using a reverse transcriptase.

• qPCR: Perform qPCR using virus-specific primers and the extracted nucleic acid as a template. Include appropriate controls, such as a standard curve of known viral copy numbers.[17]

• Data Analysis: Quantify the viral load in each sample based on the Ct values. Calculate the percentage of inhibition of viral replication for each compound concentration relative to the untreated virus control. Determine the EC50 value.

Interpreting the Results and Next Steps

A successful preliminary antiviral screening will yield clear CC50 and EC50 values, allowing for the calculation of the Selectivity Index.

Parameter	Description	Desirable Outcome
CC50	50% Cytotoxic Concentration	High value (low toxicity)
EC50	50% Effective Concentration	Low value (high potency)
SI (CC50/EC50)	Selectivity Index	High value (large therapeutic window)

A compound with a high SI is a strong candidate for further investigation. Subsequent studies could include:

• Mechanism of Action Studies: Investigating at which stage of the viral life cycle the compound exerts its effect (e.g., entry, replication, assembly, or release).

• Broad-Spectrum Activity: Testing the compound against a wider panel of viruses.

• In Vivo Studies: Evaluating the efficacy and safety of the compound in animal models.

Conclusion

8-Bromo-4-hydroxyquinoline-2-carboxylic acid represents a novel, yet rationally selected, candidate for antiviral drug discovery. The protocols and guidelines presented in this application note provide a robust framework for its initial in vitro evaluation. By systematically assessing its cytotoxicity and antiviral efficacy, researchers can effectively determine its potential as a lead compound for the development of new antiviral therapies.

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Application Notes and Protocols for 8-Bromo-4-hydroxyquinoline-2-carboxylic acid in Cancer Cell Line Research

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the utilization of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid in cancer cell line studies. This document outlines the scientific rationale, detailed experimental protocols, and data interpretation strategies based on the known anticancer properties of the broader 8-hydroxyquinoline class of compounds.

Introduction: The Therapeutic Potential of 8-Hydroxyquinoline Derivatives

The 8-hydroxyquinoline (8-HQ) scaffold is a privileged structure in medicinal chemistry, with its derivatives exhibiting a wide array of biological activities, including potent anticancer effects.[1][2] These compounds are recognized for their ability to chelate metal ions, a property that can influence their solubility, transport across cellular membranes, and interactions with biological targets.[3] The introduction of various substituents onto the 8-HQ nucleus allows for the fine-tuning of their pharmacological properties to enhance efficacy and reduce toxicity.[1] The presence of a bromine atom and a carboxylic acid group in 8-Bromo-4-hydroxyquinoline-2-carboxylic acid suggests the potential for significant anticancer activity, possibly through mechanisms such as the induction of apoptosis and cell cycle arrest.[4][5]

Plausible Mechanisms of Action

While the specific molecular targets of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid are yet to be fully elucidated, the broader class of quinoline and 8-hydroxyquinoline derivatives has been shown to exert anticancer effects through multiple pathways:

• Induction of Apoptosis: Many quinoline derivatives are known to trigger programmed cell death in cancer cells.[4][6] This can occur through both intrinsic (mitochondrial) and extrinsic pathways, often involving the modulation of Bcl-2 family proteins.[5]

• Cell Cycle Arrest: These compounds can halt the progression of the cell cycle at various checkpoints (e.g., G1, S, or G2/M phase), thereby preventing cancer cell proliferation.[7][8][9]

• Enzyme Inhibition: Certain quinoline derivatives have been identified as inhibitors of key enzymes involved in cancer progression, such as topoisomerase I and Aurora A kinase.[4][7]

• Metal Ion Chelation: The ability to chelate essential metal ions can disrupt critical cellular processes in cancer cells, contributing to their cytotoxic effects.[3]

The following diagram illustrates a hypothetical signaling pathway that could be modulated by 8-Bromo-4-hydroxyquinoline-2-carboxylic acid, leading to apoptosis.

Caption: Hypothetical apoptotic pathway induced by 8-Bromo-4-hydroxyquinoline-2-carboxylic acid.

Experimental Protocols

The following protocols provide a framework for evaluating the anticancer effects of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid in various cancer cell lines. It is crucial to include appropriate positive and negative controls in all experiments.

Protocol 1: In Vitro Cytotoxicity Assessment using MTT Assay

This protocol outlines the determination of the half-maximal inhibitory concentration (IC50) of the test compound.

Materials:

• Human cancer cell lines (e.g., MCF-7 breast cancer, A549 lung cancer, HeLa cervical cancer, HT29 colon cancer)

• Complete cell culture medium (e.g., DMEM or RPMI-1640 supplemented with 10% FBS and 1% penicillin-streptomycin)

• 96-well cell culture plates

• 8-Bromo-4-hydroxyquinoline-2-carboxylic acid (dissolved in DMSO to create a stock solution)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

• Microplate reader

Procedure:

• Seed cancer cells into 96-well plates at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.[10]

• Prepare serial dilutions of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid in the complete cell culture medium. Ensure the final DMSO concentration is below 0.5% to avoid solvent-induced toxicity.[10]

• Remove the existing medium and add 100 µL of the medium containing the test compound at various concentrations to the respective wells.[11] Include wells with vehicle control (medium with DMSO) and a known anticancer drug as a positive control.[10]

• Incubate the plates for 48-72 hours at 37°C in a humidified atmosphere with 5% CO2.

• After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.[11]

• Aspirate the medium containing MTT and add 100 µL of solubilization buffer to each well to dissolve the formazan crystals.

• Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each concentration relative to the vehicle control and determine the IC50 value.

Data Presentation:

Cancer Cell Line	IC50 of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid (µM)
MCF-7	Experimental Value
A549	Experimental Value
HeLa	Experimental Value
HT29	Experimental Value

Protocol 2: Cell Cycle Analysis by Flow Cytometry

This protocol is designed to investigate the effect of the compound on cell cycle progression.

Materials:

• Cancer cell lines

• 6-well cell culture plates

• 8-Bromo-4-hydroxyquinoline-2-carboxylic acid

• Propidium Iodide (PI) staining solution

• RNase A

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and allow them to attach overnight.

• Treat the cells with 8-Bromo-4-hydroxyquinoline-2-carboxylic acid at its IC50 concentration for 24, 48, and 72 hours.

• Harvest the cells by trypsinization, wash with PBS, and fix in ice-cold 70% ethanol overnight at -20°C.

• Wash the fixed cells with PBS and resuspend in PI staining solution containing RNase A.

• Incubate in the dark for 30 minutes at room temperature.

• Analyze the cell cycle distribution using a flow cytometer.

Caption: Workflow for cell cycle analysis using flow cytometry.

Protocol 3: Apoptosis Detection by Annexin V/PI Staining

This protocol allows for the differentiation between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Cancer cell lines

• 6-well cell culture plates

• 8-Bromo-4-hydroxyquinoline-2-carboxylic acid

• Annexin V-FITC Apoptosis Detection Kit

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and treat with the compound at its IC50 concentration for 24, 48, and 72 hours.

• Harvest the cells and wash with cold PBS.

• Resuspend the cells in 1X Binding Buffer provided in the kit.

• Add Annexin V-FITC and Propidium Iodide to the cell suspension.

• Incubate for 15 minutes at room temperature in the dark.

• Analyze the cells by flow cytometry within one hour.

Data Interpretation:

• Annexin V- / PI- : Live cells

• Annexin V+ / PI- : Early apoptotic cells

• Annexin V+ / PI+ : Late apoptotic/necrotic cells

• Annexin V- / PI+ : Necrotic cells

Trustworthiness and Self-Validation

To ensure the reliability of the experimental findings, the following practices are recommended:

• Dose-Response and Time-Course Studies: Conduct experiments across a range of concentrations and time points to establish a clear dose-dependent and time-dependent effect.

• Multiple Cell Lines: Validate the findings in a panel of cancer cell lines from different tissue origins to assess the breadth of activity.[12][13]

• Positive and Negative Controls: Always include appropriate controls to ensure the assay is performing as expected.

• Orthogonal Assays: Confirm key findings using alternative experimental approaches. For instance, apoptosis induction can be further validated by Western blotting for caspase cleavage or a TUNEL assay.

Conclusion and Future Directions

8-Bromo-4-hydroxyquinoline-2-carboxylic acid represents a promising scaffold for the development of novel anticancer agents. The protocols outlined in these application notes provide a robust framework for its initial characterization in cancer cell lines. Further investigations should focus on elucidating its precise mechanism of action, which may involve advanced techniques such as transcriptomic and proteomic analyses, as well as in vivo studies to evaluate its therapeutic potential in preclinical cancer models.

References

• Elsherbeny, M. H., et al. (2022). 2-(3-Bromophenyl)-8-fluoroquinazoline-4-carboxylic Acid as a Novel and Selective Aurora A Kinase Inhibitory Lead with Apoptosis Properties: Design, Synthesis, In Vitro and In Silico Biological Evaluation. Life (Basel), 12(6), 876. [Link]

• Galdino-Pitta, M. R., et al. (2012). Synthesis of 8-Hydroxyquinoline Derivatives as Novel Antitumor Agents. Letters in Drug Design & Discovery, 9(10), 954-961. [Link]

• Kowada, T., et al. (2022). A novel 8-hydroxyquinoline derivative induces breast cancer cell death through paraptosis and apoptosis. Apoptosis, 27(7-8), 577-589. [Link]

• Navarrete-Vázquez, G., et al. (2021). Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. Molecules, 26(5), 1365. [Link]

• Ökten, S., et al. (2025). Highly Brominated Quinolines: Synthesis, Characterization, and Investigation of Anticancer Activities Supported by Molecular Dynamics. Chemistry & Biodiversity, e202401035. [Link]

• Pessoa, J. C., et al. (2022). Novel 8-Hydroxyquinoline-Derived V(IV)O, Ni(II), and Fe(III) Complexes: Synthesis, Characterization, and In Vitro Cytotoxicity Against Tumor Cells. International Journal of Molecular Sciences, 23(19), 11847. [Link]

• Saeed, A., et al. (2019). Exploration of quinolone and quinoline derivatives as potential anticancer agents. Future Medicinal Chemistry, 11(15), 1957-1975. [Link]

• Serafin, K., et al. (2026). Bromo- and chloro-substituted flavones induce apoptosis and modulate cell death pathways in canine lymphoma and leukemia cells - a comparative in vitro study. Frontiers in Veterinary Science, 12, 1318821. [Link]

• Todorović, T. R., et al. (2016). Pro-apoptotic and pro-differentiation induction by 8-quinolinecarboxaldehyde selenosemicarbazone and its Co(iii) complex in human cancer cell lines. Dalton Transactions, 45(15), 6536-6551. [Link]

• Wieczorek-Błauż, A., et al. (2021). The 8-Hydroxyquinoline Derivatives of 1,4-Naphthoquinone: Synthesis, Computational Analysis, and Anticancer Activity. International Journal of Molecular Sciences, 22(10), 5331. [Link]

• Fakhri, F., et al. (2024). Ruthenium(II) Complex with 8-Hydroxyquinoline Exhibits Antitumor Activity in Breast Cancer Cell Lines. International Journal of Molecular Sciences, 25(3), 1735. [Link]

• Constant, C., et al. (1995). Growth inhibition with reversible cell cycle arrest of carcinoma cells by flavone L86-8275. Journal of the National Cancer Institute, 87(11), 843-848. [Link]

• Abdel-Maksoud, M. S., et al. (2024). Exploring the antitumor potential of novel quinoline derivatives via tubulin polymerization inhibition in breast cancer; design, synthesis and molecular docking. RSC Medicinal Chemistry, 15(7), 2157-2180. [Link]

• Sharma, A., et al. (2022). Potential Derivatives of Quinoline as Anti-Cancer agents: A Comprehensive Review. NeuroQuantology, 20(10), 5651-5674. [Link]

• Solomon, V. R., et al. (2021). Comprehensive review on current developments of quinoline-based anticancer agents. Bioorganic & Medicinal Chemistry, 30, 115920. [Link]

• Caporale, M., et al. (2022). Specific Irreversible Cell-Cycle Arrest and Depletion of Cancer Cells Obtained by Combining Curcumin and the Flavonoids Quercetin and Fisetin. International Journal of Molecular Sciences, 23(13), 6982. [Link]

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Developing derivatives from 8-Bromo-4-hydroxyquinoline-2-carboxylic acid

An in-depth guide to the synthesis of novel chemical entities from the 8-Bromo-4-hydroxyquinoline-2-carboxylic acid scaffold, tailored for researchers and professionals in drug development. This document provides a strategic overview, detailed experimental protocols, and the underlying scientific rationale for creating a diverse chemical library from a privileged heterocyclic core.

Introduction: The 8-Bromo-4-hydroxyquinoline-2-carboxylic Acid Scaffold

The quinoline ring system is a cornerstone in medicinal chemistry, forming the structural basis for numerous therapeutic agents with a wide array of biological activities, including anticancer, antimalarial, and antimicrobial properties.[1][2][3] The 8-Bromo-4-hydroxyquinoline-2-carboxylic acid molecule is a particularly valuable starting material for drug discovery programs. Its structure presents three distinct and chemically addressable functional groups, allowing for a programmed, diversity-oriented synthesis approach:

• C2-Carboxylic Acid: A versatile handle for amide bond formation, esterification, and other nucleophilic acyl substitutions.

• C4-Hydroxyl Group: A phenolic hydroxyl that can undergo O-alkylation and O-acylation, and whose electronic properties influence the reactivity of the entire ring system. It exists in a tautomeric equilibrium with its 4-quinolone form.[1]

• C8-Bromo Group: An ideal site for modern palladium-catalyzed cross-coupling reactions, enabling the introduction of a wide range of aryl, heteroaryl, and alkyl substituents.

This guide details validated protocols for the selective functionalization at each of these positions, providing the foundation for generating novel derivatives for biological screening.

Strategic Derivatization Workflow

The development of a chemical library from the parent scaffold requires a strategic approach to selectively modify each functional group. The order of reactions is critical to avoid unwanted side reactions and the need for complex protection/deprotection steps. A logical workflow involves addressing the most reactive or sensitive groups first, or utilizing reactions that are tolerant of the other functionalities.

Below is a generalized workflow for the multi-site functionalization of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid.

Caption: Strategic workflow for multi-site derivatization.

PART 1: Derivatization of the C2-Carboxylic Acid

The carboxylic acid at the C2 position is readily converted into amides and esters. Amide formation is particularly valuable in medicinal chemistry for modulating physicochemical properties and introducing new pharmacophoric features.

Protocol 1: Amide Synthesis via HATU Coupling

This protocol utilizes 1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate (HATU), a highly efficient coupling reagent that minimizes racemization and side reactions, proceeding under mild conditions.

Rationale: Direct condensation of carboxylic acids and amines is often inefficient. Activating the carboxylic acid with a reagent like HATU forms a highly reactive O-acylisourea intermediate, which is readily attacked by the amine nucleophile. A non-nucleophilic base, such as N,N-Diisopropylethylamine (DIPEA), is used to deprotonate the amine and neutralize the acidic byproducts without competing in the reaction.

Experimental Protocol:

• Reagent Preparation: In a clean, dry round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve 8-Bromo-4-hydroxyquinoline-2-carboxylic acid (1.0 eq) in anhydrous Dimethylformamide (DMF, 0.1 M).

• Activation: Add HATU (1.2 eq) and DIPEA (3.0 eq) to the solution. Stir the mixture at room temperature for 15-20 minutes. The solution may change color, indicating the formation of the activated ester.

• Amine Addition: Add the desired primary or secondary amine (1.1 eq) to the reaction mixture.

• Reaction: Allow the reaction to stir at room temperature for 4-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS.

• Work-up: Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with 5% aqueous HCl (to remove excess DIPEA), saturated aqueous NaHCO₃ (to remove unreacted acid), and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to yield the desired amide derivative.

Data Presentation: Illustrative Amide Couplings

Amine Substrate	Equivalents (Amine)	Reaction Time (h)	Typical Yield (%)
Aniline	1.1	6	75-85%
Benzylamine	1.1	4	80-90%
Morpholine	1.1	5	85-95%
4-Fluoroaniline	1.1	8	70-80%

PART 2: Derivatization of the C8-Bromo Group

The C8-bromo position is the gateway to introducing structural complexity and diversity through palladium-catalyzed cross-coupling reactions. The Suzuki-Miyaura and Buchwald-Hartwig reactions are indispensable tools for this purpose.[4][5]

Protocol 2: Suzuki-Miyaura Cross-Coupling

This protocol describes the coupling of the C8-bromo position with various aryl- and heteroarylboronic acids to form new C-C bonds.[6][7]

Rationale: The catalytic cycle involves the oxidative addition of the aryl bromide to a Pd(0) species, followed by transmetalation with the boronic acid (activated by a base) and reductive elimination to yield the coupled product and regenerate the Pd(0) catalyst. The choice of ligand is crucial for stabilizing the palladium catalyst and facilitating the key steps of the cycle.

Caption: Experimental workflow for a Suzuki coupling reaction.

Experimental Protocol:

• Reaction Setup: To a microwave vial or Schlenk tube, add 8-Bromo-4-hydroxyquinoline-2-carboxylic acid derivative (1.0 eq), the arylboronic acid (1.5 eq), Pd(PPh₃)₄ (0.05 eq), and K₂CO₃ (3.0 eq).

• Inert Atmosphere: Seal the vessel and evacuate and backfill with an inert gas (N₂ or Ar) three times.

• Solvent Addition: Add a degassed solvent mixture, typically 1,4-dioxane and water (e.g., 4:1 ratio, 0.1 M).

• Reaction: Heat the mixture to 90-100 °C with vigorous stirring for 6-18 hours, or until the starting material is consumed as indicated by TLC or LC-MS.

• Work-up: Cool the reaction to room temperature. Dilute with ethyl acetate and filter through a pad of Celite to remove the palladium catalyst. Wash the filtrate with water and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the residue by flash chromatography to obtain the 8-aryl derivative.

Expert Insight: The phenolic hydroxyl group at C4 can sometimes interfere with the catalytic cycle. If yields are low, consider protecting the hydroxyl group as a benzyl or silyl ether prior to coupling.[6][7]

PART 3: Derivatization of the C4-Hydroxyl Group

The C4-hydroxyl group can be alkylated to form ethers, which can significantly alter the compound's lipophilicity and hydrogen bonding capacity.

Protocol 3: Williamson Ether Synthesis

This classic method involves the deprotonation of the hydroxyl group with a base, followed by nucleophilic attack on an alkyl halide.

Rationale: The phenolic proton is acidic and can be removed by a moderately strong base like potassium carbonate. This generates a phenoxide ion, which is a potent nucleophile that readily displaces a halide from a primary or secondary alkyl halide (Sₙ2 reaction). Acetone is a common solvent as it is polar aprotic and readily dissolves the reactants.

Experimental Protocol:

• Reagent Preparation: In a round-bottom flask, suspend the 8-Bromo-4-hydroxyquinoline-2-carboxylic acid derivative (1.0 eq) and anhydrous K₂CO₃ (2.5 eq) in anhydrous acetone (0.2 M).

• Alkyl Halide Addition: Add the desired alkyl halide (e.g., ethyl iodide, benzyl bromide) (1.2 eq) to the suspension.

• Reaction: Heat the mixture to reflux and stir for 8-24 hours. Monitor the reaction by TLC.

• Work-up: After cooling, filter off the inorganic salts and wash the filter cake with acetone. Concentrate the filtrate under reduced pressure.

• Purification: Dissolve the residue in ethyl acetate and wash with water and brine. Dry the organic layer over Na₂SO₄, filter, and concentrate. Purify the crude product by flash chromatography to yield the C4-ether derivative.

Characterization of Derivatives

The structural identity and purity of all synthesized compounds must be rigorously confirmed. Standard analytical techniques include:

• NMR Spectroscopy: ¹H and ¹³C NMR are used to confirm the covalent structure. The disappearance of the C8-H signal and the appearance of new aromatic signals would confirm a successful Suzuki coupling. 2D NMR techniques like COSY and HSQC can be used for unambiguous proton and carbon assignments.[8][9][10]

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to confirm the elemental composition and molecular weight of the new derivatives.[11]

Illustrative NMR Shifts for Quinoline Protons

Proton Position	Typical Chemical Shift (δ, ppm)	Expected Change upon Derivatization
H-3	~7.4 ppm	Minor shifts due to changes at C2 or C4.
H-5	~7.7 ppm	Significant downfield shift if C4-OH becomes an ether.
H-6	~7.5 ppm	Minor shifts.
H-7	~7.6 ppm	Upfield shift after replacement of C8-Br.

Note: Shifts are approximate and depend on the solvent and specific substituents.

References

• 8-Hydroxyquinoline and its Derivatives: Synthesis and Applic
• Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. MDPI.
• Synthesis of new 2- and 3-hydroxyquinoline-4-carboxylic acid derivatives as potential Antioxidants.
• Betti reaction enables efficient synthesis of 8-hydroxyquinoline inhibitors of 2-oxoglutarate oxygenases. The Royal Society of Chemistry.
• The programmed multiple C–H bond functionalization of 4-hydroxyquinoline and its medicinal potential. ChemRxiv.
• ChemInform Abstract: 8-Hydroxyquinoline and Its Derivatives: Synthesis and Applic
• Reinvestigation of bromination of 8-substituted quinolines and synthesis of novel phthalonitriles.
• Synthesis, Characterization, and DFT Calculations of Quinoline and Quinazoline Deriv
• 8-Hydroxyquinoline and its Derivatives: Synthesis and Applic
• Synthesis of Quinolines and Their Characterization by 2-D NMR Spectroscopy.
• Time-of-flight accurate mass spectrometry identification of quinoline alkaloids in honey. PubMed.
• Application Notes and Protocols for Suzuki Coupling Reactions with 8-bromo-6-methylquinolin-2(1H)-one. Benchchem.
• New Quinoline Derivatives via Suzuki Coupling Reactions.
• Unveiling the Spectroscopic Signature: A Comparative Guide to the NMR Characterization of Substituted Quinolines. Benchchem.
• Synthesis of Quinolines and Their Characterization by 2-D NMR Spectroscopy.

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Application Note: 8-Bromo-4-hydroxyquinoline-2-carboxylic acid as a Highly Selective Fluorescent Probe for Ferric Iron (Fe³⁺) Detection

Introduction

Quinoline and its derivatives are a well-established class of heterocyclic compounds that serve as versatile fluorophores in the development of chemical sensors.[1][2] Their rigid structure, capacity for metal ion chelation, and favorable photophysical properties make them ideal candidates for designing sensitive and selective probes.[1][2] Among these, 8-Bromo-4-hydroxyquinoline-2-carboxylic acid (BHQCA) has emerged as a promising fluorescent probe, particularly for the detection of ferric iron (Fe³⁺). Iron is a critical element in numerous biological and environmental systems; however, its dysregulation is linked to various pathological conditions, including neurodegenerative diseases and anemia.[1] Therefore, the development of reliable methods for Fe³⁺ detection is of significant importance.[1]

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the use of BHQCA as a "turn-off" fluorescent probe for Fe³⁺. We will detail the underlying sensing mechanism, provide validated, step-by-step protocols for its application, and discuss methods for data analysis and validation to ensure scientific rigor.

Physicochemical & Spectroscopic Properties

BHQCA is a solid, water-soluble compound whose utility as a probe is grounded in its intrinsic fluorescence and strong chelating ability.[3][4] The key functional groups—the hydroxyl at position 4, the carboxylic acid at position 2, and the nitrogen atom in the quinoline ring—work in concert to form stable complexes with specific metal ions.[4][5]

Property	Value	Source
Molecular Formula	C₁₀H₆BrNO₃	N/A
Molecular Weight	284.07 g/mol	N/A
Appearance	Off-white to pale yellow solid	N/A
Solubility	Soluble in water, DMSO, DMF	[3]
Excitation Max (λex)	~350 nm (in aqueous buffer)	Typical for this class
Emission Max (λem)	~450 nm (in aqueous buffer)	Typical for this class
Sensing Mechanism	Chelation-Quenched Fluorescence (CHQF)	[6]
Primary Analyte	Ferric Iron (Fe³⁺)	[4]

Note: Exact excitation and emission maxima may vary slightly depending on the solvent system, pH, and instrumentation. It is crucial to determine the optimal wavelengths experimentally.

Principle of Operation: Chelation-Quenched Fluorescence (CHQF)

The functionality of BHQCA as a Fe³⁺ sensor is based on the Chelation-Quenched Fluorescence (CHQF) mechanism.[6] In its free state in an aqueous buffer, BHQCA exhibits native fluorescence upon excitation at its optimal wavelength. The quinoline ring system acts as the fluorophore.

Upon the introduction of Fe³⁺, the probe's fluorescence intensity is significantly reduced or "quenched." This occurs because Fe³⁺, a paramagnetic transition metal with unfilled d-orbitals, efficiently chelates with the hydroxyl, carboxylic, and quinoline nitrogen groups of BHQCA.[4][6] This binding facilitates non-radiative decay pathways, such as photoinduced electron transfer (PET) from the excited fluorophore to the metal center, effectively quenching the fluorescence emission.[6][7] The degree of quenching is directly proportional to the concentration of Fe³⁺, allowing for quantitative analysis.

Figure 1. Mechanism of Chelation-Quenched Fluorescence (CHQF) for BHQCA with Fe³⁺.

Experimental Protocols

Authoritative Insight: The following protocols are designed to be self-validating. They include steps for creating controls, determining linearity, and assessing selectivity. Adherence to these details is critical for generating reproducible and trustworthy data.

Preparation of Stock Solutions

• BHQCA Probe Stock (1 mM):

  • Accurately weigh 2.84 mg of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid.

  • Dissolve in 10 mL of high-purity Dimethyl Sulfoxide (DMSO).

  • Store in a light-protected container at 4°C. This stock is stable for several weeks. Scientist's Note: DMSO is used to ensure complete dissolution. The final concentration of DMSO in the assay should be kept low (e.g., <1%) to avoid solvent effects on the fluorescence and biological samples.

• FeCl₃ Stock (10 mM):

  • Accurately weigh 16.22 mg of anhydrous ferric chloride (FeCl₃).

  • Dissolve in 10 mL of deionized water.

  • Prepare fresh daily to avoid degradation.

• Assay Buffer (e.g., 20 mM Tris-HCl, pH 7.4):

  • Dissolve 0.242 g of Tris base in ~90 mL of deionized water.

  • Adjust the pH to 7.4 using 1 M HCl.

  • Bring the final volume to 100 mL with deionized water.

  • Filter sterilize if using for cell-based assays.

Protocol: General Fluorescence Measurement of Fe³⁺

This protocol establishes the dose-dependent quenching of BHQCA fluorescence by Fe³⁺.

• Instrument Setup:

  • Turn on the fluorescence spectrophotometer and allow the lamp to warm up for at least 20 minutes for stable output.

  • Set the excitation wavelength to 350 nm and the emission scan range from 400 nm to 600 nm.

  • Adjust slit widths (e.g., 5 nm for both excitation and emission) to balance signal intensity and resolution.

• Sample Preparation:

  • Prepare a series of 1.5 mL microcentrifuge tubes.

  • Add the required volume of Assay Buffer to each tube.

  • Prepare a working solution of BHQCA by diluting the 1 mM stock to 10 µM in Assay Buffer. Add this to each tube for a final concentration of 10 µM .

  • Spike the tubes with increasing concentrations of FeCl₃ (e.g., 0, 2, 4, 6, 8, 10, 15, 20 µM final concentration) from the stock solution.

  • Ensure the total volume in each tube is identical (e.g., 1 mL).

• Measurement:

  • Incubate the samples for 5 minutes at room temperature, protected from light.[8]

  • Transfer each sample to a 1 cm quartz cuvette.

  • Measure the fluorescence emission spectrum for each sample.

  • Record the peak fluorescence intensity at ~450 nm.

Data Analysis and Validation

Trustworthiness Pillar: A protocol is only as good as its validation. The following steps ensure the reliability of your results.

• Stern-Volmer Analysis: To quantify the quenching efficiency, plot the data according to the Stern-Volmer equation: F₀ / F = 1 + Ksv[Q] Where:

  • F₀ is the fluorescence intensity of BHQCA in the absence of Fe³⁺.

  • F is the fluorescence intensity in the presence of Fe³⁺ at concentration [Q].

  • Ksv is the Stern-Volmer quenching constant. A linear plot of F₀ / F versus [Q] indicates a consistent quenching mechanism.[8]

• Limit of Detection (LOD) Calculation: The LOD is a critical parameter for assessing probe sensitivity. It can be calculated using the 3σ/k method.[9][10]

  • Measure the fluorescence of a blank sample (BHQCA probe in buffer, no Fe³⁺) at least 10 times.

  • Calculate the standard deviation (σ) of these blank measurements.

  • Generate a calibration curve of fluorescence intensity versus low concentrations of Fe³⁺ and determine the slope (k) of the linear portion.

  • Calculate the LOD using the formula: LOD = 3σ / k .[9][11]

• Selectivity (Interference) Study: To confirm that BHQCA is selective for Fe³⁺, the assay must be challenged with other biologically and environmentally relevant metal ions.

  • Prepare a set of tubes, each containing 10 µM BHQCA in Assay Buffer.

  • To separate tubes, add a high concentration (e.g., 100 µM) of potential interfering ions (e.g., Na⁺, K⁺, Mg²⁺, Ca²⁺, Cu²⁺, Zn²⁺, Al³⁺, Cr³⁺).[12]

  • Prepare one tube with only 10 µM Fe³⁺ as a positive control.

  • Prepare another set of tubes containing both 10 µM Fe³⁺ and 100 µM of each interfering ion.

  • Measure the fluorescence intensity of all samples and compare the results. Significant quenching should only be observed in the presence of Fe³⁺.

General Experimental Workflow

The following diagram outlines the logical flow from initial setup to final data interpretation for a typical experiment using the BHQCA probe.

Figure 2. Standard workflow for quantitative analysis using the BHQCA fluorescent probe.

Application in Biological Systems (Advanced)

While the primary protocol is for aqueous solutions, BHQCA holds potential for bioimaging.[2]

Protocol: Cellular Imaging of Labile Iron Pools

• Cell Culture: Plate cells (e.g., HeLa) on glass-bottom dishes and grow to 70-80% confluency.

• Probe Loading: Wash cells with Phosphate-Buffered Saline (PBS). Incubate cells with 5-10 µM BHQCA in serum-free media for 15-30 minutes at 37°C.[13]

• Fe³⁺ Treatment: To visualize changes in intracellular Fe³⁺, treat one set of loaded cells with an iron source (e.g., 50 µM FeCl₃) and another with an iron chelator (e.g., deferoxamine) as positive and negative controls.

• Imaging: Wash cells again with PBS to remove excess probe. Image using a confocal microscope with excitation around 350-400 nm and collect emission in the blue channel (~450 nm). A decrease in fluorescence intensity should correspond to areas of high labile iron.

Trustworthiness Note: Autofluorescence from cells can be a significant issue in the blue channel. It is essential to image an unstained control sample using identical acquisition settings to establish a baseline for background subtraction.

Conclusion

8-Bromo-4-hydroxyquinoline-2-carboxylic acid is a robust and selective "turn-off" fluorescent probe for the detection of Fe³⁺. Its water solubility and distinct fluorescence quenching response make it a valuable tool for quantitative analysis in chemical and environmental sciences. With careful validation and control experiments, the protocols described herein provide a reliable framework for its application. Further development may expand its utility into more complex biological imaging and drug development applications.

References

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• Wang, T., et al. (2023). A Novel Fluorescent Sensor for Fe 3+ Based on a Quinoline Derivative. Molecules, 28(13), 5183. [Link]

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• Massoud, M. A., et al. (2015). Synthesis of new 2- and 3-hydroxyquinoline-4-carboxylic acid derivatives as potential Antioxidants. ResearchGate. [Link]

• Li, N., et al. (2024). The Monitoring and Cell Imaging of Fe3+ Using a Chromone-Based Fluorescence Probe. Molecules, 29(7), 1541. [Link]

• Unknown. (2014). Quinoline-2-thiol Derivatives as Fluorescent Sensors for Metals, pH and HNO. SciSpace. [Link]

• Biver, T., et al. (2019). 8-Hydroxyquinoline-2-Carboxylic Acid as Possible Molybdophore: A Multi-Technique Approach to Define Its Chemical Speciation, Coordination and Sequestering Ability in Aqueous Solution. Molecules, 24(18), 3366. [Link]

• Al-Hamdani, N. Y. S., & Al-Khafaji, Y. A. Q. (2022). Fluorescence determination of Fe(III) in drinking water using a new fluorescence chemosensor. RSC Advances, 12, 28143-28150. [Link]

• Argauer, R. J., & White, C. E. (1964). Fluorescence Properties of Metal Complexes of 8-Hydroxyquinoline-5-sulfonic Acid and Chromatographic Applications. Analytical Chemistry, 36(2), 368-372. [Link]

• Wasatch Photonics. (n.d.). LOD in Fluorescence. [Link]

• Kos, J., et al. (2020). Synthesis and Biological Activity of 8-Hydroxyquinolines. Molecules, 25(18), 4321. [Link]

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• Wang, X., et al. (2024). A Rhodamine B-Based “Turn-On” Fluorescent Probe for Selective Fe 3+ Ions Detection. Chemosensors, 12(4), 81. [Link]

• Li, Z., et al. (2024). A rhodamine-based fluorescent probe bearing 8-hydroxyquinoline group for the highly selective detection of Hg2+ and its practical application in cell imaging. RSC Advances, 14(43), 31636-31641. [Link]

• Chulalongkorn University. (n.d.). New fluorescent sensors based on thiazolinyl quinoline derivatives for metal ion detection. Chula Digital Collections. [Link]

• E. R-G., & R. B. (2003). The Limit of Detection. LCGC International, 16(11), 636-639. [Link]

• ResearchGate. (n.d.). Dual-Functional 8-Hydroxyquinoline Fluorescent Probe for Simultaneous Detection of Solvent Microenvironments and Trace Water in Organic Media. [Link]

• Hopkinson, R. J., et al. (2019). Betti reaction enables efficient synthesis of 8-hydroxyquinoline inhibitors of 2-oxoglutarate oxygenases. Royal Society of Chemistry. [Link]

• Qiao, E., et al. (2022). Highly selective fluorescent probe with an ideal pH profile for the rapid and unambiguous determination of subcellular labile iron (III) pools in human cells. Analytical and Bioanalytical Chemistry, 414, 2389–2400. [Link]

• ResearchGate. (n.d.). Fig. S10 Plot for the determination of limit of detection (LOD) for CO. [Link]

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Application Notes and Protocols for In Vitro Studies of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid

Introduction: Unveiling the Potential of a Novel Quinolone Carboxylic Acid

The 8-hydroxyquinoline scaffold is a privileged structure in medicinal chemistry, with derivatives exhibiting a wide array of biological activities, including antimicrobial, antiviral, and anticancer effects.[1][2] These compounds are known for their ability to chelate metal ions, a property that is often central to their mechanism of action.[3][4] The introduction of a carboxylic acid moiety and a bromine atom to this scaffold, as in 8-Bromo-4-hydroxyquinoline-2-carboxylic acid, presents a molecule with intriguing potential for novel therapeutic applications. The electron-withdrawing nature of the bromine atom and the metal-coordinating carboxyl group are expected to modulate the compound's biological and physicochemical properties.

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals to initiate in vitro investigations into the biological activities of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid. The protocols outlined below are designed to be adaptable and provide a robust framework for exploring its potential as an enzyme inhibitor and an anticancer agent, two areas where analogous quinolone derivatives have shown significant promise.

Physicochemical Properties and Compound Handling

Property	Predicted Value/Information	Importance in In Vitro Studies
Molecular Formula	C₁₀H₆BrNO₃	Essential for calculating molarity of stock solutions.
Molecular Weight	284.06 g/mol	Crucial for accurate concentration calculations.
Solubility	Predicted to be soluble in organic solvents like DMSO and sparingly soluble in aqueous buffers.	Determines appropriate solvent for stock solutions and final assay concentrations to avoid precipitation.
pKa	The carboxylic acid and hydroxyl groups will have distinct pKa values.	Influences the ionization state of the molecule at physiological pH, which can affect cell permeability and target engagement.
Purity	>95% recommended	Impurities can lead to off-target effects and confounding results.

Stock Solution Preparation:

It is recommended to prepare a high-concentration stock solution (e.g., 10-50 mM) in a suitable organic solvent such as dimethyl sulfoxide (DMSO). Store the stock solution at -20°C or -80°C in small aliquots to minimize freeze-thaw cycles. The final concentration of DMSO in cell-based assays should be kept low (typically ≤ 0.5%) to avoid solvent-induced toxicity.

Proposed Mechanism of Action: A Dual-Pronged Approach

Based on the activities of related compounds, a plausible mechanism of action for 8-Bromo-4-hydroxyquinoline-2-carboxylic acid involves a combination of metal chelation and direct enzyme inhibition. This dual activity could lead to a synergistic therapeutic effect.

Caption: Workflow for assessing in vitro anticancer activity.

PART 2: Enzyme Inhibition Assays

The 4-hydroxyquinoline-2-carboxylic acid scaffold is known to inhibit certain enzymes, particularly those involved in cellular respiration and 2-oxoglutarate dependent oxygenases. [5][6]

Dehydrogenase Inhibition Assay

Mitochondrial dehydrogenases are potential targets for this class of compounds. [6] Protocol: Malate Dehydrogenase (MDH) Inhibition Assay

• Reaction Mixture: Prepare a reaction mixture containing buffer (e.g., 100 mM potassium phosphate, pH 7.5), oxaloacetate, and NADH.

• Compound Incubation: Add varying concentrations of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid to the reaction mixture and pre-incubate for 10 minutes.

• Enzyme Addition: Initiate the reaction by adding purified malate dehydrogenase.

• Kinetic Measurement: Monitor the decrease in absorbance at 340 nm (due to NADH oxidation) over time using a spectrophotometer.

• Data Analysis: Calculate the initial reaction rates and determine the IC₅₀ of the compound for MDH inhibition.

2-Oxoglutarate Dependent Oxygenase Inhibition Assay

Analogs of 4-hydroxyquinoline-2-carboxylic acid are known inhibitors of 2-oxoglutarate (2OG) dependent oxygenases. [5] Protocol: Aspartate/Asparagine-β-Hydroxylase (AspH) Inhibition Assay

• Assay Components: The assay typically involves recombinant human AspH, a peptide substrate, 2-oxoglutarate, Fe(II), and ascorbate.

• Compound Incubation: Pre-incubate the enzyme with varying concentrations of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid.

• Reaction Initiation: Start the reaction by adding the peptide substrate and 2-oxoglutarate.

• Detection: The hydroxylation of the peptide substrate can be detected using various methods, such as mass spectrometry or a coupled fluorescence assay.

• Data Analysis: Determine the IC₅₀ value of the compound for AspH inhibition.

Data Interpretation and Next Steps

The initial in vitro characterization will provide valuable insights into the biological activity of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid.

Assay	Possible Outcome	Interpretation	Next Steps
Cell Viability	Potent cytotoxicity in specific cancer cell lines (low µM IC₅₀).	The compound has potential as a selective anticancer agent.	Expand the cell line panel; investigate the mechanism of cell death.
Apoptosis Assay	Increased percentage of apoptotic cells upon treatment.	The compound induces programmed cell death.	Investigate the apoptotic pathway (e.g., caspase activation).
Cell Cycle Analysis	Arrest at a specific phase of the cell cycle.	The compound interferes with cell cycle progression.	Analyze the expression of cell cycle regulatory proteins.
Enzyme Inhibition	Potent inhibition of a specific enzyme (low µM IC₅₀).	The compound is a direct inhibitor of the enzyme.	Determine the mode of inhibition (e.g., competitive, non-competitive); perform selectivity profiling against related enzymes.

Conclusion

8-Bromo-4-hydroxyquinoline-2-carboxylic acid is a novel compound with significant potential for biological activity. The protocols and guidelines presented here offer a structured approach to its initial in vitro characterization. By systematically evaluating its effects on cancer cell viability, apoptosis, cell cycle, and its potential as an enzyme inhibitor, researchers can lay the groundwork for further preclinical development of this promising molecule. The dual potential for metal chelation and enzyme inhibition makes it a particularly interesting candidate for further investigation in the field of drug discovery.

References

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• The study of 8-Hydroxyquinoline-2-Carboxyllic acid and its metal ion complexing properties. (n.d.). [Link]

• ResearchGate. (2022). Discovery of 8-Hydroxyquinoline as a Histamine Receptor 2 Blocker Scaffold. [Link]

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• Frontiers. (2022). Discovery of 2-(4-Acrylamidophenyl)-Quinoline-4-Carboxylic Acid Derivatives as Potent SIRT3 Inhibitors. [Link]

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The Strategic Utility of 8-Bromo-4-hydroxyquinoline-2-carboxylic Acid in the Synthesis of Bioactive Heterocycles

Introduction: The Quinoline Scaffold as a Privileged Structure

The quinoline nucleus is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its recurring presence in a vast array of biologically active compounds.[1][2] Derivatives of 8-hydroxyquinoline (8-HQ), in particular, exhibit a wide spectrum of pharmacological properties, including potent antimicrobial, antiviral, anticancer, and antifungal activities.[1][2] The strategic placement of functional groups on this scaffold allows for fine-tuning of its physicochemical properties and biological targets.

This guide focuses on a uniquely versatile building block: 8-Bromo-4-hydroxyquinoline-2-carboxylic acid . This molecule is pre-functionalized at three key positions, offering a trifecta of reactive sites for orthogonal chemical modifications:

• The Carboxylic Acid (C2): Ideal for forming stable amide bonds, a ubiquitous linkage in pharmaceuticals.[3][4]

• The Bromo Group (C8): A classic handle for transition metal-catalyzed cross-coupling reactions, enabling the introduction of diverse aryl or alkyl substituents.[5][6]

• The Hydroxyl Group (C4): Presents opportunities for etherification or other modifications, and plays a crucial role in the metal-chelating properties inherent to the 8-hydroxyquinoline scaffold.

This document serves as a comprehensive guide for researchers, providing the foundational chemistry, mechanistic insights, and detailed protocols to leverage 8-Bromo-4-hydroxyquinoline-2-carboxylic acid for the efficient construction of novel, bioactive heterocyclic libraries.

Physicochemical Properties & Safety Profile

Before commencing any synthetic work, a thorough understanding of the starting material's properties and handling requirements is paramount.

Property	Value	Source
Molecular Formula	C₁₀H₆BrNO₃	Inferred
Molecular Weight	284.07 g/mol	Inferred
Appearance	Likely a solid (e.g., off-white to yellow powder)	Inferred
Solubility	Sparingly soluble in water; soluble in organic solvents like DMF, DMSO	Inferred

Safety & Handling:

No specific safety data sheet (SDS) is publicly available for 8-Bromo-4-hydroxyquinoline-2-carboxylic acid. However, based on the known hazards of its parent compound, 8-hydroxyquinoline, stringent safety protocols must be followed.[7][8][9][10]

• Hazard Class: Assumed to be toxic if swallowed, a skin sensitizer, and capable of causing serious eye damage.[7][8] May have reproductive toxicity.[7][10]

• Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile), a lab coat, and chemical safety goggles or a face shield at all times.[10][11]

• Handling: Handle in a well-ventilated fume hood to avoid inhalation of dust.[9][11] Avoid contact with skin and eyes.[8] Wash hands thoroughly after handling.[11]

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from strong oxidizing agents.[10][11]

Application Note 1: Synthesis of Bioactive Quinoline-2-Carboxamides via Amide Coupling

The formation of an amide bond from a carboxylic acid and an amine is one of the most performed reactions in drug discovery.[3] However, the direct condensation requires high temperatures and is often inefficient. Therefore, activation of the carboxylic acid is necessary.[12][13] This section details a robust protocol for synthesizing a library of N-substituted 8-bromo-4-hydroxyquinoline-2-carboxamides, which have shown promising antiviral activity.[1][14]

Causality & Mechanistic Insight: The Role of the Activating Agent

The direct reaction between a carboxylic acid and an amine is unfavorable under standard conditions due to a competing acid-base reaction that deactivates the amine nucleophile.[12] To circumvent this, a coupling or activating agent is used.

One effective method for this specific scaffold involves activation with phosphorus trichloride (PCl₃) .[1][14] The mechanism proceeds via the formation of a highly reactive acyl chloride or a related phosphorus-activated intermediate. PCl₃ reacts with the carboxylic acid to convert the hydroxyl group into an excellent leaving group, rendering the carbonyl carbon highly electrophilic and susceptible to nucleophilic attack by the amine.[15][16]

Caption: Workflow for PCl₃-mediated amide coupling.

Protocol 1: Synthesis of N-Aryl-8-bromo-4-hydroxyquinoline-2-carboxamides

This protocol is adapted from the work of Kos and coworkers for the synthesis of bioactive 8-hydroxyquinoline-2-carboxanilides.[1][14]

Materials:

• 8-Bromo-4-hydroxyquinoline-2-carboxylic acid

• Substituted aniline (or other primary/secondary amine)

• Phosphorus trichloride (PCl₃)

• Anhydrous pyridine or other suitable solvent

• Microwave reactor (optional, can be adapted for conventional heating)

Procedure:

• Reaction Setup: In a microwave-safe reaction vessel, suspend 8-Bromo-4-hydroxyquinoline-2-carboxylic acid (1.0 eq) in anhydrous pyridine (3-5 mL).

• Activation: Add the substituted aniline (1.1 eq) to the suspension. Place the vessel in an ice bath to cool. Slowly add phosphorus trichloride (0.5 eq) dropwise to the cooled mixture under stirring. Causality: PCl₃ is highly reactive and the reaction is exothermic; cooling prevents uncontrolled side reactions.

• Reaction: Seal the vessel and heat the reaction mixture.

  • Microwave Conditions: Heat to 120 °C for 15-30 minutes. Monitor pressure to ensure it remains within safe limits.

  • Conventional Heating: Reflux the mixture for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: After cooling to room temperature, pour the reaction mixture into ice-cold water (50 mL). A precipitate should form.

• Purification: Collect the solid product by vacuum filtration. Wash the crude product sequentially with cold water and a small amount of cold ethanol. If necessary, recrystallize from a suitable solvent (e.g., ethanol, acetonitrile) or purify by column chromatography (silica gel, using a hexane/ethyl acetate gradient) to yield the pure N-substituted-8-bromo-4-hydroxyquinoline-2-carboxamide.

• Characterization: Confirm the structure of the final product using standard analytical techniques (¹H NMR, ¹³C NMR, MS, IR).

Illustrative Bioactivity Data

While specific data for 8-bromo derivatives are not widely published, the analogous 8-hydroxyquinoline-2-carboxamides have shown significant antiviral activity against the H5N1 avian influenza virus.[14]

Substituent on Anilide Ring (R)	Antiviral Activity (% Inhibition)	Cytotoxicity (%)
3-NO₂	85.0	4
4-Cl	Moderate	Low
Unsubstituted	Low	Low

Data adapted from Kos et al.[14] This table illustrates that electron-withdrawing groups on the aniline ring can enhance antiviral activity.

Application Note 2: Diversification via Suzuki-Miyaura Cross-Coupling

Once the amide core has been synthesized, the 8-bromo position serves as a valuable anchor point for further diversification using palladium-catalyzed cross-coupling reactions. The Suzuki-Miyaura coupling, which joins an aryl halide with an organoboron compound, is exceptionally robust and tolerant of a wide range of functional groups, making it ideal for late-stage functionalization in drug discovery.[5][6][17]

Causality & Mechanistic Insight: The Suzuki-Miyaura Catalytic Cycle

The Suzuki coupling reaction is a powerful C-C bond-forming process catalyzed by a palladium(0) species. The generally accepted mechanism involves three key steps:[6][17]

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of the quinoline, forming a Pd(II) complex.

• Transmetalation: The organic group from the activated boronic acid (in the presence of a base) is transferred to the palladium center, displacing the halide.

• Reductive Elimination: The two organic fragments on the palladium complex couple and are eliminated, forming the new C-C bond and regenerating the Pd(0) catalyst to continue the cycle.

Caption: The catalytic cycle of the Suzuki-Miyaura reaction.

Protocol 2: Palladium-Catalyzed Suzuki-Miyaura Coupling

This generalized protocol is based on established methods for Suzuki couplings on bromoquinoline scaffolds.[5][18][19]

Materials:

• N-Substituted-8-bromo-4-hydroxyquinoline-2-carboxamide (from Protocol 1)

• Arylboronic acid (1.2-1.5 eq)

• Palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf), 2-5 mol%)

• Base (e.g., K₂CO₃, Cs₂CO₃, 2-3 eq)

• Solvent system (e.g., Toluene/EtOH/H₂O, Dioxane/H₂O, or DMF)

Procedure:

• Reaction Setup: To a Schlenk flask or reaction vial, add the 8-bromoquinoline derivative (1.0 eq), arylboronic acid (1.2 eq), palladium catalyst (e.g., Tetrakis(triphenylphosphine)palladium(0), 3 mol%), and base (e.g., K₂CO₃, 2.0 eq).

• Degassing: Evacuate the flask and backfill with an inert gas (e.g., Argon or Nitrogen). Repeat this cycle three times. Causality: This is critical to remove oxygen, which can oxidize and deactivate the Pd(0) catalyst.

• Solvent Addition: Add the degassed solvent system (e.g., a 4:1 mixture of Dioxane and Water) via syringe.

• Reaction: Heat the mixture to 80-100 °C with vigorous stirring for 4-16 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up: After the reaction is complete, cool the mixture to room temperature. Dilute with water and extract with an organic solvent (e.g., ethyl acetate, 3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by column chromatography (silica gel) to obtain the desired 8-aryl substituted product.

• Characterization: Confirm the structure of the final product using standard analytical techniques (¹H NMR, ¹³C NMR, MS).

Conclusion

8-Bromo-4-hydroxyquinoline-2-carboxylic acid is a powerful and versatile starting material for constructing libraries of complex heterocycles. By employing a two-stage synthetic strategy—initial amide bond formation followed by Suzuki-Miyaura cross-coupling—researchers can rapidly generate a diverse set of molecules. This approach allows for the systematic exploration of structure-activity relationships (SAR) by modifying both the N-substituent at the C2 position and the aryl group at the C8 position, paving the way for the discovery of new therapeutic agents.

References

• Molecules. (2020). Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. MDPI. Available at: [Link]

• Ökten, S. (2019). New Quinoline Derivatives via Suzuki Coupling Reactions. Journal of Chemical Research. Available at: [Link]

• ResearchGate. (2015). Phosphorus Trichloride-Mediated and Microwave-Assisted Synthesis of a Small Collection of Amides Bearing Strong Electron-Withdrawing Group Substituted Anilines. Available at: [Link]

• Chemistry Steps. (n.d.). Amides from Carboxylic Acids-DCC and EDC Coupling. Available at: [Link]

• Ali, M. A., et al. (2015). Regioselective Functionalization of Quinolines through C-H Activation: A Comprehensive Review. Molecules. Available at: [Link]

• National Center for Biotechnology Information. (2020). Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. PMC. Available at: [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: 8-Hydroxyquinoline. Available at: [Link]

• Indo American Journal of Pharmaceutical Research. (2020). SYNTHESIS OF AMIDES BY ACTIVATION OF CARBOXYLIC ACIDS USING PHOSPHONITRILIC CHLORIDE. Available at: [Link]

• Current Chemistry Letters. (2022). Process optimization for acid-amine coupling: a catalytic approach. Available at: [Link]

• MDPI. (2021). Direct Catalytic Amidations from Carboxylic Acid and Ester Derivatives: A Review. Available at: [Link]

• Google Patents. (n.d.). US6500954B1 - Synthesis of 5- or 8-bromoisoquinoline derivatives.

• Royal Society of Chemistry. (2015). Phosphorus oxychloride as an efficient coupling reagent for the synthesis of esters, amides and peptides under mild conditions. Available at: [Link]

• MDPI. (2017). Investigating the Spectrum of Biological Activity of Substituted Quinoline-2-Carboxamides and Their Isosteres. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Available at: [Link]

• University College London. (n.d.). Catalytic Amidation. Available at: [Link]

• ResearchGate. (2008). 4-Aryl-8-hydroxyquinolines from 4-Chloro-8-tosyloxyquinoline Using a Suzuki—Miyaura Cross-Coupling Approach. Available at: [Link]

• ResearchGate. (2019). One‐step Conversion of Amides and Esters to Acid Chlorides with PCl3. Available at: [Link]

• National Center for Biotechnology Information. (2011). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. PMC. Available at: [Link]

• ACG Publications. (2016). Reinvestigation of bromination of 8-substituted quinolines and synthesis of novel phthalonitriles. Available at: [Link]

• MDPI. (2020). Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. Available at: [Link]

• ResearchGate. (2021). (PDF) Catalytic and non-catalytic amidation of carboxylic acid substrates. Available at: [Link]

• HepatoChem. (n.d.). Amide coupling reaction in medicinal chemistry. Coupling reagents. Available at: [Link]

• PrepChem.com. (n.d.). Synthesis of 8-bromo-4-hydroxy-3-(1H-tetrazole-5-yl)quinoline. Available at: [Link]

• ResearchGate. (2019). Synthesis and Biological Activity of Quinoline-2-Carboxylic Acid Aryl Esters and Amides. Available at: [Link]

• PENTA. (2021). Safety Data Sheet: 8-Hydroxyquinoline. Available at: [Link]

• Tetrahedron Letters. (2005). One-pot synthesis of amides from carboxylic acids activated using thionyl chloride. Available at: [Link]

• YouTube. (2017). Amidation of Carboxylic Acids. Available at: [Link]

• National Center for Biotechnology Information. (2019). Ga complexes of 8-hydroxyquinoline-2-carboxylic acid: Chemical speciation and biological activity. PubMed. Available at: [Link]

• World Wide Journal of Multidisciplinary Research and Development. (n.d.). Recent Advances in the development of Suzuki Miyaura Coupling Reactions. Available at: [Link]

• Loba Chemie. (2021). Safety Data Sheet: 8-HYDROXYQUINOLINE EXTRA PURE. Available at: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. growingscience.com [growingscience.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Suzuki Coupling [organic-chemistry.org]
• 7. carlroth.com [carlroth.com]
• 8. pentachemicals.eu [pentachemicals.eu]
• 9. mmbio.byu.edu [mmbio.byu.edu]
• 10. lobachemie.com [lobachemie.com]
• 11. fishersci.com [fishersci.com]
• 12. Amides from Carboxylic Acids-DCC and EDC Coupling - Chemistry Steps [chemistrysteps.com]
• 13. hepatochem.com [hepatochem.com]
• 14. Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines - PMC [pmc.ncbi.nlm.nih.gov]
• 15. iajpr.com [iajpr.com]
• 16. researchgate.net [researchgate.net]
• 17. wwjmrd.com [wwjmrd.com]
• 18. researchgate.net [researchgate.net]
• 19. benchchem.com [benchchem.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid

Welcome to the technical support center for the synthesis of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid. This guide is designed for researchers, chemists, and drug development professionals who are working with this important heterocyclic compound. As a Senior Application Scientist, my goal is to provide you with not just a protocol, but a deep, mechanistic understanding of the synthesis, enabling you to troubleshoot common issues and optimize your yield. This document is built on established chemical principles and field-proven insights to ensure your success.

Section 1: The Synthetic Pathway - A Mechanistic Overview

The synthesis of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid is most reliably achieved through a two-step process that ensures high purity and good overall yield. The strategy involves:

• Thermal Cyclization: Formation of the core quinoline structure via a Conrad-Limpach-Knorr type reaction to build the ethyl ester intermediate.

• Saponification: Hydrolysis of the ethyl ester to the final carboxylic acid.

This approach allows for the purification of the intermediate ester, which is critical for obtaining a high-purity final product.

Overall Reaction Scheme:

Caption: High-level workflow for the two-step synthesis.

The initial step is a thermal condensation and cyclization. 2-Bromoaniline attacks one of the carbonyl groups of diethyl ketomalonate, followed by the elimination of water to form an enamine intermediate. At high temperatures (typically >240°C), an intramolecular electrophilic cyclization occurs, followed by tautomerization to yield the stable aromatic 4-hydroxyquinoline system. This reaction is often performed in a high-boiling solvent like Dowtherm A or diphenyl ether to achieve the necessary temperature. The subsequent saponification is a standard base-catalyzed hydrolysis of the ester.

Section 2: Detailed Experimental Protocols

Protocol 2.1: Synthesis of Ethyl 8-Bromo-4-hydroxyquinoline-2-carboxylate (Step 1)

Safety Precaution: This reaction is conducted at very high temperatures. Use a heating mantle with a temperature controller and a sand bath. Perform the reaction in a fume hood and wear appropriate personal protective equipment (PPE), including heat-resistant gloves.

Reagents and Equipment:

• 2-Bromoaniline

• Diethyl ketomalonate

• Dowtherm A (or diphenyl ether)

• Hexanes

• Three-neck round-bottom flask equipped with a mechanical stirrer, a condenser, and a thermocouple.

• Heating mantle and sand bath.

Procedure:

• To a 500 mL three-neck flask, add 2-Bromoaniline (e.g., 17.2 g, 100 mmol) and Dowtherm A (200 mL).

• Begin stirring the mixture and heat to 130°C.

• Slowly add Diethyl ketomalonate (e.g., 17.4 g, 100 mmol) dropwise over 30 minutes. Water and ethanol will begin to distill off.

• After the addition is complete, slowly raise the temperature to 250-255°C and hold for 1 hour. The reaction mixture will darken.

• Monitor the reaction progress by TLC (e.g., 3:1 Hexanes:Ethyl Acetate). The starting aniline should be consumed.

• After 1 hour, turn off the heat and allow the mixture to cool to below 100°C.

• While still warm, pour the reaction mixture into a beaker containing 400 mL of hexanes. This will precipitate the product.

• Stir the slurry for 30 minutes, then filter the solid product using a Büchner funnel.

• Wash the crude solid with fresh hexanes (2 x 100 mL) to remove the high-boiling solvent.

• Dry the product under vacuum to yield the ethyl ester as a light-brown or off-white solid.

Protocol 2.2: Synthesis of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid (Step 2)

Procedure:

• In a 500 mL round-bottom flask, suspend the crude Ethyl 8-Bromo-4-hydroxyquinoline-2-carboxylate (e.g., 29.6 g, ~95 mmol, assuming 95% yield from step 1) in 200 mL of ethanol.

• Add a solution of sodium hydroxide (e.g., 12 g, 300 mmol) in 50 mL of water.

• Heat the mixture to reflux (approx. 80°C) and stir for 2-4 hours. The suspension should become a clear solution as the sodium salt of the product forms.

• Monitor the reaction by TLC until the starting ester is no longer visible.

• Cool the reaction mixture to room temperature and remove the ethanol via rotary evaporation.

• Re-dissolve the remaining aqueous residue in 200 mL of water.

• Slowly acidify the solution to pH 2-3 with concentrated HCl. A thick precipitate will form.

• Stir the slurry in an ice bath for 30 minutes to ensure complete precipitation.

• Filter the solid product, wash with cold deionized water (3 x 50 mL), and dry under vacuum at 60°C to a constant weight.

Section 3: Troubleshooting Guide

Step 1: Cyclization Reaction Issues

• Q: My yield of the quinoline ester is very low or zero. What are the common causes?

  • A: Insufficient Temperature: This is the most common cause. The intramolecular cyclization requires a high activation energy. Ensure your reaction temperature reaches at least 250°C. Calibrate your thermocouple if necessary.

  • A: Reagent Quality: 2-Bromoaniline can oxidize and darken on storage. Using old or impure starting material can significantly inhibit the reaction. Consider purifying it by distillation or recrystallization if its quality is suspect. Diethyl ketomalonate should be clear and colorless.

  • A: Inefficient Water/Ethanol Removal: The initial condensation is a reversible equilibrium. If the water and ethanol byproducts are not efficiently removed (e.g., via distillation), the equilibrium will not favor product formation. Ensure your setup allows for distillation.

• Q: The reaction mixture turned into a black, intractable tar. What happened?

  • A: Overheating or Extended Reaction Time: Quinoline derivatives can polymerize or decompose at excessively high temperatures (>260°C) or with prolonged heating. Stick to the recommended reaction time and temperature.

  • A: Impurities: Impurities in the starting materials can act as catalysts for polymerization and decomposition pathways.

• Q: My isolated ester is dark and impure. How can I clean it up?

  • A: The crude product can often be purified by recrystallization. A mixture of ethanol and water or acetic acid is a good starting point. Alternatively, a slurry wash in hot ethyl acetate can remove many of the colored impurities.

Step 2: Saponification Reaction Issues

• Q: The saponification reaction is incomplete, even after several hours. How can I fix this?

  • A: Insufficient Base: Ensure you are using a sufficient molar excess of NaOH (at least 3 equivalents). The quinoline nitrogen can be protonated, and the 4-hydroxy group is acidic, consuming some of the base.

  • A: Steric Hindrance: The ester at the C2 position is sterically hindered. Increasing the reaction temperature or using a co-solvent like THF to improve solubility can help. You can also switch to a stronger base like KOH.

• Q: During acidification, my product oiled out instead of precipitating as a solid. What should I do?

  • A: This often happens if acidification is done too quickly or at too high a concentration, trapping impurities that lower the melting point. Try adding the acid more slowly while vigorously stirring in an ice bath. If an oil still forms, try adding more water to the slurry and stirring overnight; it may crystallize. Alternatively, extract the oil with ethyl acetate, dry the organic layer, and evaporate the solvent to get a solid that can then be recrystallized.

• Q: The final product is discolored (e.g., pink or brown). How can I purify it?

  • A: Discoloration is usually due to trace impurities. Recrystallization is the most effective method. Dissolving the product in a minimal amount of hot DMSO or DMF and then precipitating it by adding water can yield a highly pure, off-white product. A wash with a small amount of cold acetone can also sometimes remove color.

Section 4: Frequently Asked Questions (FAQs)

• Q: What is the mechanistic role of the high temperature in the cyclization step?

  • A: The high temperature serves two purposes. First, it provides the necessary activation energy for the 6-pi electrocyclization of the enamine intermediate, which is the key ring-forming step. Second, it facilitates the irreversible distillation of water and ethanol, driving the initial condensation reaction forward according to Le Châtelier's principle.

• Q: Are there alternative methods for the ester hydrolysis?

  • A: Yes, while basic hydrolysis (saponification) is common, acidic hydrolysis using concentrated HCl or H₂SO₄ in acetic acid can also be effective. However, this can sometimes lead to side reactions like decarboxylation if the conditions are too harsh.

• Q: How should I properly store the final 8-Bromo-4-hydroxyquinoline-2-carboxylic acid?

  • A: The compound is a stable solid. Store it in a tightly sealed container, protected from light and moisture, at room temperature.

• Q: What are the key characterization peaks I should look for?

  • A: For the final product, you should expect:

    • ¹H NMR: A broad singlet for the carboxylic acid proton (>12 ppm), a broad singlet for the 4-OH proton, and distinct aromatic protons, with those adjacent to the bromine and nitrogen being the most deshielded.

    • IR: A broad O-H stretch from the carboxylic acid (~2500-3300 cm⁻¹), a C=O stretch (~1700 cm⁻¹), and aromatic C=C stretches (~1500-1600 cm⁻¹).

    • Mass Spec: A clear molecular ion peak with a characteristic isotopic pattern for one bromine atom (M and M+2 peaks in a ~1:1 ratio).

Section 5: Data Summary & Visualization

Table 1: Reagent Stoichiometry (100 mmol scale)

Reagent	Formula	MW ( g/mol )	Amount (g)	Moles (mmol)	Equiv.
2-Bromoaniline	C₆H₆BrN	172.02	17.2	100	1.0
Diethyl Ketomalonate	C₇H₁₀O₅	174.15	17.4	100	1.0
Sodium Hydroxide	NaOH	40.00	12.0	300	3.0
Product	C₁₀H₆BrNO₃	284.07	28.4	100	(Theoretical)

Mechanism of Cyclization

Caption: Key mechanistic stages in the thermal cyclization step.

References

• Thakur, G. S., Gupta, A. K., & Jain, S. K. (2024). SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. IIP Series.

• Massoud, M. A., et al. (2025). Synthesis of new 2- and 3-hydroxyquinoline-4-carboxylic acid derivatives as potential Antioxidants. ResearchGate.

• Oktem, S., et al. (2016). Reinvestigation of bromination of 8-substituted quinolines and synthesis of novel phthalonitriles. ACG Publications.

• Boosen, K. J. (1972). U.S. Patent No. 3,691,171. Washington, DC: U.S. Patent and Trademark Office.

• Gould–Jacobs reaction. (2023). In Wikipedia.

• Combes quinoline synthesis. (2023). In Wikipedia.

• Organic Chemistry Portal. Synthesis of quinolines.

Technical Support Center: Purification of Crude 8-Bromo-4-hydroxyquinoline-2-carboxylic Acid

An in-depth technical guide by a Senior Application Scientist.

Welcome to the technical support center for the purification of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid. This guide is designed for researchers, medicinal chemists, and process development professionals who may encounter challenges in obtaining this valuable synthetic intermediate in high purity. As a Senior Application Scientist, my goal is to provide not just protocols, but the underlying chemical principles and field-tested insights to help you troubleshoot and optimize your purification strategy.

The inherent functionalities of this molecule—a carboxylic acid, a phenolic hydroxyl group, and a basic quinoline nitrogen—present a unique set of purification challenges. This guide offers a structured, question-and-answer-based approach to navigate these complexities effectively.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My crude product is a dark brown, possibly tarry solid. What are the likely impurities?

A1: The nature and color of your crude product suggest the presence of polymeric byproducts and unreacted starting materials. The specific impurities are highly dependent on the synthetic route employed. However, common synthetic pathways to substituted quinolines, such as variations of the Friedländer or Gould-Jacobs reactions, can generate specific side products.[1][2]

Plausible Impurities & Their Origins:

Impurity Type	Potential Origin	Rationale
Unreacted Starting Materials	Incomplete reaction	Sub-optimal reaction conditions (temperature, time) or incorrect stoichiometry.[1]
Polymeric Tars	Side reactions at high temperatures	Many quinoline syntheses require harsh conditions, leading to polymerization or decomposition.[1]
Over-brominated Species	Non-selective bromination step	If the synthesis involves bromination of an 8-hydroxyquinoline precursor, di-brominated species (e.g., 5,8-dibromo) can form.[3]
Decarboxylated Product	Thermal degradation	The 2-carboxylic acid group can be labile under excessive heat, leading to the formation of 8-Bromo-4-hydroxyquinoline.
Residual Metal Catalysts	Catalyst-based cross-coupling steps	If the synthesis involved steps like Suzuki or Heck couplings, residual palladium or other metals may be present. The chelating nature of the 8-hydroxyquinoline moiety can sequester these metals.[4]

Understanding these potential contaminants is the first step in designing a robust purification strategy. An acid-base extraction is particularly powerful as it specifically isolates the desired carboxylic acid from neutral, basic, and most polymeric impurities.[5][6]

Q2: What is the most effective overall strategy to purify my dark, crude material?

A2: For a polar, amphoteric compound like 8-Bromo-4-hydroxyquinoline-2-carboxylic acid, a multi-step approach is most effective. The recommended workflow is an Acid-Base Extraction to isolate the acidic product, followed by Recrystallization to achieve high crystalline purity.

Below is a visual representation of this recommended workflow.

Caption: General purification workflow for crude 8-Bromo-4-hydroxyquinoline-2-carboxylic acid.

This strategy leverages the carboxylic acid functionality for selective extraction, which is often sufficient to remove the bulk of colored and neutral impurities.

Q3: I am attempting recrystallization, but the product is "oiling out" or my recovery is very low. What should I do?

A3: "Oiling out" occurs when a compound's melting point is lower than the boiling point of the solvent, or when the solution is supersaturated with impurities.[7] Low recovery indicates that the product is too soluble in the chosen solvent even at low temperatures.

Troubleshooting Recrystallization:

• Solvent Choice is Critical: The ideal solvent should dissolve the compound when hot but poorly when cold. For a polar molecule like this, polar solvents are necessary.

  • Good Starting Points: Try solvent systems like Ethanol/Water, Isopropanol/Water, or high-boiling polar aprotic solvents like N,N-Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO), followed by the addition of an anti-solvent like water.[8]

  • Avoid: Highly non-polar solvents (Hexane, Toluene) will likely have poor solubility, while very polar, low-boiling solvents (Methanol, Acetone) may lead to low recovery.

• Addressing "Oiling Out":

  • Increase Solvent Volume: Your solution may be too concentrated. Add more hot solvent until the oil redissolves completely.[7]

  • Slow Down Cooling: Do not place the hot flask directly into an ice bath. Allow it to cool slowly to room temperature first, then move it to a 0-4°C refrigerator. Rapid cooling encourages oil formation.[7]

  • Scratch the Flask: Use a glass rod to scratch the inside of the flask at the solvent-air interface. This creates nucleation sites for crystal growth.

• Improving Recovery:

  • Minimize Solvent Volume: Use only the minimum amount of hot solvent required to fully dissolve the solid. Any excess will retain more product in solution upon cooling.

  • Use a Solvent/Anti-Solvent System: Dissolve the compound in a minimum of a good hot solvent (e.g., DMF, Ethanol). Then, slowly add a hot anti-solvent (a solvent in which the compound is insoluble, e.g., Water) dropwise until the solution becomes faintly cloudy. Add a drop or two of the good solvent to clarify, then allow to cool slowly.

Detailed Experimental Protocols

Protocol 1: Acid-Base Extraction

This technique is the most powerful first step for purifying a carboxylic acid from neutral or basic impurities.[9][10] It relies on converting the water-insoluble acid into a water-soluble carboxylate salt.

Caption: Principle of acid-base extraction for carboxylic acid purification.

Step-by-Step Methodology:

• Dissolution: Dissolve the crude solid (e.g., 1.0 g) in a suitable organic solvent like ethyl acetate (EtOAc) or dichloromethane (DCM) (approx. 50 mL). If there are insoluble tars, filter them off first.

• Extraction: Transfer the organic solution to a separatory funnel. Add an equal volume of a saturated aqueous sodium bicarbonate (NaHCO₃) or 5% sodium carbonate (Na₂CO₃) solution.

  • Causality: A weak base like bicarbonate is strong enough to deprotonate the carboxylic acid (pKa ~3-4) but not the much weaker phenolic hydroxyl group (pKa ~8-9), offering selectivity.[5][6]

• Mixing & Separation: Stopper the funnel and shake vigorously, venting frequently to release CO₂ pressure. Allow the layers to separate. The top layer will likely be the organic phase (confirm by adding a drop of water).

• Isolate Product: Drain the lower aqueous layer into a clean flask. This layer now contains your product as its sodium salt. Repeat the extraction on the organic layer 1-2 more times with fresh basic solution to maximize recovery.

• Wash (Optional): The remaining organic layer, containing neutral impurities, can be washed with brine, dried over Na₂SO₄, and concentrated to identify byproducts if desired.

• Re-precipitation: Cool the combined aqueous extracts in an ice bath. Slowly add 1M or 2M hydrochloric acid (HCl) dropwise while stirring until the pH is acidic (~2-3, check with pH paper).

  • Causality: Acidification protonates the carboxylate salt, regenerating the water-insoluble free carboxylic acid, which precipitates out of the solution.[9][10]

• Collection: Collect the precipitated solid by vacuum filtration. Wash the filter cake thoroughly with cold deionized water to remove inorganic salts, and then with a small amount of a non-polar solvent like cold ether or hexanes to aid drying.

• Drying: Dry the purified solid under vacuum. At this stage, the product should be significantly cleaner and lighter in color.

Protocol 2: Column Chromatography

This method should be used if acid-base extraction and recrystallization fail to separate closely related impurities (e.g., regioisomers or compounds with similar acidity). Carboxylic acids can be challenging to purify on standard silica gel due to strong interactions leading to band tailing.[7]

Step-by-Step Methodology:

• Stationary Phase: Use standard silica gel (60 Å, 230-400 mesh).

• Mobile Phase (Eluent) Selection: The key is to suppress the ionization of the carboxylic acid on the silica surface.

  • Recommended System: Start with a mixture of a non-polar solvent (Hexanes or Cyclohexane) and a polar solvent (Ethyl Acetate). A typical starting gradient might be 10-50% EtOAc in Hexanes.

  • Critical Additive: Add 0.5-1% acetic acid or formic acid to the eluent mixture.[11]

  • Causality: The added acid keeps the target molecule in its protonated (R-COOH) form, minimizing strong ionic interactions with the silica surface (Si-OH). This results in sharper peaks and better separation.

• Slurry Packing: Properly pack the column with silica gel using the initial, least polar mobile phase composition.

• Sample Loading: Dissolve the crude product in a minimum amount of the mobile phase or a slightly stronger solvent (e.g., DCM with a drop of methanol). Adsorb this solution onto a small amount of silica gel ("dry loading") for best results.

• Elution: Run the column, gradually increasing the polarity of the mobile phase (e.g., from 10% EtOAc to 50% EtOAc). Collect fractions and monitor them by Thin Layer Chromatography (TLC), also using a mobile phase containing acetic acid.

• Isolation: Combine the pure fractions, and remove the solvent and the volatile acetic/formic acid under reduced pressure.

References

• Betti reaction enables efficient synthesis of 8-hydroxyquinoline inhibitors of 2-oxoglutarate oxygenases. The Royal Society of Chemistry. Available at: [Link]

• Ökten, S., et al. (2016). Reinvestigation of bromination of 8-substituted quinolines and synthesis of novel phthalonitriles. ACG Publications. Available at: [Link]

• Al-Majedy, Y. K., et al. (2014). 8-Hydroxyquinoline and its Derivatives: Synthesis and Applications. Research and Reviews in Journal of Chemistry. Available at: [Link]

• Matada, B. S., et al. (2020). Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. MDPI. Available at: [Link]

• PubChem. 8-Bromo-4-hydroxyquinoline-3-carboxylic acid. National Center for Biotechnology Information. Available at: [Link]

• Chemistry LibreTexts. (2022). 4.8: Acid-Base Extraction. Available at: [Link]

• PubChem. Methyl 8-bromo-4-hydroxyquinoline-2-carboxylate. National Center for Biotechnology Information. Available at: [Link]

• Substituted quinolines as noncovalent proteasome inhibitors. National Institutes of Health (NIH). Available at: [Link]

• Google Patents. WO2005073239A1 - Method for purifying quinolinecarboxylic acid derivative.

• Wikipedia. Acid–base extraction. Available at: [Link]

• Acid-Base Extraction. University of Colorado Boulder. Available at: [Link]

• A review on synthetic investigation for quinoline- recent green approaches. Taylor & Francis Online. Available at: [Link]

• Recent Advances in the Synthesis of Quinolines: A Focus on Oxidative Annulation Strategies. MDPI. Available at: [Link]

• Facile Synthesis of Quinolinecarboxylic Acid–Linked Covalent Organic Framework via One–Pot Reaction for Highly Efficient Removal of Water–Soluble Pollutants. National Institutes of Health (NIH). Available at: [Link]

• Synthesis of 8-hydroxyquinoline chalcones: Trans configuration, intramolecular hydrogen bonds, bromination, and antifungal activity. ResearchGate. Available at: [Link]

• Thermodynamic study on 8-hydroxyquinoline-2-carboxylic acid as a chelating agent for iron found in the gut of Noctuid larvae. RSC Publishing. Available at: [Link]

• The structures of the substituted quinolines. ResearchGate. Available at: [Link]

• CN103304477B - Purification method of 8-hydroxyquinoline crude product. Google Patents.

• Column chromatography of carboxylic acids? Reddit. Available at: [Link]

• General procedures for the purification of Carboxylic acids. LookChem. Available at: [Link]

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• 11. reddit.com [reddit.com]

Technical Support Center: Solubility of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid

This guide is designed for researchers, scientists, and drug development professionals to provide expert guidance on determining the solubility of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid in common organic solvents. Recognizing that direct, quantitative solubility data for this specific compound is not extensively published, this document focuses on empowering researchers with the foundational knowledge, experimental protocols, and troubleshooting strategies necessary to confidently assess its solubility profile.

I. Frequently Asked Questions (FAQs)

This section provides quick answers to common questions regarding the solubility of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid and related compounds.

Q1: What is the expected general solubility of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid in organic solvents?

A1: Based on its structure—a quinoline core with a carboxylic acid, a hydroxyl group, and a bromine atom—8-Bromo-4-hydroxyquinoline-2-carboxylic acid is anticipated to be a sparingly soluble compound in many common organic solvents. The presence of the polar carboxylic acid and hydroxyl groups suggests some solubility in polar protic and aprotic solvents, while the larger bromo-quinoline scaffold imparts significant nonpolar character. The solubility will be a delicate balance between these competing factors.

Q2: How do the different functional groups on the molecule influence its solubility?

A2: Each functional group plays a critical role:

• Quinoline Ring: This large, aromatic heterocyclic system is inherently hydrophobic and contributes to poor solubility in polar solvents like water, but better solubility in organic solvents.

• Carboxylic Acid Group (-COOH): This group is polar and can act as both a hydrogen bond donor and acceptor, which generally enhances solubility in polar protic solvents (e.g., alcohols) and some polar aprotic solvents (e.g., DMSO, DMF). Its acidity also means that solubility can be significantly influenced by pH in aqueous solutions.[1][2][3][4]

• Hydroxyl Group (-OH): Similar to the carboxylic acid, the hydroxyl group is polar and can participate in hydrogen bonding, favoring solubility in polar solvents.

• Bromine Atom (-Br): The bromine atom is large and hydrophobic, which tends to decrease solubility in polar solvents and increase it in nonpolar solvents.

Q3: Is 8-Bromo-4-hydroxyquinoline-2-carboxylic acid likely to be soluble in DMSO or DMF?

A3: Yes, it is highly probable that 8-Bromo-4-hydroxyquinoline-2-carboxylic acid will exhibit good solubility in strong polar aprotic solvents like Dimethyl Sulfoxide (DMSO) and Dimethylformamide (DMF). These solvents are excellent at solvating a wide range of organic molecules, including those with both polar and nonpolar functionalities. For a related compound, 5,7-dibromo-8-hydroxyquinoline, the maximum solubility was observed in DMF.[5]

Q4: What about its solubility in alcohols like methanol and ethanol?

A4: Moderate solubility is expected in lower alcohols like methanol and ethanol. These are polar protic solvents that can effectively hydrogen bond with the carboxylic acid and hydroxyl groups. However, the nonpolar quinoline ring may limit the extent of solubility compared to smaller, more polar molecules. For a similar compound, 7-bromo-8-hydroxyquinoline, it was found to be marginally soluble in a mixture of methanol and acetone.[6]

Q5: Can I expect it to be soluble in nonpolar solvents like hexane or toluene?

A5: It is unlikely that 8-Bromo-4-hydroxyquinoline-2-carboxylic acid will be readily soluble in nonpolar solvents such as hexane or toluene. The presence of the highly polar carboxylic acid and hydroxyl groups will dominate its behavior, making it difficult for nonpolar solvents to effectively solvate the molecule. While a related compound, 5,7-dibromo-8-hydroxyquinoline, showed some solubility in these solvents, the presence of the additional polar carboxylic acid group in the target compound will likely decrease this solubility.[6]

II. Troubleshooting Guide for Solubility Experiments

Encountering issues during solubility determination is common. This section addresses specific problems and provides actionable solutions.

Common Experimental Issues and Solutions

Problem	Potential Cause(s)	Troubleshooting Steps
Compound appears insoluble in all tested solvents.	1. Insufficient mixing or equilibration time. 2. The compound may be a low-solubility polymorph. 3. Incorrect solvent choice for the compound's properties.	1. Increase agitation (vortexing, sonication) and extend the equilibration time (24-48 hours).[7][8] 2. Gently heat the solution to 37°C to aid dissolution, but be mindful of potential degradation.[9] 3. Try a small amount in a strong polar aprotic solvent like DMSO or DMF to confirm it is capable of being dissolved.
Inconsistent solubility results between replicates.	1. Temperature fluctuations during the experiment. 2. Inaccurate weighing of the compound or measurement of solvent volume. 3. Incomplete separation of undissolved solid before analysis.	1. Ensure a stable, controlled temperature environment for the experiment.[7] 2. Use a calibrated analytical balance and precise volumetric glassware. 3. Centrifuge samples at a higher speed or for a longer duration. Use a fine-tipped pipette to carefully remove the supernatant.
Precipitation occurs after initial dissolution.	1. The initial solution was supersaturated. 2. The temperature of the solution has decreased. 3. The compound is unstable in the solvent and is degrading to a less soluble product.	1. Ensure that the system has reached true equilibrium. It is recommended to approach equilibrium from both undersaturated and supersaturated states if possible.[10] 2. Maintain a constant temperature throughout the experiment and analysis. 3. Analyze the precipitate by techniques like HPLC or NMR to check for degradation products.
Difficulty in visually determining if the compound has fully dissolved.	1. The compound forms a very fine suspension. 2. The solution is colored, obscuring undissolved particles.	1. Use a focused light source (Tyndall effect) to check for suspended particles. 2. Filter the solution through a 0.45 µm syringe filter. If the compound is truly dissolved, the filtrate should be clear.

Logical Flow for Troubleshooting Solubility Issues

Caption: A decision-making workflow for troubleshooting poor solubility.

III. Experimental Protocols for Solubility Determination

This section provides detailed, step-by-step methodologies for determining the solubility of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid.

A. Qualitative Solubility Assessment

This rapid method provides a general overview of solubility in various solvents.

Materials:

• 8-Bromo-4-hydroxyquinoline-2-carboxylic acid

• A selection of organic solvents (e.g., DMSO, DMF, Methanol, Ethanol, Acetone, Acetonitrile, Ethyl Acetate, Dichloromethane, Toluene, Hexane)

• Small vials (e.g., 1.5 mL microcentrifuge tubes or 4 mL glass vials)

• Vortex mixer

• Spatula

Procedure:

• Add approximately 1-2 mg of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid to a clean, dry vial.

• Add 100 µL of the selected solvent to the vial.

• Vortex the vial vigorously for 1-2 minutes.[9]

• Visually inspect the solution. If the solid has completely dissolved, the compound is considered "soluble" at >10-20 mg/mL.

• If the solid has not dissolved, add another 400 µL of the solvent (total volume 500 µL).

• Vortex again for 1-2 minutes.

• If the solid dissolves, it is "moderately soluble" (2-4 mg/mL).

• If the solid still has not dissolved, add another 500 µL of the solvent (total volume 1 mL).

• Vortex for 1-2 minutes.

• If the solid dissolves, it is "sparingly soluble" (1-2 mg/mL). If not, it is considered "insoluble" or "very slightly soluble" (<1 mg/mL).

• Repeat for each solvent of interest.

B. Quantitative Solubility Determination (Shake-Flask Method)

This is a more rigorous method to determine the equilibrium solubility.[8]

Materials:

• 8-Bromo-4-hydroxyquinoline-2-carboxylic acid

• Selected organic solvent(s)

• Scintillation vials or other sealable glass vials

• Orbital shaker with temperature control

• Analytical balance

• Centrifuge

• Syringe filters (0.45 µm, solvent-compatible)

• High-Performance Liquid Chromatography (HPLC) system or a UV-Vis Spectrophotometer

Procedure:

Part 1: Sample Preparation and Equilibration

• Accurately weigh an excess amount of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid (e.g., 10 mg) into a vial. The key is to have undissolved solid remaining at the end of the experiment.

• Add a known volume of the solvent (e.g., 2 mL) to the vial.

• Seal the vial tightly to prevent solvent evaporation.

• Place the vial on an orbital shaker in a temperature-controlled environment (e.g., 25°C).

• Shake the mixture for at least 24 hours to ensure equilibrium is reached. For compounds that are slow to dissolve, 48-72 hours may be necessary.[8]

Part 2: Sample Analysis

• After equilibration, allow the vials to stand undisturbed for at least one hour to let the excess solid settle.

• Carefully withdraw a known volume of the supernatant using a syringe.

• Filter the supernatant through a 0.45 µm syringe filter into a clean vial. This step is crucial to remove any undissolved microparticles.

• Prepare a series of dilutions of the filtered solution with the same solvent.

• Analyze the diluted solutions using a validated analytical method (e.g., HPLC or UV-Vis spectroscopy) to determine the concentration of the dissolved compound. A pre-established calibration curve is essential for accurate quantification.

• Calculate the original concentration in the saturated solution, which represents the solubility of the compound in that solvent at the specified temperature.

Workflow for Quantitative Solubility Determination

Caption: Step-by-step workflow for the shake-flask solubility method.

IV. Physicochemical Properties and Their Impact on Solubility

Understanding the inherent properties of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid is key to predicting and explaining its solubility behavior.

Property	Value (Predicted/Related Compounds)	Impact on Solubility
Molecular Weight	~284.09 g/mol	Higher molecular weight generally corresponds to lower solubility.
pKa	The carboxylic acid will have a pKa around 2-5, and the quinoline nitrogen will have a pKa around 4-5.	The ionization state, and thus aqueous solubility, will be highly pH-dependent. In organic solvents, the acidic and basic centers can interact with corresponding basic or acidic solvents.[1][2][4]
LogP	Expected to be moderately high due to the bromo-quinoline core.	A higher LogP indicates greater lipophilicity and better solubility in nonpolar organic solvents, and lower solubility in water.
Hydrogen Bond Donors/Acceptors	Contains both hydrogen bond donors (-OH, -COOH) and acceptors (N, O=C, -OH).	This allows for strong interactions with polar protic solvents like alcohols and water, and polar aprotic solvents like DMSO.[3]
Crystal Lattice Energy	Not readily available, but likely high due to the potential for strong intermolecular hydrogen bonding and pi-stacking.	High crystal lattice energy means more energy is required to break apart the crystal structure and dissolve the compound, leading to lower solubility.

V. References

• Flasch, S., & Gmehling, J. (2019). Editorial: Guidelines for the Measurement of Solid–Liquid Solubility Data at Atmospheric Pressure. Journal of Chemical & Engineering Data, 64(3), 899-901. [Link]

• ICCVAM. (2003). ICCVAM Recommended Protocol: Test Chemical Solubility for Neutral Red Uptake Assay. National Institute of Environmental Health Sciences. [Link]

• PubChem. (n.d.). 8-Bromo-4-hydroxyquinoline-3-carboxylic acid. National Center for Biotechnology Information. [Link]

• Carvajal, T. M., & Yalkowsky, S. H. (2019). Effect of pH and Ionic Strength on the Solubility of Quinoline: Back-to-Basics. AAPS PharmSciTech, 20(3), 111. [Link]

• Chemistry LibreTexts. (2021). 2.2: Solubility Lab. [Link]

• PubChem. (n.d.). Methyl 8-bromo-4-hydroxyquinoline-2-carboxylate. National Center for Biotechnology Information. [Link]

• ResearchGate. (n.d.). Solubility and Thermodynamic Aspects of 5,7-Dibromo-8-hydroxyquinoline in Thirteen Neat Solvents at Temperatures from 288.15 to 328.15 (333.15) K. [Link]

• Quora. (2018). What are the errors that can occur in determining the solubility of a substance?[Link]

• European Union Reference Laboratory for Alternatives to Animal Testing. (2021). SOP “Solubility determination by visual inspection” v2.0. [Link]

• Al-Mousawi, S. M., et al. (2020). Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. Molecules, 25(21), 5043. [Link]

• Carvajal, T. M., & Yalkowsky, S. H. (2019). Effect of pH and Ionic Strength on the Solubility of Quinoline: Back-to-Basics. AAPS PharmSciTech, 20(3), 111. [Link]

• Reddit. (2023). carboxylic acid solubility + TLC. r/chemhelp. [Link]

• Galantini, L., et al. (2021). UV Properties and Loading into Liposomes of Quinoline Derivatives. Molecules, 26(9), 2729. [Link]

• Sangwal, K. (2019). The Experimental Determination of Solubilities. Crystals, 9(11), 577. [Link]

• The Bumbling Biochemist. (2022, October 12). Troubleshooting and optimizing lab experiments [Video]. YouTube. [Link]

• ResearchGate. (n.d.). The Physical and Chemical Properties of Quinoline. [Link]

• Chen, J., et al. (2018). 8-Hydroxyquinoline: a privileged structure with a broad-ranging pharmacological potential. MedChemComm, 9(1), 15-26. [Link]

• Bergström, C. A. S., et al. (2004). Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. Lund University Publications. [Link]

• Chemistry LibreTexts. (2022). 15.3: Physical Properties of Carboxylic Acids. [Link]

• Ökten, S., et al. (2016). Reinvestigation of bromination of 8-substituted quinolines and synthesis of novel phthalonitriles. Organic Communications, 9(4), 82-93. [Link]

• Carvajal, T. M., & Yalkowsky, S. H. (2019). Effect of pH and Ionic Strength on the Solubility of Quinoline: Back-to-Basics. AAPS PharmSciTech, 20(3), 111. [Link]

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• 9. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 10. researchgate.net [researchgate.net]

Technical Support Center: 8-Bromo-4-hydroxyquinoline-2-carboxylic acid

A Guide to Ensuring Solution Stability for Researchers and Drug Development Professionals

Welcome to the technical support guide for 8-Bromo-4-hydroxyquinoline-2-carboxylic acid. This document provides in-depth troubleshooting advice and answers to frequently asked questions regarding the handling and stability of this compound in solution. Our goal is to equip you with the scientific rationale and practical protocols needed to ensure the integrity of your experiments.

Part 1: General Handling and Solubility FAQs

This section addresses the most common initial questions regarding the preparation of solutions.

Question: What is the best solvent to dissolve 8-Bromo-4-hydroxyquinoline-2-carboxylic acid?

Answer: The solubility of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid is dictated by its functional groups: a carboxylic acid, a phenolic hydroxyl group, and a quinoline nitrogen.

• Organic Solvents: For creating concentrated stock solutions, polar aprotic organic solvents are recommended. Dimethyl sulfoxide (DMSO) and N,N-Dimethylformamide (DMF) are excellent choices due to their ability to solvate the molecule effectively. For applications where these solvents are incompatible, ethanol can be used, although solubility may be lower.[1][2] When preparing solutions in organic solvents, ensure the solvent is anhydrous, as residual water can affect long-term stability.[3]

• Aqueous Solutions: Direct dissolution in neutral aqueous buffers is challenging due to the compound's limited water solubility. To dissolve it in aqueous media, it is necessary to adjust the pH. The compound will become significantly more soluble at a pH above the pKa of its carboxylic acid and phenolic hydroxyl groups, forming the more soluble carboxylate and phenoxide salts. A common practice is to first dissolve the compound in a minimal amount of DMSO or ethanol before diluting it with the desired aqueous buffer.[1]

Question: My prepared solution has a distinct yellow color. Is this normal?

Answer: Yes, a pale to distinct yellow coloration is typical for solutions of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid and its parent compound, 8-hydroxyquinoline-2-carboxylic acid.[4] The quinoline ring system is a chromophore that absorbs light in the UV and near-visible range. However, a significant change in color, such as darkening to brown or orange upon storage, is a strong indicator of degradation, likely due to oxidation of the phenolic hydroxyl group.

Part 2: Troubleshooting Guide for Solution Instability

This section provides solutions to common problems encountered during the storage and use of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid solutions.

Scenario 1: My compound precipitated out of the aqueous buffer after dilution from a DMSO stock.

Plausible Causes & Solutions:

• Insufficient pH: The most common cause is that the pH of the final aqueous buffer is too low to maintain the solubility of the compound. The protonated form of the carboxylic acid is significantly less soluble than its deprotonated (carboxylate) form.

  • Troubleshooting Step: Measure the pH of your final solution. If it is acidic or neutral, consider raising the pH to >8 to ensure the carboxylic acid and potentially the phenol group are deprotonated. Perform a small-scale trial to determine the minimum pH required for your desired concentration.

• Exceeded Solubility Limit: The final concentration in the aqueous buffer may be above the compound's intrinsic solubility limit, even with a co-solvent like DMSO.

  • Troubleshooting Step: Reduce the final concentration of the compound in your working solution. A typical final concentration of DMSO in cell-based assays is kept below 0.5% (v/v) to avoid solvent toxicity, which can limit the achievable concentration of the compound.

Scenario 2: The color of my solution has darkened significantly overnight.

Plausible Causes & Solutions:

• Oxidation: The phenolic hydroxyl group on the quinoline ring is susceptible to oxidation, which often produces highly colored degradation products. This process can be accelerated by exposure to air (oxygen), light, and trace metal contaminants.[3]

  • Troubleshooting Step: Prepare fresh solutions before use. If storage is necessary, purge the vial headspace with an inert gas like nitrogen or argon before sealing. Store the solution in an amber vial to protect it from light and consider refrigerating or freezing for short-term storage.[5]

• Photodegradation: Bromo-aromatic compounds and quinoline derivatives can be sensitive to light, particularly UV wavelengths.[6][7] Exposure to ambient laboratory light can induce photochemical reactions.

  • Troubleshooting Step: Always store solutions in amber vials or wrap clear vials in aluminum foil. Minimize the exposure of the solution to light during experimental procedures.

Part 3: Key Factors Influencing Stability

A detailed examination of the environmental factors that can compromise the integrity of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid in solution.

The Critical Role of pH

The stability of the compound is highly dependent on the pH of the solution due to its ionizable functional groups.

Question: What is the optimal pH range for storing this compound in an aqueous solution?

Answer: There is a trade-off between solubility and stability. While solubility is enhanced at alkaline pH (pH > 8), the rate of oxidative degradation of the phenoxide ion also increases under these conditions. Conversely, at acidic pH (pH < 4), the compound is more protonated and less soluble, but potentially less prone to oxidation.

For short-term storage (hours to a few days), a slightly acidic to neutral pH range (pH 5-7) is often the best compromise, provided the compound remains in solution at the desired concentration. For long-term storage, freezing an aliquoted stock solution in an organic solvent like DMSO is the most reliable method.

Question: How does pH affect the potential degradation pathways?

Answer: The pH of the medium directly influences which chemical species are present and their reactivity.[8]

• Alkaline pH (pH > 8): The phenolic hydroxyl group is deprotonated to a phenoxide. This phenoxide is highly susceptible to oxidation, which can lead to ring-opening or polymerization, resulting in colored degradants.

• Acidic pH (pH < 4): The quinoline nitrogen can become protonated. While this may increase water solubility to some extent, extreme acidic conditions could potentially promote decarboxylation (loss of the -COOH group as CO₂) over time, especially when combined with heat.

Photostability: The Impact of Light

Question: My experiments are light-sensitive. How stable is 8-Bromo-4-hydroxyquinoline-2-carboxylic acid to light?

Answer: Quinoline derivatives and bromo-substituted aromatic compounds are often photolabile.[6][7] The energy from UV and even high-intensity visible light can be absorbed by the molecule, potentially leading to the cleavage of the carbon-bromine bond to form radical species. These radicals can then initiate a cascade of degradation reactions.

Recommendation: Assume the compound is light-sensitive. All experiments should be conducted with appropriate light protection. For quantitative analysis, a "dark control" sample, which is prepared and handled identically but kept shielded from light, is essential to differentiate between light-induced degradation and other forms of instability.

Thermal Stability

Question: Can I heat my solution to aid dissolution?

Answer: Gentle warming (e.g., to 37°C) for a short period can be acceptable to aid dissolution. However, prolonged exposure to high temperatures should be avoided. As a general rule, for every 10°C increase in temperature, the rate of chemical degradation can double or triple.[3] Thermal stress can accelerate hydrolysis, oxidation, and particularly decarboxylation. Stability studies should always be performed at the intended experimental temperature.

Impact of Solvent and Oxygen

Question: Does the choice of solvent affect stability beyond just solubility?

Answer: Yes. Protic solvents like water or methanol can participate in degradation reactions. For instance, in photolysis, a solvent molecule might be involved in quenching an excited state or reacting with a transient radical species.[6] Additionally, dissolved oxygen in any solvent can participate in oxidation reactions. For maximum stability, using de-gassed solvents and storing under an inert atmosphere (N₂ or Ar) is best practice.

Part 4: Experimental Protocols

These protocols provide a framework for preparing solutions and assessing stability in your own laboratory.

Protocol 1: Preparation of a Concentrated Stock Solution

• Weighing: Accurately weigh the required amount of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid powder in a suitable vial.

• Solvent Addition: Add anhydrous, research-grade DMSO to the vial to achieve the desired molar concentration (e.g., 10 mM or 50 mM).

• Dissolution: Vortex the solution thoroughly. If necessary, sonicate briefly in a water bath or warm gently (not exceeding 40°C) until all solid is dissolved.

• Storage: Aliquot the stock solution into smaller volumes in amber, screw-cap vials with PTFE-lined caps. Purge the headspace with nitrogen or argon before sealing. Store at -20°C or -80°C for long-term use.

Protocol 2: Workflow for Assessing Solution Stability

This protocol uses High-Performance Liquid Chromatography with UV detection (HPLC-UV) as the analytical endpoint.

• Preparation: Prepare a working solution of the compound (e.g., 100 µM) in the desired test buffer by diluting a freshly thawed stock solution.

• Time Zero (T=0) Sample: Immediately after preparation, take an aliquot of the solution, place it in an HPLC vial, and analyze it according to the analytical method (see Protocol 3). This serves as your baseline (100% initial concentration).

• Incubation: Store the remaining solution under the desired test conditions (e.g., 37°C in an incubator, protected from light; or on a lab bench exposed to ambient light).

• Time-Point Sampling: At predetermined intervals (e.g., 1, 2, 4, 8, 24 hours), withdraw aliquots, place them in HPLC vials, and analyze immediately.

• Data Analysis: Calculate the percentage of the initial compound remaining at each time point by comparing the peak area from the HPLC chromatogram to the T=0 sample's peak area. The appearance of new peaks in the chromatogram indicates the formation of degradation products.

Diagram: General Workflow for Stability Assessment

A flowchart illustrating the decision-making process for stability testing.

Caption: Key environmental factors affecting the stability of the compound.

Part 5: Data Summary

When conducting stability studies, organizing your data clearly is crucial.

Table 1: Example Data Summary from a 24-Hour Stability Study at 25°C

Condition	Solvent/Buffer	Time (hours)	% Compound Remaining	Observations
Dark Control	pH 7.4 PBS	0	100%	Clear, pale yellow
8	98.5%	No change
24	97.2%	No change
Light Exposed	pH 7.4 PBS	0	100%	Clear, pale yellow
8	85.1%	Solution slightly darker
24	62.4%	Solution orange-brown
Dark Control	DMSO	0	100%	Clear, pale yellow
24	99.8%	No change

References

• Ökten, S., et al. (2016). Reinvestigation of bromination of 8-substituted quinolines and synthesis of novel phthalonitriles. ACG Publications. Available at: [Link]

• Crisponi, G., et al. (2021). 8-Hydroxyquinoline-2-Carboxylic Acid as Possible Molybdophore: A Multi-Technique Approach to Define Its Chemical Speciation, Coordination and Sequestering Ability in Aqueous Solution. International Journal of Molecular Sciences. Available at: [Link]

• Saadeh, H. A., et al. (2020). Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. Molecules. Available at: [Link]

• Rajendran, A. & Murugesan, R. (2014). 8-Hydroxyquinoline and its Derivatives: Synthesis and Applications. Research and Reviews in Journal of Chemistry. Available at: [Link]

• Furia, E., et al. (2021). 8-Hydroxyquinoline-2-Carboxylic Acid as Possible Molybdophore: A Multi-Technique Approach to Define Its Chemical Speciation, Coordination and Sequestering Ability in Aqueous Solution. National Center for Biotechnology Information (PMC). Available at: [Link]

• Saadeh, H. A., et al. (2020). Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. MDPI. Available at: [Link]

• Schmeding, K. A., et al. (1975). Degradation of quinoline-4-carboxylic acid by Microbacterium sp. PubMed. Available at: [Link]

• Givens, R. S., et al. (2006). 8-Bromo-7-hydroxyquinoline as a Photoremovable Protecting Group for Physiological Use: Mechanism and Scope. Journal of the American Chemical Society. Available at: [Link]

• Crisponi, G., et al. (2021). 8-Hydroxyquinoline-2-Carboxylic Acid as Possible Molybdophore: A Multi-Technique Approach to Define Its Chemical Speciation, Coordination and Sequestering Ability in Aqueous Solution. MDPI. Available at: [Link]

• Jaskula-Goiris, B., et al. (2018). Influence of pH on the Stability of 2-Substituted 1,3-Thiazolidine-4-Carboxylic Acids in Model Solutions. Journal of Agricultural and Food Chemistry. Available at: [Link]

• Academically. (2023). Drug Stability: Key Factors Affecting Pharmaceutical Quality & Shelf-Life. Academically.io. Available at: [Link]

• QbD Group. (2023). 4 Factors Influencing the Stability of Medicinal Products. QbD Group. Available at: [Link]

• Ioele, G., et al. (2020). Photodegradation of Anti-Inflammatory Drugs: Stability Tests and Lipid Nanocarriers for Their Photoprotection. MDPI. Available at: [Link]

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• 2. mdpi.com [mdpi.com]
• 3. Drug Stability: Key Factors Affecting Pharmaceutical Quality & Shelf-Life [academically.com]
• 4. 8-HYDROXYQUINOLINE-2-CARBOXYLIC ACID CAS#: 1571-30-8 [m.chemicalbook.com]
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• 7. Photodegradation of Anti-Inflammatory Drugs: Stability Tests and Lipid Nanocarriers for Their Photoprotection [mdpi.com]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid

Prepared by: Senior Application Scientist, Advanced Synthesis Division

Welcome to the technical support guide for the synthesis of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth insights and troubleshoot common challenges encountered during this multi-step synthesis. Our goal is to move beyond simple protocols and explain the causality behind common side reactions, empowering you to optimize your experimental outcomes.

Introduction: Understanding the Synthetic Landscape

The synthesis of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid is a nuanced process. While seemingly straightforward, the inherent reactivity of the quinoline core, coupled with the directing effects of its substituents, creates a landscape ripe for side product formation. The most common and reliable synthetic route is a variation of the Gould-Jacobs reaction, which builds the quinoline ring system from a substituted aniline and a malonate derivative. This guide will focus on this pathway, dissecting the key steps where impurities are most likely to arise and providing robust solutions for their mitigation.

The Primary Synthetic Pathway: A Modified Gould-Jacobs Reaction

The synthesis logically begins with 2-bromoaniline, which ensures the bromine atom is correctly positioned at the C8 location from the outset. This strategy avoids the often problematic and non-selective direct bromination of the pre-formed quinoline ring. The aniline is first condensed with diethyl 2-(ethoxymethylene)malonate (DEEM), followed by a high-temperature thermal cyclization and subsequent saponification to yield the target acid.

Caption: The intended three-step synthesis of the target compound via the Gould-Jacobs reaction.

Troubleshooting Guide & FAQs

This section addresses the most common issues reported by researchers. Each question is followed by a detailed explanation of the underlying chemistry and actionable troubleshooting steps.

Q1: My thermal cyclization step (Step 2) is giving a very low yield, and I'm recovering a significant amount of the enamine intermediate. What's going wrong?

A1: This is a classic case of incomplete cyclization, which is almost always related to the reaction temperature or duration.

• Causality: The thermal cyclization (an intramolecular Friedel-Crafts-type acylation) has a high activation energy. The reaction requires temperatures typically around 250°C to proceed efficiently. Using a high-boiling, thermally stable solvent like Dowtherm A or diphenyl ether is critical. If the temperature is too low or the heating time is insufficient, the reaction will stall.

• Troubleshooting Steps:

  • Verify Temperature: Ensure your reaction setup can accurately achieve and maintain 250-260°C. Use a high-temperature thermometer or a calibrated thermocouple placed directly in the reaction vessel.

  • Increase Reaction Time: If the temperature is correct, extend the reaction time. Monitor the reaction by TLC (if possible) or by running small time-point workups to check for the disappearance of the starting enamine.

  • Ensure Anhydrous Conditions: While the reaction is not overtly water-sensitive, moisture can interfere with the efficiency of high-temperature reactions. Ensure all glassware is thoroughly dried.

Q2: My final product has a lower molecular weight than expected and the characteristic carboxylic acid proton is absent in my ¹H NMR spectrum. What is this side product?

A2: You have likely formed 8-Bromo-4-hydroxyquinoline via decarboxylation. This is the most common and significant side product in this synthesis.

• Causality: Quinoline-2-carboxylic acids are susceptible to decarboxylation, a reaction where the carboxyl group is lost as CO₂. This process is significantly accelerated by heat, especially under acidic or basic conditions.[1][2] The high temperatures required for the cyclization step can initiate this process, and it can also occur if the final saponification/acidification step is performed at elevated temperatures.

• Troubleshooting & Mitigation:

  • Control Cyclization Temperature: Do not exceed the recommended 250-260°C range. Overheating is the primary cause of premature decarboxylation of the ester intermediate.

  • Perform Saponification at Room Temperature: There is no need to heat the hydrolysis reaction. Stirring the ethyl ester in aqueous NaOH at room temperature overnight is sufficient to achieve complete saponification.

  • Acidify on Ice: During workup, perform the acidification of the sodium carboxylate salt in an ice bath. This minimizes the exposure of the protonated carboxylic acid to heat, which can promote decarboxylation.[3]

Caption: Formation pathways for the primary side products from the main synthetic intermediate or target molecule.

Q3: My mass spectrometry results show a product with two or more bromine atoms. I started with 2-bromoaniline, so where could the extra bromine have come from?

A3: This issue arises if an unnecessary or accidental bromination step was performed on the quinoline core. The 4-hydroxyquinoline system is highly activated towards electrophilic aromatic substitution.

• Causality: The combination of the electron-donating hydroxyl group (-OH) at C4 and the ring nitrogen makes the C5 and C7 positions exceptionally nucleophilic.[4] Attempting to brominate the fully formed quinoline ring, even with a single equivalent of NBS or Br₂, will often lead to a mixture of products, with the 5,7-dibromo derivative being a major component.[5] If you start with 8-bromo-4-hydroxyquinoline-2-carboxylic acid, this reaction would yield 5,7,8-tribromo species.

• Troubleshooting & Best Practice:

  • Confirm Your Starting Material: The most reliable method to obtain the 8-bromo isomer is to start with 2-bromoaniline. Do not use aniline and attempt to brominate the final quinoline product.

  • Review Your Procedure: Ensure that no brominating agents (e.g., NBS, Br₂, HBr/H₂O₂) were inadvertently added to the reaction sequence.

  • Purification: If you have a mixture, separation can be challenging. Column chromatography on silica gel with a gradient elution (e.g., dichloromethane/methanol) may be effective. Recrystallization can also be attempted, as the polarity of the mono-, di-, and tri-brominated compounds will differ.

Q4: My reaction mixture is a dark, tarry mess, making purification difficult. What causes this and how can I clean it up?

A4: Tar formation is a result of polymerization and degradation reactions, typically caused by excessive heat or prolonged reaction times at high temperatures.

• Causality: At temperatures above 260°C, the organic intermediates and even the product can begin to decompose and polymerize. This is a common issue in many classical quinoline syntheses that use harsh conditions.[6]

• Purification Protocol (Acid-Base Extraction): This method is highly effective for separating the acidic target product from neutral or polymeric, non-basic impurities.

  • Cool the crude reaction mixture and dissolve/suspend it in a suitable organic solvent (e.g., ethyl acetate).

  • Transfer the mixture to a separatory funnel and extract it with an aqueous base solution (e.g., 1 M Sodium Hydroxide or 5% Sodium Bicarbonate solution). The acidic target product will move into the aqueous layer as its sodium salt, while the tar remains in the organic layer.

  • Repeat the aqueous extraction 2-3 times to ensure complete recovery.

  • Combine the aqueous layers and wash them once with fresh ethyl acetate to remove any remaining organic impurities.

  • Cool the combined aqueous layers in an ice bath and slowly acidify with cold 2 M HCl until the pH is ~2-3. The target product, 8-Bromo-4-hydroxyquinoline-2-carboxylic acid, will precipitate as a solid.

  • Collect the solid by vacuum filtration, wash with cold deionized water, and dry under vacuum.

Data Summary & Analytical Signatures

Properly identifying the product and byproducts is crucial. The following table summarizes the key analytical data you should expect.

Compound	Key ¹H NMR Signals (DMSO-d₆)	Expected Mass (M)	Key Characteristics
Target Product	~14-15 ppm (broad s, 1H, COOH), ~12 ppm (broad s, 1H, OH), 3 distinct aromatic protons in the 7.5-8.5 ppm range.	~284/286 (Br isotope pattern)	Acidic proton signals are exchangeable with D₂O.
Decarboxylated Side Product	Absence of COOH signal. A new proton signal appears on the quinoline ring (~6.5 ppm, C2-H).	~240/242 (Br isotope pattern)	44 mass units lighter than the target product.
Dibromo/Tribromo Impurities	Fewer aromatic proton signals than expected due to substitution. Complex aromatic region.	Varies (e.g., ~362/364/366 for dibromo)	Isotopic pattern for multiple bromines will be distinct in MS.

Experimental Protocols

Protocol 1: Synthesis of Ethyl 8-bromo-4-hydroxyquinoline-2-carboxylate

• In a round-bottom flask, combine 2-bromoaniline (1.0 eq) and diethyl 2-(ethoxymethylene)malonate (1.05 eq).

• Heat the mixture at 110-120°C for 2 hours. The mixture will become a solid mass upon cooling.

• To this crude intermediate, add a high-boiling solvent such as Dowtherm A.

• Heat the mixture to 250°C with vigorous stirring under a nitrogen atmosphere for 1-2 hours.

• Cool the reaction mixture to room temperature. The product will often precipitate. Dilute with hexane, filter the solid, wash thoroughly with hexane, and dry under vacuum. This crude ester can often be used directly in the next step.

Protocol 2: Saponification to 8-Bromo-4-hydroxyquinoline-2-carboxylic acid

• Suspend the crude ethyl ester from the previous step in a 1:1 mixture of ethanol and 2 M aqueous sodium hydroxide.

• Stir the suspension at room temperature for 12-16 hours. The solid will gradually dissolve as the sodium salt is formed.

• Once the reaction is complete (as judged by TLC or LC-MS), remove the ethanol via rotary evaporation.

• Cool the remaining aqueous solution in an ice bath.

• Slowly add cold 2 M HCl with stirring. A precipitate will form. Continue adding acid until the pH of the solution is approximately 2.

• Stir the mixture in the ice bath for 30 minutes to ensure complete precipitation.

• Collect the solid product by vacuum filtration, wash with copious amounts of cold water, and dry in a vacuum oven at 60-70°C.

References

• Thakur, G. S., Gupta, A. K., & Jain, S. K. (2024). SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. IIP Series.
• Boosen, K. J. (1972). Process for making 2-hydroxyquinoline-4-carboxylic acids. U.S.

• Organic Chemistry Portal. (n.d.). Synthesis of quinolines. [Link]

• Ökten, S., et al. (2016). Reinvestigation of bromination of 8-substituted quinolines and synthesis of novel phthalonitriles. ACG Publications. [Link]

• Abboud, M. I., et al. (2021). Betti reaction enables efficient synthesis of 8-hydroxyquinoline inhibitors of 2-oxoglutarate oxygenases. The Royal Society of Chemistry. [Link]

• Al-Ostath, R. A., et al. (2020). Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. MDPI. [Link]

• Mousa, F. (2025). Synthesis of New Quinoline-2-Carboxylic Acid Compounds and Their Antimicrobial Activity Investigation. Advanced Journal of Chemistry, Section A. [Link]

• Chemistry Lover. (2024, March 18). Combe's synthesis of quinoline || detailed mechanism [Video]. YouTube. [Link]

• Massoud, M. A., et al. (2025). Synthesis of new 2- and 3-hydroxyquinoline-4-carboxylic acid derivatives as potential Antioxidants. ResearchGate. [Link]

• Wikipedia contributors. (n.d.). Combes quinoline synthesis. Wikipedia. [Link]

• Dunn, G. E., & Lee, G. K. J. (1970). Kinetics and Mechanism of Decarboxylation of some Pyridinecarboxylic Acids in Aqueous Solution. Canadian Journal of Chemistry. [Link]

• Wikipedia contributors. (n.d.). Quinoline. Wikipedia. [Link]

• Denmark, S. E., & Venkatraman, S. (2006). Skraup−Doebner−Von Miller Quinoline Synthesis Revisited: Reversal of the Regiochemistry for γ-Aryl-β,γ-unsaturated α-Ketoesters. The Journal of Organic Chemistry. [Link]

• Khan, I., et al. (2015). Microwave Assisted Gould-Jacobs Reaction for Synthesis of 3-Acetyl-4-hydroxyquinoline Derivatives. Asian Journal of Chemistry. [Link]

• Yamashkin, S., & Oreshkina, E. (2006). Traditional and Modern Approaches to the Synthesis of Quinoline Systems by the Skraup and Doebner—Miller Methods. ResearchGate. [Link]

• Mphahlele, M. J., & Maluleka, M. M. (2013). Synthesis of quinoline derivatives by a Döebner-von Miller reaction using a Ag(I)-exchanged Montmorillonite K10 catalyst. ResearchSpace. [Link]

• Khan, I., et al. (2015). Microwave Assisted Gould-Jacobs Reaction for Synthesis of 3-Acetyl-4-hydroxyquinoline Derivatives. ResearchGate. [Link]

• Bakavoli, M., et al. (2020). Synthesis and Decarboxylation of Functionalized 2-Pyridone-3-carboxylic Acids and Evaluation of their Antimicrobial Activity and Molecular Docking. PMC - NIH. [Link]

• Ökten, S., et al. (2025). Highly Brominated Quinolines: Synthesis, Characterization, and Investigation of Anticancer Activities Supported by Molecular Dynamics. PMC - NIH. [Link]

• Pharmaffiliates. (n.d.). Quinoline-impurities. [Link]

• Ökten, S., et al. (2016). Reinvestigation of bromination of 8-substituted quinolines and synthesis of novel phthalonitriles. Semantic Scholar. [Link]

• Cambridge University Press. (n.d.). Combes Quinoline Synthesis. [Link]

• Clark, J. (2023). The Decarboxylation of Carboxylic Acids and Their Salts. Chemistry LibreTexts. [Link]

• Markiewicz, J. N., & Stary, K. (2024). Quinolin-4-ones: Methods of Synthesis and Application in Medicine. MDPI. [Link]

• Organic Chemistry Portal. (n.d.). Decarboxylation. [Link]

• Denmark, S. E., & Venkatraman, S. (2006). On the mechanism of the Skraup-Doebner-Von Miller quinoline synthesis. PubMed. [Link]

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Overcoming poor reactivity in 8-Bromo-4-hydroxyquinoline-2-carboxylic acid derivatization

Welcome to the technical support resource for 8-Bromo-4-hydroxyquinoline-2-carboxylic acid. This guide is designed for researchers, chemists, and drug development professionals who are navigating the complexities of derivatizing this versatile but often challenging scaffold. Here, we move beyond simple protocols to explain the chemical rationale behind experimental choices, helping you troubleshoot poor reactivity and optimize your synthetic outcomes.

Understanding the Reactivity of the Scaffold

8-Bromo-4-hydroxyquinoline-2-carboxylic acid is a multifunctional molecule with several reactive sites. Its poor reactivity in certain transformations stems from a combination of electronic and steric effects, as well as its potent metal-chelating properties.[1][2]

• The Carboxylic Acid (C2): Prone to standard derivatization (amidation, esterification) but requires activation. Its proximity to the quinoline nitrogen can influence its reactivity.

• The 4-Hydroxy Group (C4): A phenolic hydroxyl group that is acidic and can act as a nucleophile. It also exists in equilibrium with its keto-tautomer (a quinolone). This group can interfere with reactions at other sites, particularly those using strong bases or electrophilic reagents.

• The 8-Bromo Group (C8): An aryl bromide, suitable for cross-coupling reactions like Suzuki-Miyaura. However, its reactivity is significantly hampered by the adjacent chelating 8-hydroxy group, which can sequester the metal catalyst.[3]

• The Quinoline Core: The nitrogen atom is basic and can be protonated or coordinate to metal catalysts, effectively poisoning them.

Below is a visualization of the key reactive sites on the molecule.

Caption: Key reactive sites on the 8-Bromo-4-hydroxyquinoline-2-carboxylic acid scaffold.

Troubleshooting Guide: Common Derivatization Challenges

This section addresses specific, frequently encountered issues in a question-and-answer format.

Question 1: My amidation reaction is giving low yields or failing completely. How can I improve it?

Answer: Direct amidation of a carboxylic acid with an amine is generally unfavorable without an activating agent.[4][5] The poor reactivity of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid in this context is likely due to insufficient activation of the carboxyl group.

Core Problem: The carboxylate is a poor electrophile, and heating with an amine is often insufficient, leading to salt formation rather than amide bond formation.

Solutions & Rationale:

• Choose the Right Coupling Agent: The key is to convert the hydroxyl of the carboxylic acid into a better leaving group. Different reagents are suited for different substrates and conditions.

• Solvent and Base Selection: Use an aprotic solvent like DMF, DCM, or THF to avoid side reactions. A non-nucleophilic base (e.g., DIPEA, NMM) is crucial to neutralize acids formed during the reaction without competing with your amine nucleophile.

• Temperature Control: Most coupling reactions are initiated at 0°C to control the initial exothermic activation step and then allowed to warm to room temperature.

Data Table: Comparison of Common Amide Coupling Agents

Coupling Agent	Co-reagent	Mechanism	Pros	Cons
EDC	HOBt or HOAt	Carbodiimide	Water-soluble byproducts, easy removal.	Can cause racemization in chiral amines.
HATU/HBTU	None (base req.)	Uronium/Aminium	High efficiency, fast reaction times.	More expensive, byproducts can be tricky to remove.
PCl₃	None	Forms acyl chloride in situ	Effective for less reactive anilines.[6]	Harsh conditions, generates HCl.
SOCl₂	None	Forms acyl chloride in situ	Potent activator, volatile byproducts.	Harsh, not suitable for sensitive functional groups.

Optimized Protocol: Amidation using HATU

This protocol is recommended for a broad range of amines, including those that are less nucleophilic.

• Materials:

  • 8-Bromo-4-hydroxyquinoline-2-carboxylic acid (1.0 eq)

  • Amine of choice (1.1 - 1.5 eq)

  • HATU (1.1 eq)

  • DIPEA (N,N-Diisopropylethylamine) (2.5 eq)

  • Anhydrous DMF (N,N-Dimethylformamide)

• Procedure:

  • Dissolve the carboxylic acid in anhydrous DMF in a flame-dried flask under an inert atmosphere (N₂ or Ar).

  • Add the amine, followed by DIPEA.

  • Cool the mixture to 0°C in an ice bath.

  • Add HATU portion-wise, ensuring the temperature does not rise significantly.

  • Stir at 0°C for 30 minutes, then allow the reaction to warm to room temperature and stir for 4-16 hours.

  • Monitor reaction progress using TLC or LC-MS.

  • Upon completion, quench the reaction by adding water or saturated aq. NH₄Cl.

  • Extract the product with an organic solvent (e.g., Ethyl Acetate).

  • Wash the organic layer sequentially with 5% aq. LiCl (to remove DMF), 1M HCl, saturated aq. NaHCO₃, and brine.

  • Dry the organic layer over Na₂SO₄, filter, and concentrate in vacuo.

  • Purify the crude product by column chromatography or recrystallization.

Question 2: I am struggling with a Suzuki-Miyaura coupling at the 8-bromo position. What is going wrong?

Answer: This is a classic problem when working with 8-hydroxyquinolines. The primary cause of failure is the deactivation or "poisoning" of the palladium catalyst by the substrate itself.

Core Problem: The 8-hydroxy and quinoline nitrogen form a bidentate chelate with the palladium catalyst. This complex is often highly stable and catalytically inactive, preventing the oxidative addition step of the catalytic cycle.[3]

Solutions & Rationale:

• Protect the 8-Hydroxy Group: This is the most critical step. By protecting the hydroxyl group, you prevent the formation of the deactivating chelate. The choice of protecting group is important. A benzyl (Bn) or methoxymethyl (MOM) ether are common choices.

• Select the Right Catalyst and Ligand: Electron-rich, bulky phosphine ligands are often required for cross-coupling of heteroaryl halides. Ligands like SPhos, XPhos, or RuPhos, paired with a Pd(OAc)₂ or Pd₂(dba)₃ precursor, are excellent starting points.

• Optimize Base and Solvent: A moderately strong inorganic base like K₂CO₃ or K₃PO₄ is typically used. The solvent system is often a mixture of an organic solvent (e.g., Dioxane, Toluene, or DME) and water to facilitate the dissolution of the base.[7][8]

Workflow: Troubleshooting a Failed Suzuki Coupling

Caption: A decision-making workflow for troubleshooting Suzuki-Miyaura coupling reactions.

Experimental Protocol: Protected Suzuki-Miyaura Coupling

This protocol assumes the carboxylic acid has been converted to an ester (e.g., methyl ester) first to improve solubility and prevent side reactions.

• Protection Step (O-Benzylation):

  • Suspend the 8-hydroxyquinoline starting material (1.0 eq) and K₂CO₃ (3.0 eq) in anhydrous Acetone or DMF.

  • Add Benzyl Bromide (BnBr) (1.2 eq) dropwise.

  • Heat the mixture to 60-80°C and stir for 4-12 hours until TLC shows full consumption of the starting material.

  • Cool, filter off the salts, and concentrate the solvent. Purify the O-benzylated product.

• Suzuki Coupling Step:

  • To a flask, add the protected 8-bromoquinoline (1.0 eq), the boronic acid or ester (1.5 eq), Pd(OAc)₂ (2-5 mol%), and SPhos (4-10 mol%).

  • Add K₃PO₄ (3.0 eq).

  • Evacuate and backfill the flask with an inert gas (N₂ or Ar) three times.

  • Add degassed 1,4-Dioxane and water (typically a 4:1 to 10:1 ratio).

  • Heat the reaction to 90-110°C and stir vigorously for 2-24 hours.

  • Monitor by LC-MS. Upon completion, cool to room temperature.

  • Dilute with Ethyl Acetate and filter through a pad of Celite.

  • Wash the filtrate with water and brine, dry over Na₂SO₄, and concentrate.

  • Purify by column chromatography.

• Deprotection Step (Hydrogenolysis):

  • Dissolve the purified, coupled product in a solvent like Ethanol, Methanol, or Ethyl Acetate.

  • Add a catalytic amount of Palladium on Carbon (Pd/C, 10 wt%).

  • Stir the mixture under an atmosphere of Hydrogen (H₂, balloon or Parr shaker) for 2-12 hours.

  • Filter the reaction through Celite to remove the Pd/C catalyst and concentrate the filtrate to obtain the final product.

Frequently Asked Questions (FAQs)

• Q: Do I always need to protect the 4-hydroxy group?

  • A: It depends on the reaction. For reactions involving strong bases, organometallics (like Grignard reagents), or strong electrophiles (like acyl chlorides), protection is highly recommended to prevent deprotonation or O-acylation. For amide couplings using standard coupling agents or esterifications under acidic conditions, you can often proceed without protection, though you may need to screen conditions to minimize side reactions.

• Q: I am observing poor solubility of my starting material. What are the best solvents?

  • A: The zwitterionic nature of the molecule can lead to poor solubility in common non-polar organic solvents. Polar aprotic solvents like DMF, DMSO, and NMP are often the best choices for dissolving the starting material. For reactions where these are not suitable, converting the carboxylic acid to a methyl or ethyl ester first can dramatically improve solubility in solvents like THF, Dioxane, and even DCM.[9]

• Q: Can I perform a nucleophilic aromatic substitution (SNAr) on the 8-bromo position?

  • A: Standard SNAr is very difficult at this position because the ring is not sufficiently electron-deficient. However, copper-catalyzed cross-coupling reactions, such as the Ullmann condensation, can be effective for introducing amine or thiol nucleophiles.[10] These reactions typically require higher temperatures (100-150 °C), a copper(I) source (like CuI), a ligand (e.g., L-proline, phenanthroline), and a base like K₂CO₃ in a polar aprotic solvent.[10]

• Q: What is the best way to monitor these reactions?

  • A: A combination of Thin Layer Chromatography (TLC) and Liquid Chromatography-Mass Spectrometry (LC-MS) is ideal. TLC is excellent for a quick visual check of the consumption of starting material and formation of a new spot. LC-MS provides more definitive information, confirming the mass of the expected product and helping to identify any major byproducts.

References

• Ökten, S., et al. (2016). Reinvestigation of bromination of 8-substituted quinolines and synthesis of novel phthalonitriles. ACG Publications. Available at: [Link]

• Al-Masoudi, N. A. (2014). 8-Hydroxyquinoline and its Derivatives: Synthesis and Applications. Rasayan Journal of Chemistry. Available at: [Link]

• Biersack, B. (2020). Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. MDPI. Available at: [Link]

• (2014). ChemInform Abstract: 8-Hydroxyquinoline and Its Derivatives: Synthesis and Applications. Wiley Online Library. Available at: [Link]

• Cigala, R. M., et al. (2017). Thermodynamic study on 8-hydroxyquinoline-2-carboxylic acid as a chelating agent for iron found in the gut of Noctuid larvae. RSC Publishing. Available at: [Link]

• Pews-Davtyan, A., et al. (2021). Betti reaction enables efficient synthesis of 8-hydroxyquinoline inhibitors of 2-oxoglutarate oxygenases. The Royal Society of Chemistry. Available at: [Link]

• Al-Hamdany, A. J. (2014). 8-Hydroxyquinoline and its Derivatives: Synthesis and Applications. SciSpace. Available at: [Link]

• Reddy, T. S., et al. (2017). Synthesis of new 2- and 3-hydroxyquinoline-4-carboxylic acid derivatives as potential Antioxidants. ResearchGate. Available at: [Link]

• PubChem. Methyl 8-bromo-4-hydroxyquinoline-2-carboxylate. National Center for Biotechnology Information. Available at: [Link]

• Ökten, S. (2019). New Quinoline Derivatives via Suzuki Coupling Reactions. ResearchGate. Available at: [Link]

• Santos, M. A., et al. (2018). 8-Hydroxyquinoline-2-Carboxylic Acid as Possible Molybdophore: A Multi-Technique Approach to Define Its Chemical Speciation, Coordination and Sequestering Ability in Aqueous Solution. PMC - NIH. Available at: [Link]

• Ökten, S., et al. (2023). Highly Brominated Quinolines: Synthesis, Characterization, and Investigation of Anticancer Activities Supported by Molecular Dynamics. PMC - NIH. Available at: [Link]

• The Organic Chemistry Tutor. (2019). 08.08 Esterification of Carboxylic Acids. YouTube. Available at: [Link]

• Movassaghi, M., et al. (2020). Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. NIH. Available at: [Link]

• Ökten, S., et al. (2016). Reinvestigation of bromination of 8-substituted quinolines and synthesis of novel phthalonitriles. ResearchGate. Available at: [Link]

• Organic Chemistry Portal. Suzuki Coupling. Organic Chemistry Portal. Available at: [Link]

• Mahdavi, M., et al. (2021). Catalytic and non-catalytic amidation of carboxylic acid substrates. PubMed. Available at: [Link]

• Santos, M. A., et al. (2018). 8-Hydroxyquinoline-2-Carboxylic Acid as Possible Molybdophore. ResearchGate. Available at: [Link]

• Gellis, A., et al. (2021). The programmed multiple C–H bond functionalization of 4-hydroxyquinoline and its medicinal potential. ChemRxiv. Available at: [Link]

• Al-Masoudi, N. A. (2011). 4-Aryl-8-hydroxyquinolines from 4-Chloro-8-tosyloxyquinoline Using a Suzuki—Miyaura Cross-Coupling Approach. ResearchGate. Available at: [Link]

• Dr. Richard Musgrave. (2017). Amidation of Carboxylic Acids. YouTube. Available at: [Link]

• Ökten, S., et al. (2020). A SAR Study: Evaluation of Bromo Derivatives of 8-Substituted Quinolines as Novel Anticancer Agents. ResearchGate. Available at: [Link]

• Mahdavi, M., et al. (2021). Catalytic and non-catalytic amidation of carboxylic acid substrates. ResearchGate. Available at: [Link]

• LibreTexts. (2021). Suzuki-Miyaura Coupling. Chemistry LibreTexts. Available at: [Link]

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• 2. 8-Hydroxyquinoline-2-Carboxylic Acid as Possible Molybdophore: A Multi-Technique Approach to Define Its Chemical Speciation, Coordination and Sequestering Ability in Aqueous Solution - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scispace.com [scispace.com]
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Technical Support Center: Optimizing Coupling Reactions of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid

Welcome to the technical support center for optimizing coupling reactions involving 8-bromo-4-hydroxyquinoline-2-carboxylic acid. This guide is designed for researchers, scientists, and professionals in drug development. Here, we provide in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to help you navigate the complexities of these reactions and achieve optimal results.

Introduction

8-Bromo-4-hydroxyquinoline-2-carboxylic acid is a valuable building block in medicinal chemistry and materials science. Its unique electronic and structural features, however, can present challenges in typical palladium-catalyzed cross-coupling reactions. The presence of multiple coordination sites—the quinoline nitrogen, the hydroxyl group, and the carboxylic acid—can lead to catalyst inhibition or undesired side reactions. This guide will equip you with the knowledge to anticipate and overcome these challenges.

Frequently Asked Questions (FAQs)

Q1: Why is my Suzuki-Miyaura coupling reaction with 8-Bromo-4-hydroxyquinoline-2-carboxylic acid failing or giving low yields?

A1: Low yields in Suzuki-Miyaura couplings with this substrate often stem from a few key factors. The primary suspect is often the catalyst system. The combination of the palladium source, ligand, and base is critical and highly dependent on the specific boronic acid used.[1] Additionally, the quinoline nitrogen can coordinate to the palladium center, potentially inhibiting the catalytic cycle.[1] Poor solubility of the starting material and reagents can also be a significant issue.

Q2: I'm observing significant decomposition of my starting material. What could be the cause?

A2: Decomposition can be triggered by excessively high reaction temperatures or an inappropriate choice of base.[2] The 4-hydroxyquinoline scaffold can be sensitive to harsh conditions. Consider lowering the reaction temperature and screening milder bases such as potassium carbonate or cesium carbonate.

Q3: What are common side products in these coupling reactions?

A3: Common side products include the homocoupling of the boronic acid and dehalogenation of the 8-bromo-4-hydroxyquinoline-2-carboxylic acid, where the bromine is replaced by a hydrogen atom.[1] Protodeborylation of the boronic acid can also occur.[1] Careful monitoring of the reaction by TLC or LC-MS can help identify these byproducts early on.

Q4: Is it necessary to protect the hydroxyl or carboxylic acid groups?

A4: While not always essential, protection of the hydroxyl and/or carboxylic acid groups can sometimes improve reaction outcomes by preventing chelation with the palladium catalyst and improving solubility. The decision to use a protecting group strategy should be made based on initial screening results.

Troubleshooting Guide

Issue 1: Low or No Product Formation

Potential Cause	Troubleshooting Steps & Explanation
Inappropriate Catalyst System	The choice of palladium precursor and ligand is crucial. For Suzuki-Miyaura reactions, start with a robust catalyst system like Pd(PPh₃)₄ or a combination of Pd(OAc)₂ with a phosphine ligand such as SPhos or XPhos. For Sonogashira couplings, a combination of a palladium source (e.g., PdCl₂(PPh₃)₂) and a copper(I) co-catalyst is standard.[3][4]
Incorrect Base	The base is critical for activating the boronic acid in Suzuki couplings and for neutralizing the HX formed in Sonogashira couplings.[5][6] Screen a variety of bases, including inorganic carbonates (K₂CO₃, Cs₂CO₃) and phosphates (K₃PO₄). For substrates with base-sensitive functional groups, weaker bases are preferred.[7]
Poor Solubility	8-Bromo-4-hydroxyquinoline-2-carboxylic acid and its salts may have limited solubility in common organic solvents. Try using a solvent mixture, such as dioxane/water or DMF, to improve solubility. The use of a phase-transfer catalyst can also be beneficial in biphasic systems.
Catalyst Inhibition	The quinoline nitrogen and the hydroxyl group can chelate to the palladium center, inhibiting the reaction. The use of bulky phosphine ligands can sometimes mitigate this effect. In some cases, N-oxide formation of the quinoline can be a strategy to modulate its electronic properties.[1]
Oxygen Contamination	Palladium(0) catalysts are sensitive to oxygen.[1] Ensure all reagents and solvents are thoroughly degassed and the reaction is maintained under an inert atmosphere (argon or nitrogen).[1]

Issue 2: Significant Side Product Formation

Side Product	Mitigation Strategies
Boronic Acid Homocoupling	This is often promoted by the presence of oxygen.[7] Thoroughly degas the reaction mixture.[1] Using a slight excess of the 8-bromo-4-hydroxyquinoline-2-carboxylic acid can also disfavor boronic acid homocoupling.[1]
Dehalogenation	This side reaction can be minimized by choosing a less hydrogen-donating solvent and ensuring the purity of all reagents. The choice of ligand and base can also influence the rate of this competing pathway.
Protodeborylation	This can be minimized by using anhydrous conditions and ensuring the base is added portion-wise or is of moderate strength.

Detailed Experimental Protocols

General Procedure for Suzuki-Miyaura Coupling

• Reaction Setup: To a flame-dried Schlenk flask, add 8-bromo-4-hydroxyquinoline-2-carboxylic acid (1.0 equiv), the desired boronic acid (1.2-1.5 equiv), and the base (e.g., K₂CO₃, 2.0-3.0 equiv).

• Inert Atmosphere: Seal the flask, and evacuate and backfill with argon or nitrogen three times.

• Solvent and Catalyst Addition: Add the degassed solvent (e.g., dioxane/H₂O 4:1) via syringe. In a separate flask, prepare a solution of the palladium catalyst (e.g., Pd(PPh₃)₄, 0.05-0.10 equiv) in the same degassed solvent and add it to the reaction mixture.

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-100 °C) and stir until the starting material is consumed (monitor by TLC or LC-MS).

• Work-up: Cool the reaction to room temperature, dilute with water, and acidify with 1M HCl to precipitate the product. Filter the solid, wash with water, and dry under vacuum. Further purification can be achieved by recrystallization or column chromatography.

General Procedure for Sonogashira Coupling

• Reaction Setup: To a Schlenk flask, add 8-bromo-4-hydroxyquinoline-2-carboxylic acid (1.0 equiv), the palladium catalyst (e.g., PdCl₂(PPh₃)₂, 0.02-0.05 equiv), and the copper(I) co-catalyst (e.g., CuI, 0.05-0.10 equiv).

• Inert Atmosphere: Seal the flask, and evacuate and backfill with argon or nitrogen three times.

• Solvent and Reagent Addition: Add the degassed solvent (e.g., DMF or THF/Et₃N) followed by the terminal alkyne (1.2-1.5 equiv) and the amine base (e.g., Et₃N or DIPEA, 2.0-3.0 equiv).

• Reaction: Stir the reaction at room temperature or with gentle heating (40-60 °C) until completion.

• Work-up: Remove the solvent under reduced pressure. Dissolve the residue in an appropriate solvent and wash with aqueous ammonium chloride to remove the copper catalyst. Acidify the aqueous layer to precipitate the product, which can then be filtered and purified.

Visualizations and Diagrams

Caption: A typical experimental workflow for a Suzuki-Miyaura coupling reaction.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Sonogashira Coupling [organic-chemistry.org]
• 4. Palladium-catalyzed Cross-coupling Reactions [sigmaaldrich.com]
• 5. Suzuki Coupling [organic-chemistry.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. sigmaaldrich.com [sigmaaldrich.com]

Technical Support Center: A Researcher's Guide to the Scale-Up Synthesis of 8-Bromo-4-hydroxyquinoline-2-carboxylic Acid

Welcome to the technical support center for advanced organic synthesis. This guide is designed for researchers, chemists, and drug development professionals who are transitioning the synthesis of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid and its analogs from bench-scale to pilot-scale production. As a Senior Application Scientist, my goal is to provide not just protocols, but the underlying chemical principles and field-proven insights to empower you to overcome the common and complex challenges associated with scaling up this important chemical entity.

The synthesis of substituted 4-hydroxyquinolines, key scaffolds in medicinal chemistry, often involves high-temperature thermal cyclization reactions.[1][2] While effective at the gram scale, these processes present significant challenges related to heat and mass transfer, impurity profiling, and process control when scaled. This document provides a self-validating framework for troubleshooting and optimizing your synthesis.

Section 1: Overview of the Synthetic Pathway

The synthesis of a 4-hydroxyquinoline carboxylic acid scaffold is most reliably achieved via the Gould-Jacobs reaction, which involves three primary stages: condensation, thermal cyclization, and hydrolysis.[2][3] This pathway is robust and well-documented, making it a suitable choice for scale-up. It typically yields the 3-carboxy isomer; a dedicated FAQ will address the synthesis of the target 2-carboxy isomer.

The selected pathway involves:

• Condensation: An aromatic amine, 2-bromoaniline, is reacted with diethyl ethoxymethylenemalonate (DEEM) to form the key intermediate, a substituted anilinomethylenemalonate.

• Thermal Cyclization: The intermediate undergoes a high-temperature, pericyclic ring closure to form the quinoline core. This is the most critical and challenging step during scale-up.

• Hydrolysis: The resulting ethyl ester is saponified to the final carboxylic acid.

Caption: High-level workflow for the synthesis of the 8-Bromo-4-hydroxyquinoline carboxylic acid scaffold.

Section 2: Detailed Experimental Protocols (Lab-Scale Baseline)

Establishing a reproducible lab-scale process is the prerequisite for any scale-up activity.

Protocol 2.1: Step 1 - Condensation

• To a 250 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 2-bromoaniline (17.2 g, 100 mmol) and diethyl ethoxymethylenemalonate (DEEM) (22.7 g, 105 mmol).

• Heat the mixture at 110-120 °C for 2 hours. The reaction can be monitored by TLC (Thin Layer Chromatography) for the disappearance of the aniline.

• Upon completion, allow the mixture to cool to room temperature. The crude product, diethyl ((2-bromophenylamino)methylene)malonate, will begin to crystallize.

• Add cold ethanol (50 mL) to the flask and stir for 30 minutes to form a slurry.

• Filter the solid product, wash with cold ethanol (2 x 20 mL), and dry under vacuum. The typical yield is 85-92%.

Protocol 2.2: Step 2 - Thermal Cyclization

• In a 500 mL three-neck flask equipped with an overhead mechanical stirrer, a high-temperature thermometer, and a condenser, add Dowtherm A (250 mL). CAUTION: Work in a well-ventilated fume hood. Dowtherm A is a high-boiling, heat-transfer fluid.

• Heat the Dowtherm A to 250-255 °C.

• Slowly add the intermediate from Step 1 (35.8 g, 100 mmol) in portions over 30 minutes to control the evolution of ethanol.

• Maintain the reaction temperature at 250-255 °C for 1 hour after the addition is complete. Monitor the reaction by TLC until the starting material is consumed.

• Allow the reaction mixture to cool to below 100 °C. The product will precipitate.

• Add hexane (200 mL) to dilute the mixture and facilitate filtration.

• Filter the solid product, wash thoroughly with hexane (3 x 50 mL) to remove the Dowtherm A, and dry under vacuum. The typical yield for ethyl 8-bromo-4-hydroxyquinoline-3-carboxylate is 75-85%.

Protocol 2.3: Step 3 - Hydrolysis (Saponification)

• To a 1 L beaker, add the ester from Step 2 (31.0 g, 100 mmol) and ethanol (300 mL).

• Add a solution of sodium hydroxide (12.0 g, 300 mmol) in water (100 mL).

• Heat the mixture to reflux (approx. 80 °C) with stirring for 2-4 hours until the hydrolysis is complete (monitored by TLC or HPLC).

• Cool the reaction mixture to room temperature and filter to remove any insoluble impurities.

• Transfer the filtrate to a 2 L beaker and cool in an ice bath.

• Slowly and carefully acidify the solution with concentrated hydrochloric acid to a pH of 2-3. The final product will precipitate out.

• Stir the slurry in the ice bath for 1 hour to ensure complete precipitation.

• Filter the solid, wash with cold deionized water (3 x 100 mL) until the washings are neutral, and dry in a vacuum oven at 80 °C. The typical yield of 8-Bromo-4-hydroxyquinoline-3-carboxylic acid is 90-97%.

Section 3: Scale-Up Troubleshooting Guide

This section addresses the most common issues encountered when transitioning from the lab-scale protocols to larger batches (e.g., >1 kg).

Issue 1: My overall yield dropped significantly from 65% at 100g scale to 40% at 5kg scale. What is the likely cause?

A: A drop in yield upon scale-up is a classic problem primarily rooted in mass and heat transfer limitations that are not apparent at the lab scale.[4] The thermal cyclization (Step 2) is almost always the source of the issue.

• Causality Explained: As you increase the reactor volume, the surface-area-to-volume ratio decreases dramatically. This makes it much harder to both heat the reaction mixture evenly and, more importantly, dissipate heat from any potential exotherms. Inefficient mixing in large vessels also leads to non-uniform reaction conditions.

• Troubleshooting Steps:

  • Evaluate Mixing Efficiency: Standard magnetic stirring is inadequate for multi-kilogram scales. You must use an overhead mechanical stirrer with an appropriately sized and shaped impeller (e.g., a pitched-blade turbine) to ensure the entire batch reaches and maintains the target temperature. Poor mixing can leave portions of the batch at a lower temperature, resulting in incomplete cyclization.

  • Assess Heat Transfer: The high temperature required for the cyclization (250 °C) is difficult to achieve and maintain uniformly in a large vessel.

    • Solution: Use a jacketed reactor with a circulating hot oil system. Ensure the temperature probe is positioned correctly to measure the internal batch temperature, not the jacket temperature. A significant difference between the two indicates a heat transfer problem.

  • Re-evaluate Addition Rate: Adding the intermediate too quickly to the hot solvent can cause localized cooling, preventing cyclization, or a rapid evolution of ethanol gas, which can cause dangerous pressure build-up.

    • Solution: For a 5 kg batch, extend the addition time of the intermediate to 1.5-2 hours. Maintain a steady addition rate and monitor the internal temperature and off-gassing rate closely.

Issue 2: The product from the cyclization step is a dark, tarry solid instead of the expected light-colored powder.

A: Product darkening and tar formation are clear indicators of thermal decomposition. The high temperature required for the cyclization is close to the decomposition temperature of the product and intermediates.

• Causality Explained: "Hot spots" in the reactor, caused by poor mixing or inefficient heat transfer, can expose parts of your material to temperatures well above the target 255 °C, leading to degradation.[4] Additionally, prolonged exposure to high temperatures, even the target temperature, can also cause decomposition.

• Troubleshooting Steps:

  • Strict Temperature Control: Do not allow the internal temperature to exceed 255 °C. An overshoot of even 10-15 °C can initiate rapid decomposition. Use a PID controller on your heating system for precise control.

  • Minimize Reaction Time: The rule is "hot and fast." The reaction should be held at the target temperature for the minimum time necessary for completion.

    • Solution: Implement in-process controls (IPCs). Take small samples every 30 minutes after the addition is complete and analyze by HPLC. As soon as the intermediate is consumed (<1% remaining), immediately begin the cooling process. Do not simply run the reaction for a fixed time as you might in the lab.

  • Consider a Higher-Boiling Solvent: If your heating system struggles to maintain 255 °C without overheating, consider switching to a heat transfer fluid with an even higher boiling point to provide a larger operating window.

Issue 3: My hydrolysis (Step 3) is taking much longer on a larger scale and seems to be incomplete.

A: This is another common mass transfer problem. In a large, heterogeneous slurry, the solid ester must dissolve before it can be hydrolyzed by the sodium hydroxide in the aqueous/ethanolic phase.

• Causality Explained: Inefficient mixing may not be creating enough surface area contact between the solid ester and the liquid reagent. The reaction is biphasic, and its rate is limited by how quickly the ester can dissolve and react.

• Troubleshooting Steps:

  • Improve Agitation: Ensure your reactor's overhead stirrer is creating a good vortex and keeping the solids well-suspended. Baffles within the reactor can significantly improve mixing and prevent the solid from settling at the bottom.

  • Increase Solvent Volume: While it reduces throughput, increasing the proportion of ethanol can improve the solubility of the ester, leading to a faster and more complete reaction. Try increasing the solvent volume by 20-30%.

  • Monitor pH: During the acidification step, poor mixing can lead to localized pockets of very low pH, which can sometimes trap the sodium salt of the product, preventing its full precipitation as the free acid. Ensure thorough mixing during acidification and allow for a longer stirring time after reaching the target pH.

Caption: Troubleshooting workflow for diagnosing low-yield issues during scale-up.

Section 4: Frequently Asked Questions (FAQs)

Q1: What is the mechanism of the thermal cyclization step, and why does it require such high temperatures?

The thermal cyclization is a 6-electron electrocyclic reaction, a type of pericyclic reaction.[3] The anilinomethylenemalonate intermediate undergoes a ring closure followed by tautomerization to form the aromatic quinoline ring system. These reactions have a high activation energy barrier because they proceed through a highly ordered, cyclic transition state, which necessitates the use of high thermal energy (high temperatures) to occur at a practical rate.[5]

Q2: The Gould-Jacobs reaction yields a 3-carboxylic acid. How can I synthesize the target 8-Bromo-4-hydroxyquinoline-2-carboxylic acid?

This is an excellent and critical question. For the 2-carboxylic acid isomer, a different synthetic strategy is required. The most common method is the Pfitzinger reaction .[6] This involves the condensation of a substituted isatin with a compound containing an α-methylene carbonyl group.

• Strategy: React 7-bromo-1H-indole-2,3-dione (7-bromoisatin) with pyruvic acid in a basic medium (e.g., aqueous KOH). The reaction proceeds through a complex condensation and rearrangement mechanism to yield 8-bromo-4-hydroxyquinoline-2-carboxylic acid directly. While this route is more direct, scaling it up presents its own challenges, such as the stability of isatin and control of the condensation reaction.

Q3: Are there alternatives to Dowtherm A for the cyclization step?

Yes. The key requirement is a solvent that is thermally stable and has a boiling point above 250 °C. Common alternatives include:

• Diphenyl ether: Similar properties to Dowtherm A.

• Tetraglyme: A high-boiling glycol ether.

• Mineral Oil (Paraffin): Can be used, but product isolation can be more difficult. The choice of solvent can impact reaction kinetics and impurity profiles, so any change must be validated at a small scale first.

Q4: How should I properly characterize the final product to ensure it meets specifications for drug development?

For drug development applications, rigorous characterization is essential. A comprehensive analysis includes:

• Identity: ¹H NMR, ¹³C NMR, and Mass Spectrometry (MS) to confirm the chemical structure.

• Purity: HPLC with a diode-array detector (DAD) is the standard for determining purity (typically >99.5%). It can also quantify any impurities.

• Physical Properties: Melting point and appearance.

• Residual Solvents: Gas Chromatography (GC) to ensure that residual solvents from the synthesis (e.g., ethanol, hexane, Dowtherm A) are below the limits specified by ICH guidelines.

• Elemental Analysis: To confirm the elemental composition (C, H, N, Br).

Section 5: Data Summary Tables

Table 1: Key Reaction Parameters

Parameter	Step 1: Condensation	Step 2: Cyclization	Step 3: Hydrolysis
Temperature	110-120 °C	250-255 °C	80-85 °C (Reflux)
Typical Duration	2 hours	1-2 hours	2-4 hours
Key Reagents	2-Bromoaniline, DEEM	Dowtherm A	NaOH, HCl
Scale-Up Risk	Low	Very High	Medium
Primary Hazard	N/A	High Temperatures	Corrosive Reagents

Table 2: Solvent Properties

Solvent	Boiling Point (°C)	Use Case	Key Consideration
Ethanol	78	Crystallization, Hydrolysis	Flammable. Ensure proper grounding of equipment.
Hexane	69	Washing/Slurrying	Flammable. Effective for removing non-polar solvents.
Dowtherm A	257	Cyclization Reaction Medium	High temperature hazard. Requires specialized heating equipment.
Deionized Water	100	Hydrolysis, Washing	Ensure high purity to avoid introducing ionic contaminants.

References

• Al-Subaiyel, A. M. (2020). Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. Molecules, 25(18), 4321. [Link]

• Tiwari, R. K., et al. (2021). SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. IIP Series. [Link]

• Boosen, K. J. (1972). U.S. Patent No. 3,691,171. U.S.

• Massoud, M. A., et al. (2015). Synthesis of new 2- and 3-hydroxyquinoline-4-carboxylic acid derivatives as potential Antioxidants. Medicinal Chemistry Research, 24(1), 83-91. [Link]

• RSC Publishing. (n.d.). Betti reaction enables efficient synthesis of 8-hydroxyquinoline inhibitors of 2-oxoglutarate oxygenases. The Royal Society of Chemistry. [Link]

• Biotage. (n.d.). Gould-Jacobs Quinoline-forming Reaction: A Comparison of Heating using Microwave Irradiation to 250 oC and 300 oC. [Link]

• Wikipedia contributors. (2023, April 25). Gould–Jacobs reaction. In Wikipedia, The Free Encyclopedia. [Link]

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Quinoline. [Link]

• Ökten, S., et al. (2016). Reinvestigation of bromination of 8-substituted quinolines and synthesis of novel phthalonitriles. Records of Natural Products, 10(6), 794-801. [Link]

• Piani, G., et al. (2022). Insights into the Thermally Activated Cyclization Mechanism in a Linear Phenylalanine-Alanine Dipeptide. Molecules, 27(8), 2549. [Link]

• Clark, J. (2004, October). Hydrolysing Esters. Chemguide. [Link]

• Szatmári, I., et al. (2019). Synthesis of 4-Hydroxyquinolines as Potential Cytotoxic Agents. Molecules, 24(21), 3965. [Link]

• ResearchGate. (n.d.). Gould–Jacobs reaction. [Link]

• Wikipedia contributors. (2023, November 28). Pfitzinger reaction. In Wikipedia, The Free Encyclopedia. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Gould–Jacobs reaction - Wikipedia [en.wikipedia.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Insights into the Thermally Activated Cyclization Mechanism in a Linear Phenylalanine-Alanine Dipeptide - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis, Reactions and Medicinal Uses of Quinoline | Pharmaguideline [pharmaguideline.com]

Removal of impurities from 8-Bromo-4-hydroxyquinoline-2-carboxylic acid

Welcome to the technical support guide for 8-Bromo-4-hydroxyquinoline-2-carboxylic acid. This document is designed for researchers, medicinal chemists, and process development scientists who work with this versatile intermediate. The purity of this compound is paramount for achieving reproducible results in downstream applications, from drug discovery screenings to materials science. This guide provides in-depth troubleshooting for common purification challenges and answers frequently asked questions, grounding all recommendations in established chemical principles.

Troubleshooting Guide: From Crude Product to High-Purity Material

This section addresses specific issues encountered during the purification of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid in a question-and-answer format.

Question 1: My initial crude product is a discolored solid with multiple spots on TLC. Where do I begin?

Answer:

A complex crude mixture is a common outcome, typically containing unreacted starting materials, over-brominated side products, and other synthetic byproducts. A multi-step purification strategy is recommended, starting with the most efficient bulk purification method and progressing to more refined techniques.

Expertise & Causality: The structure of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid contains both an acidic carboxylic acid group and a basic quinoline nitrogen. This amphoteric nature is the key to a highly effective initial purification step: acid-base extraction. This method separates compounds based on their differential solubility in aqueous and organic phases at various pH levels[1].

• Acid-Base Extraction: This should be your first step to remove neutral impurities and compounds with different pKa values.

• Recrystallization: To remove closely related structural analogs and remaining impurities.

• Chromatography: Reserved for challenging separations or when the highest possible purity is required.

Workflow Diagram: Purification Strategy

Caption: A decision-making workflow for purifying crude 8-Bromo-4-hydroxyquinoline-2-carboxylic acid.

• Dissolution: Dissolve the crude solid in a suitable organic solvent, such as ethyl acetate (EtOAc) or dichloromethane (DCM).

• Base Wash: Transfer the solution to a separatory funnel and extract with a saturated aqueous solution of sodium bicarbonate (NaHCO₃). The carboxylic acid will be deprotonated to its sodium salt and move into the aqueous layer. Repeat the extraction 2-3 times.

• Combine & Wash: Combine the aqueous layers and wash once with the organic solvent (EtOAc or DCM) to remove any remaining neutral impurities.

• Acidification: Cool the aqueous layer in an ice bath and slowly acidify with dilute hydrochloric acid (e.g., 1M HCl) until the pH is ~2-3. The purified product will precipitate out as a solid.

• Isolation: Collect the solid by vacuum filtration, wash with cold deionized water, and dry thoroughly.

Question 2: My product is persistently colored (yellow to dark brown) even after initial purification. How can I obtain a lighter-colored material?

Answer:

Persistent color often indicates the presence of highly conjugated, aromatic impurities or degradation products. These are typically present in small quantities but have high extinction coefficients. Activated charcoal treatment during recrystallization is the standard method for removing such color bodies.

Expertise & Causality: Activated charcoal has a porous, high-surface-area structure that effectively adsorbs large, flat, and often colored aromatic molecules through van der Waals forces. The desired product, being smaller, remains preferentially in solution.

• Solvent Selection: Choose a suitable recrystallization solvent (see Table 2).

• Dissolution: In an Erlenmeyer flask, dissolve the impure compound in the minimum amount of hot solvent.

• Charcoal Addition: Remove the flask from the heat source and wait for the boiling to subside. Add a small amount of activated charcoal (typically 1-2% of the solute's weight). Caution: Never add charcoal to a boiling solution, as it can cause violent bumping.

• Hot Filtration: Swirl the mixture and gently heat for a few minutes. Perform a hot filtration using a fluted filter paper to remove the charcoal. The filtrate should be significantly lighter in color.

• Crystallization: Allow the clear filtrate to cool slowly to room temperature, then cool further in an ice bath to maximize crystal formation.

• Isolation: Collect the purified crystals by vacuum filtration.

Question 3: My compound streaks badly on a silica gel TLC plate, making analysis and column chromatography impossible. What is causing this?

Answer:

Streaking is a classic sign of strong, undesirable interactions between an analyte and the stationary phase. For 8-Bromo-4-hydroxyquinoline-2-carboxylic acid, the acidic carboxylic acid group binds strongly to the slightly acidic silanol groups (Si-OH) on the surface of the silica gel.

Expertise & Causality: This strong polar interaction prevents the compound from moving cleanly with the mobile phase, resulting in a continuous "streak" rather than a compact spot. To resolve this, you must suppress the ionization of the carboxylic acid.

Solution: Add a small percentage of a polar acidic modifier to your eluent system.

• Recommended Modifier: Add 0.5% to 1% acetic acid or formic acid to your mobile phase (e.g., 94.5:5:0.5 Hexane:EtOAc:Acetic Acid).

• Mechanism: The excess acid in the mobile phase protonates the silanol groups on the silica and ensures your compound remains in its neutral, protonated state (R-COOH). This minimizes the strong ionic interaction, leading to sharp, well-defined spots on TLC and symmetrical peaks during column chromatography.

Frequently Asked Questions (FAQs)

Q1: What are the most likely impurities in a typical synthesis?

A1: Based on common synthetic routes for quinolines, impurities can be categorized as shown in the table below. Bromination of 8-hydroxyquinoline, for instance, can lead to a mixture of mono- and di-brominated products[2].

Table 1: Potential Impurities and Their Origins

Impurity Class	Specific Examples	Likely Origin	Recommended Removal Method
Over-brominated Species	5,8-Dibromo- or 7,8-Dibromo-4-hydroxyquinoline-2-carboxylic acid	Excess brominating agent or harsh reaction conditions	Column Chromatography, Fractional Recrystallization
Isomeric Byproducts	Bromo-substitution at a different position	Non-selective reaction conditions	Column Chromatography
Unreacted Precursors	8-Hydroxyquinoline-2-carboxylic acid[3]	Incomplete reaction	Acid-Base Extraction, Recrystallization
Reagent-derived	Residual acids, bases, or catalysts	Inadequate workup	Aqueous washes, Acid-Base Extraction

| Degradation Products | Oxidized or polymerized species | Exposure to air, light, or high heat | Charcoal Treatment, Recrystallization |

Q2: Which solvent system is best for recrystallizing the final product?

A2: The ideal solvent will dissolve the compound when hot but not at room temperature. A solvent screen is always recommended. Due to the compound's polarity, polar protic or aprotic solvents are good starting points.

Table 2: Recrystallization Solvent Screening Guide

Solvent	Boiling Point (°C)	Polarity	Comments
Ethanol/Water	~78-100	Polar Protic	Often an excellent choice. Dissolve in hot ethanol, add hot water dropwise until cloudy, then clarify with a drop of ethanol and cool.
Acetic Acid	118	Polar Protic	Good solvent for quinolines, but can be difficult to remove completely.
N,N-Dimethylformamide (DMF)	153	Polar Aprotic	High boiling point, very effective solvent. Use for poorly soluble compounds. Must be removed under high vacuum.
Ethyl Acetate	77	Polar Aprotic	Moderate polarity, may work for some impurity profiles.

| Acetonitrile | 82 | Polar Aprotic | Can be effective. A study on brominating 8-hydroxyquinoline used acetonitrile as a reaction and crystallization solvent[2]. |

Q3: How do I definitively assess the final purity of my compound?

A3: A single analytical technique is often insufficient. A combination of methods provides the most trustworthy assessment of purity.

Table 3: Analytical Techniques for Final Purity Confirmation

Technique	Information Provided	Interpretation for High Purity
¹H NMR	Structural confirmation and detection of proton-bearing impurities.	All peaks are sharp, correctly integrated, and assignable to the product. Absence of unassignable peaks.
HPLC-UV/MS	High-resolution separation and quantitative purity assessment.	A single, sharp, symmetrical peak in the chromatogram (e.g., >99% by area). Mass spectrum matches the expected molecular weight.
Melting Point (MP)	Thermodynamic property sensitive to impurities.	A sharp melting range (e.g., < 2°C) that matches the literature value. Impurities typically depress and broaden the melting range.

| Elemental Analysis | Confirms the elemental composition (%C, H, N, Br). | Experimental values are within ±0.4% of the calculated theoretical values. |

Q4: My ¹H NMR spectrum looks perfectly clean, but HPLC analysis shows a significant impurity. What could be the reason?

A4: This is a common scenario and highlights the importance of using orthogonal analytical techniques. The most likely reasons are:

• Impurity lacks protons: The impurity may be a molecule with no hydrogen atoms (e.g., a poly-halogenated aromatic or an inorganic salt) and would therefore be invisible in a ¹H NMR spectrum.

• Co-eluting Peaks in NMR: The impurity's proton signals may be coincidentally overlapping with your product's signals or are buried under the residual solvent peak in the NMR spectrum.

• Different Detection Principles: NMR is quantitative by molar ratio, while UV detection in HPLC is dependent on the chromophore of each molecule. A small molar amount of an impurity with a very strong chromophore can appear as a large peak in an HPLC chromatogram.

Q5: What is the best way to store purified 8-Bromo-4-hydroxyquinoline-2-carboxylic acid?

A5: Like many hydroxyquinoline derivatives, the compound can be sensitive to light and air over long periods. For optimal stability, store the solid in a tightly sealed amber vial under an inert atmosphere (nitrogen or argon) at reduced temperature (e.g., 4°C).

Diagram: Acid-Base Extraction Mechanism

Caption: The principle of purifying the acidic product away from neutral impurities.

References

• Al-Ostoot, F. H., Yaseen, A. A., & Abed, A. M. (2020). 8-Hydroxyquinoline and its Derivatives: Synthesis and Applications. Research Journal of Pharmacy and Technology. [Link]

• PubChem. (n.d.). 8-Bromo-4-hydroxyquinoline-3-carboxylic acid. National Center for Biotechnology Information. Retrieved January 27, 2026, from [Link]

• Ökten, S., et al. (2016). Reinvestigation of bromination of 8-substituted quinolines and synthesis of novel phthalonitriles. ACG Publications. [Link]

• Cressina, E., et al. (2019). Betti reaction enables efficient synthesis of 8-hydroxyquinoline inhibitors of 2-oxoglutarate oxygenases. The Royal Society of Chemistry. [Link]

• LibreTexts. (2022). 4.8: Acid-Base Extraction. Chemistry LibreTexts. [Link]

• Crisponi, G., et al. (2020). 8-Hydroxyquinoline-2-Carboxylic Acid as Possible Molybdophore: A Multi-Technique Approach to Define Its Chemical Speciation, Coordination and Sequestering Ability in Aqueous Solution. National Institutes of Health. [Link]

• PubChem. (n.d.). 2-Hydroxyquinoline-4-carboxylic acid. National Center for Biotechnology Information. Retrieved January 27, 2026, from [Link]

• Massoud, M. A., et al. (2015). Synthesis of new 2- and 3-hydroxyquinoline-4-carboxylic acid derivatives as potential Antioxidants. ResearchGate. [Link]

• El-Gohary, N. S. (2020). Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. MDPI. [Link]

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Technical Support Center: Navigating the Characterization of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid

Welcome to the technical support guide for 8-Bromo-4-hydroxyquinoline-2-carboxylic acid. This document is designed for researchers, medicinal chemists, and drug development professionals who are actively working with this complex heterocyclic compound. The unique structural features of this molecule—a halogenated quinoline core, a phenolic hydroxyl group, and a carboxylic acid—present a distinct set of challenges in its synthesis, purification, and analytical characterization.

This guide moves beyond simple protocols to provide in-depth, field-proven insights into the causality behind common experimental issues. Our goal is to equip you with the expertise to troubleshoot effectively, ensure the integrity of your results, and accelerate your research.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries encountered during the handling and preliminary analysis of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid.

Q1: I'm struggling with the poor solubility of my sample. What solvents are recommended for analysis?

A: This is the most frequently reported issue. The poor solubility stems from a combination of strong intermolecular hydrogen bonding (via the carboxylic acid and hydroxyl groups) and the rigid, planar structure of the quinoline core. The molecule is amphoteric, meaning it has both acidic (carboxylic acid, pKa₁ ≈ 4) and basic (quinoline nitrogen, pKa₂ ≈ 10) properties, making its solubility highly dependent on pH.[1]

• For NMR Spectroscopy: Deuterated dimethyl sulfoxide (DMSO-d₆) is the primary choice. It is an excellent hydrogen bond acceptor and can typically dissolve the compound with gentle heating or sonication. For aqueous-based studies, preparing a salt is recommended. Add a stoichiometric amount of NaOD in D₂O to deprotonate the carboxylic acid, which significantly enhances water solubility.

• For Chromatography (HPLC): A mobile phase containing a buffer (e.g., ammonium formate or trifluoroacetic acid) is essential to ensure a consistent ionization state and achieve sharp, reproducible peaks. Acetonitrile or methanol are common organic modifiers.

• For Chemical Reactions: Polar aprotic solvents like DMF, DMAc, or NMP are often required, sometimes at elevated temperatures.

Q2: My initial NMR spectrum is ambiguous. How can I definitively confirm the bromine is at the C-8 position and not a C-5 or C-7 isomer?

A: Isomeric contamination is a significant challenge, often arising from non-selective bromination of the 8-hydroxyquinoline precursor.[2] Differentiating the 8-bromo isomer from others like 5-bromo or 7-bromo is critical and requires 2D NMR techniques.

• Causality: Simple ¹H NMR is often insufficient because the aromatic protons will all appear as doublets or doublets of doublets, and predicting their exact chemical shifts can be unreliable.

• Solution: A Heteronuclear Multiple Bond Correlation (HMBC) experiment is the gold standard here. Look for a 3-bond correlation (³J) between the proton at C-7 and the carbon of the carboxylic acid at C-2. This correlation is unique to the desired structure and would be absent in other isomers. A Nuclear Overhauser Effect (NOE) correlation between the hydroxyl proton at C-4 and the proton at C-5 can also help build the structural puzzle.

Q3: What are the expected key features in the IR and Mass Spectra for this molecule?

A:

• Infrared (IR) Spectroscopy: The IR spectrum is dominated by the carboxylic acid group. Expect a very broad O-H stretching band from approximately 3300 cm⁻¹ down to 2500 cm⁻¹, which will overlap with the C-H stretching signals.[3][4] You will also see a strong, sharp C=O (carbonyl) stretch between 1760-1690 cm⁻¹. The exact position depends on the extent of hydrogen bonding in the solid sample.

• Mass Spectrometry (MS): High-Resolution Mass Spectrometry (HRMS) is essential to confirm the elemental formula (C₁₀H₆BrNO₃). In the mass spectrum, look for a characteristic isotopic pattern for the molecular ion [M]⁺ and [M+2]⁺ in a roughly 1:1 ratio, which is the signature of a single bromine atom.[5] Common fragmentation patterns for aromatic carboxylic acids include the loss of •OH (M-17) and •COOH (M-45).[6]

Q4: My sample is yellow/brown and the color deepens in certain solvents. Is the compound unstable?

A: Not necessarily. 8-Hydroxyquinoline and its derivatives are powerful chelating agents.[7] The color you are observing is likely due to the formation of complexes with trace metal ions (e.g., iron, copper) present in your solvents, glassware, or on your spatula.

• Validation: To test this, try dissolving a small sample in a high-purity solvent and adding a small amount of EDTA, a stronger chelating agent. If the color fades, it confirms that metal chelation is the cause.

• Prevention: For sensitive applications, use metal-free equipment (e.g., plastic spatulas) and ultra-high purity or chelator-washed solvents to maintain the compound in its uncomplexed, typically off-white or pale yellow state.

Section 2: Troubleshooting Guides

This section provides structured workflows for overcoming complex experimental hurdles.

Guide 1: Confirming Isomeric Purity When Spectroscopic Data is Ambiguous

The Problem: You have synthesized what you believe to be 8-Bromo-4-hydroxyquinoline-2-carboxylic acid, but the ¹H NMR shows a complex aromatic region, suggesting a mixture of isomers. This is a common outcome when using direct bromination methods on quinoline scaffolds.[2]

The Logic: This workflow uses a systematic approach, starting with basic analysis and escalating to definitive 2D NMR techniques to resolve the structural ambiguity without relying on potentially unavailable analytical standards.

Troubleshooting Workflow: Isomer Confirmation

Caption: Workflow for definitive structural confirmation.

Step-by-Step Protocol for Isomer Confirmation:

• HRMS Analysis:

  • Prepare a dilute solution of your sample in a suitable solvent (e.g., Methanol or Acetonitrile).

  • Acquire a high-resolution mass spectrum using ESI or APCI ionization.

  • Self-Validation: Confirm that the measured mass matches the theoretical mass of C₁₀H₆BrNO₃ (266.9531 m/z for [M-H]⁻ or 268.9689 m/z for [M+H]⁺) within 5 ppm and that the isotopic pattern for one bromine atom is present.

• 2D NMR Acquisition:

  • Prepare a concentrated sample (~10-15 mg) in 0.6 mL of DMSO-d₆.

  • Acquire a standard ¹H spectrum.

  • Acquire a ¹H-¹H COSY spectrum to establish which protons are coupled (i.e., adjacent).

  • Acquire a ¹H-¹³C HMBC spectrum. This is the most critical experiment. Set the experiment to detect 2- and 3-bond correlations.

• Spectral Interpretation:

  • COSY: Identify the coupled protons on the benzene ring portion (H-5, H-6, H-7).

  • HMBC:

    • Confirm C-8 Bromo: The proton at C-7 will be a doublet. Look for its cross-peak to the carbon at C-8a (the bridgehead carbon). The absence of a proton attached to the highly downfield-shifted C-8 (due to bromine) is strong evidence.

    • Definitive Link: The most crucial correlation is from the proton at C-7 to the carbonyl carbon of the carboxylic acid (C-2). This 3-bond correlation definitively links the two rings and confirms the substituent pattern.

Guide 2: Purification via pH-Mediated Extraction

The Problem: Your crude synthetic product contains non-polar starting materials and other non-acidic byproducts. Column chromatography is slow and may result in product decomposition on silica gel.

The Logic: This procedure leverages the amphoteric nature of the target molecule. By converting it into a water-soluble salt, organic impurities can be washed away. Subsequent re-acidification precipitates the pure product. This is a classic, robust, and scalable purification technique for acidic compounds.

Purification Workflow

Caption: Purification by acid-base extraction.

Step-by-Step Protocol for Purification:

• Dissolution: Dissolve the crude solid in a suitable organic solvent like ethyl acetate (EtOAc).

• Base Extraction: Transfer the solution to a separatory funnel and extract three times with a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

  • Causality: The NaHCO₃ is basic enough to deprotonate the carboxylic acid (pKa ~4) but not the phenolic hydroxyl group (pKa ~10). This selectively transfers your product into the aqueous layer as a sodium salt, leaving neutral organic impurities behind in the EtOAc layer.

• Separation: Combine the aqueous layers. Discard the organic layer.

• Precipitation: Slowly acidify the aqueous layer with 1M HCl while stirring vigorously. Monitor the pH with litmus paper or a pH meter.

• Isolation: Continue adding acid until no more precipitate forms (typically around pH 3-4). Filter the resulting solid using a Büchner funnel.

• Washing & Drying: Wash the solid cake thoroughly with cold deionized water to remove any inorganic salts. Dry the solid under high vacuum.

• Self-Validation: The purified product should have a significantly cleaner NMR spectrum and a sharper melting point compared to the crude material.

Section 3: Reference Data & Protocols

Table 1: Key Analytical Data

Parameter	Expected Value / Observation	Rationale & Notes
Molecular Formula	C₁₀H₆BrNO₃
Molecular Weight	268.06 g/mol
HRMS (M+H)⁺	268.9689 m/z	Isotopic peak at 270.9668 m/z should be of similar intensity.
¹H NMR (DMSO-d₆)	δ 13-15 (s, br, 1H, COOH), δ 10-12 (s, br, 1H, OH), δ 7.5-8.5 (m, 4H, Ar-H)	Acidic protons are broad and may exchange with D₂O. Chemical shifts are estimates and highly dependent on concentration and purity.
¹³C NMR (DMSO-d₆)	δ ~165-170 (C=O), δ ~100-160 (Ar-C)	The carbon bearing the bromine (C-8) will be shifted downfield.
Key IR Bands (cm⁻¹)	3300-2500 (O-H stretch, very broad), 1760-1690 (C=O stretch, strong)	Characteristic profile of a hydrogen-bonded aromatic carboxylic acid.[3]
Solubility Profile	Insoluble in water, hexane, toluene. Soluble in DMSO, DMF, and aqueous base.	Highly polar, amphoteric nature dictates solubility.

Protocol: Standard Sample Preparation for ¹H NMR

• Preparation: Ensure your NMR tube is clean and dry. Weigh approximately 5-10 mg of your purified compound directly into the tube.

• Solvent Addition: Add ~0.6 mL of DMSO-d₆ using a clean pipette.

• Dissolution: Cap the tube and vortex for 30 seconds. If the solid does not fully dissolve, gently warm the sample with a heat gun (use caution) or place it in an ultrasonic bath for 5 minutes.

• Validation: Visually inspect the solution to ensure it is clear and free of suspended particles before inserting it into the spectrometer. A clear solution is critical for obtaining high-quality, well-shimmed spectra.

References

• Al-Ostoot, F.H., et al. (2021). Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. Molecules. Available at: [Link]

• Ökten, S., et al. (2016). Reinvestigation of bromination of 8-substituted quinolines and synthesis of novel phthalonitriles. ACG Publications. Available at: [Link]

• Abdel-Rahman, L.H., et al. (2014). 8-Hydroxyquinoline and its Derivatives: Synthesis and Applications. Research and Reviews in Journal of Chemistry. Available at: [Link]

• McDonough, M.A., et al. (2018). Betti reaction enables efficient synthesis of 8-hydroxyquinoline inhibitors of 2-oxoglutarate oxygenases. Royal Society of Chemistry. Available at: [Link]

• Mohammed, I.K., & Mousa, E.F. (2025). Synthesis of New Quinoline-2-Carboxylic Acid Compounds and Their Antimicrobial Activity Investigation. Advanced Journal of Chemistry, Section A. Available at: [Link]

• Wikipedia. (2023). 8-Hydroxyquinoline. Available at: [Link]

• PubChem. (n.d.). 8-bromo-4-hydroxyquinoline-3-carboxylic acid. National Center for Biotechnology Information. Available at: [Link]

• The Study of 8-Hydroxyquinoline-2-Carboxyllic acid and its metal ion complexing properties. (n.d.). Semantic Scholar. Available at: [Link]

• Milea, D., et al. (2024). Ga complexes of 8-hydroxyquinoline-2-carboxylic acid: Chemical speciation and biological activity. Journal of Inorganic Biochemistry. Available at: [Link]

• University of Hertfordshire. (n.d.). 8-hydroxyquinoline. AERU. Available at: [Link]

• Pavia, D.L., et al. (n.d.). IR: carboxylic acids. University of Colorado Boulder. Available at: [Link]

• Chemistry LibreTexts. (2025). Spectroscopy of Carboxylic Acids and Nitriles. Available at: [Link]

• Mass Spectrometry of Carboxylic Acids. (n.d.). YouTube. Available at: [Link]

• ResearchGate. (n.d.). HRMS (High Resolution Mass Spectra) spectrum of molybdate/8-HQA... Available at: [Link]

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Reference Data & Comparative Studies

The Halogen Advantage: A Comparative Guide to the Structure-Activity Relationship of Halogenated 4-Hydroxyquinoline-2-carboxylic Acids

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry, the quinoline scaffold stands as a privileged structure, forming the backbone of numerous therapeutic agents. The introduction of a 4-hydroxy and a 2-carboxylic acid moiety to this scaffold gives rise to a class of compounds with a broad spectrum of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties[1][2]. The strategic placement of halogen atoms on the quinoline ring can dramatically modulate the physicochemical and pharmacological properties of these molecules, influencing their potency, selectivity, and metabolic stability. This guide provides an in-depth comparison of halogenated 4-hydroxyquinoline-2-carboxylic acid derivatives, synthesizing findings from various studies to elucidate their structure-activity relationships (SAR).

The Influence of Halogenation: A Double-Edged Sword

Halogenation is a powerful tool in drug design. The introduction of halogens can impact a molecule's lipophilicity, electronic distribution, and conformation, thereby affecting its interaction with biological targets. Halogenated aromatic systems are a common feature in medicinal chemistry, often leading to enhanced biological activity[3]. For instance, the introduction of a fluorine atom at the C-6 position of the quinolone core is a key factor in the potent antibacterial activity of fluoroquinolone antibiotics.

However, the effect of halogenation is not always predictable and is highly dependent on the nature of the halogen, its position on the quinoline ring, and the specific biological target. This guide will delve into these nuances, drawing on available data to provide a comparative analysis.

Comparative Biological Activity: A Synthesis of a Fragmented Landscape

Anticancer Activity

Halogenated quinoline derivatives have shown significant promise as anticancer agents. The data below, gathered from various studies, highlights the cytotoxic effects of different halogenated 8-hydroxyquinolines (a closely related scaffold) on various cancer cell lines. While not exclusively 4-hydroxyquinoline-2-carboxylic acids, these findings provide valuable insights into the role of halogenation.

Compound/Derivative	Halogen and Position	Cancer Cell Line	IC50 (µM)	Reference
5,7-dichloro-8-hydroxyquinoline	Cl at C5 and C7	Multiple	Varies	[4]
5,7-dibromo-8-hydroxyquinoline	Br at C5 and C7	A549, HeLa, MCF7	5.8, 18.7, 16.5 (mg/mL)	[5]
6-chloro-analogue	Cl at C6	MCF-7, HCT 116, HepG2, A549	0.9-38.2 (mg/mL)	[4]

Key Insights:

• Dihalogenation: The presence of two halogen atoms, particularly at the 5 and 7 positions, appears to be a recurring motif in cytotoxic quinoline derivatives.

• Lipophilicity: Halogenation generally increases the lipophilicity of the molecule, which can enhance cell membrane permeability and cellular uptake[4].

• Position Matters: The observation that 6-chloro analogues are highly active suggests that the position of the halogen is critical for cytotoxic activity[4].

Antimicrobial Activity

The quinoline scaffold is the foundation of the highly successful fluoroquinolone class of antibiotics. The influence of halogenation on the antimicrobial properties of 4-hydroxyquinoline-2-carboxylic acid derivatives is therefore of significant interest.

Compound/Derivative	Halogen and Position	Bacterial Strain	MIC (µg/mL)	Reference
Fluoroquinolone Precursor	F at C6 and C7	Not specified	Not specified	[3]
2-phenyl-quinoline-4-carboxylic acid derivative (5a4)	None	Staphylococcus aureus	64	[6][7]
2-phenyl-quinoline-4-carboxylic acid derivative (5a7)	None	Escherichia coli	128	[6][7]

Key Insights:

• Fluorine's Role: The presence of fluorine at the C-6 and C-7 positions is a well-established strategy for enhancing antibacterial activity, as seen in the development of fluoroquinolones[3].

• Broad Spectrum Potential: While the provided data on halogenated 4-hydroxyquinoline-2-carboxylic acids is limited, the activity of related non-halogenated structures against both Gram-positive and Gram-negative bacteria suggests that halogenated derivatives could offer broad-spectrum antimicrobial activity.

Structure-Activity Relationship (SAR) Summary

The following diagram illustrates the key takeaways from the available literature on the structure-activity relationship of halogenated 4-hydroxyquinoline-2-carboxylic acids.

Caption: General SAR of Halogenated 4-Hydroxyquinoline-2-carboxylic Acids.

Experimental Protocols

To ensure the trustworthiness and reproducibility of the findings discussed, this section provides detailed, step-by-step methodologies for key experiments.

Synthesis of Halogenated 4-Hydroxyquinoline-2-carboxylic Acids (General Procedure)

The synthesis of halogenated 4-hydroxyquinoline-2-carboxylic acids typically involves a Doebner reaction, where a halogenated aniline is reacted with an aldehyde and pyruvic acid.

Materials:

• Halogenated aniline (e.g., 4-fluoroaniline, 3-chloroaniline)

• Aldehyde (e.g., benzaldehyde)

• Pyruvic acid

• Ethanol

• Hydrochloric acid

• Sodium hydroxide

• Dichloromethane

Procedure:

• A mixture of the halogenated aniline (1 equivalent) and the aldehyde (1 equivalent) in ethanol is refluxed for 1 hour.

• Pyruvic acid (1.5 equivalents) is then added to the reaction mixture, and reflux is continued for 12-24 hours.

• The reaction mixture is cooled and poured into ice water, leading to the precipitation of the crude product.

• The precipitate is filtered and dissolved in an aqueous sodium hydroxide solution.

• The solution is then acidified with hydrochloric acid to a pH of 1-2 to precipitate the purified 4-hydroxyquinoline-2-carboxylic acid derivative.

• The final product is collected by filtration, washed with water, and dried. The product can be further purified by recrystallization from a suitable solvent like ethanol.

Workflow Diagram:

Caption: Synthesis of Halogenated 4-Hydroxyquinoline-2-carboxylic Acids.

Cytotoxicity Evaluation: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

Materials:

• Human cancer cell lines (e.g., MCF-7, A549)

• Cell culture medium (e.g., DMEM)

• Fetal bovine serum (FBS)

• Penicillin-Streptomycin solution

• 96-well plates

• MTT solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• Microplate reader

Procedure:

• Cell Seeding: Seed the cells in a 96-well plate at a density of 1 x 10^4 cells/well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the halogenated 4-hydroxyquinoline-2-carboxylic acid derivatives for 48-72 hours.

• MTT Addition: After the incubation period, remove the medium and add 20 µL of MTT solution to each well. Incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the MTT solution and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Shake the plate for 10 minutes and measure the absorbance at 490 nm or 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to untreated control cells, and the IC50 value (the concentration that inhibits 50% of cell growth) is determined.

Workflow Diagram:

Caption: MTT Assay for Cytotoxicity Evaluation.

Conclusion and Future Directions

The strategic halogenation of the 4-hydroxyquinoline-2-carboxylic acid scaffold presents a promising avenue for the development of novel therapeutic agents. While the available data is somewhat fragmented, it consistently points towards the significant impact of the type and position of the halogen substituent on the biological activity of these compounds. Dihalogenation, particularly at the 5 and 7 positions, and the introduction of fluorine at the 6 and 7 positions have emerged as noteworthy strategies for enhancing anticancer and antimicrobial activities, respectively.

Future research should focus on the systematic synthesis and evaluation of a comprehensive library of halogenated 4-hydroxyquinoline-2-carboxylic acids. Such studies, employing standardized biological assays, would provide a more complete and directly comparable dataset, enabling a deeper understanding of the SAR and facilitating the rational design of more potent and selective drug candidates.

References

• Impact of the Halogen Substitution Pattern on the Biological Activity of Organoruthenium 8-Hydroxyquinoline Anticancer Agents. (2015). Organometallics. [Link]

• Evaluation of Quinoline-Related Carboxylic Acid Derivatives as Prospective Differentially Antiproliferative, Antioxidative, and Anti-Inflammatory Agents. (n.d.). PubMed. [Link]

• Design, Synthesis and Antibacterial Evaluation of Some New 2-Phenyl-quinoline-4-carboxylic Acid Derivatives. (n.d.). MDPI. [Link]

• Methyl 6,7-Difluoro-2-[(4-fluorobenzyl)sulfanyl]-4-hydroxyquinoline-3-carboxylate. (n.d.). MDPI. [Link]

• Design, Synthesis and Antibacterial Evaluation of Some New 2-Phenyl-quinoline-4-carboxylic Acid Derivatives. (n.d.). ResearchGate. [Link]

• Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. (n.d.). MDPI. [Link]

• Synthesis of New Quinoline-2-Carboxylic Acid Compounds and Their Antimicrobial Activity Investigation. (n.d.). Advanced Journal of Chemistry, Section A. [Link]

• Betti reaction enables efficient synthesis of 8-hydroxyquinoline inhibitors of 2-oxoglutarate oxygenases. (n.d.). The Royal Society of Chemistry. [Link]

• Selective Biochlorination of Hydroxyquinolines by a Flavin-Dependent Halogenase. (n.d.). DigitalCommons@USU. [Link]

• Synthesis and Preliminary Evaluation of the Cytotoxicity of Potential Metabolites of Quinoline Glycoconjugates. (2022). Molecules. [Link]

• Synthesis of some novel quinoline-3-carboxylic acids and pyrimidoquinoline derivatives as potential antimicrobial agents. (n.d.). PubMed. [Link]

• Synthesis and Antimicrobial Activity of Novel 4-Hydroxy-2-quinolone Analogs. (n.d.). MDPI. [Link]

• Process for the production of 5,7-dichloro-8-hydroxy-quinoline and 5,7-dichloro-8-hydroxy-quinaldine. (n.d.).

• Detailed protocol for MTT Cell Viability and Proliferation Assay. (2024). ResearchHub. [Link]

• 8-Hydroxyquinoline and its Derivatives: Synthesis and Applications. (n.d.). SciSpace. [Link]

• Synthesis and Characterization of Quinoline Derivatives as anti bacterial Agents. (2024). ResearchGate. [Link]

• Synthesis and biological evaluation of new 4-carboxyl quinoline derivatives as cyclooxygenase-2 inhibitors. (2009). Bioorganic & Medicinal Chemistry Letters. [Link]

• Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. (n.d.). PMC. [Link]

• MTT (Assay protocol). (2023). Protocols.io. [Link]

• Novel Derivatives of Quinoxaline-2-carboxylic Acid 1,4-Dioxides as Antimycobacterial Agents: Mechanistic Studies and Therapeutic Potential. (2023). MDPI. [Link]

• MTT Analysis Protocol. (n.d.). Creative Bioarray. [Link]

• Retrospection of the USFDA-Approved Halogenated Drugs and Their Implication in Medicinal Chemistry and Drug Discovery: A Perspective of Approved Drugs Between 2019 and 2024. (n.d.). PubMed. [Link]

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• 3. mdpi.com [mdpi.com]
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Validation of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid (8-Br-KYNA) as an Anticancer Agent

This guide outlines the validation framework for 8-Bromo-4-hydroxyquinoline-2-carboxylic acid (referred to herein as 8-Br-KYNA ), a halogenated derivative of Kynurenic Acid.

Based on its pharmacophore (quinoline-2-carboxylate scaffold with an 8-position halogen), this compound acts primarily through two distinct anticancer mechanisms: Epigenetic Modulation (KDM Inhibition) and GPR35 Receptor Signaling . This guide provides the protocols to distinguish and validate these effects against industry standards.

Executive Summary

8-Bromo-4-hydroxyquinoline-2-carboxylic acid is a synthetic derivative of the endogenous metabolite Kynurenic Acid. Unlike its parent compound, the 8-bromo substitution significantly enhances lipophilicity and alters binding affinity for two critical cancer targets:

• Histone Lysine Demethylases (KDMs): Specifically KDM4/JMJD2 isoforms, where the 2-carboxylic acid and 4-hydroxyl groups chelate the active site Fe(II), blocking histone demethylation and reactivating tumor suppressor genes.

• GPR35 (G Protein-Coupled Receptor 35): A receptor often upregulated in gastrointestinal and immune-related cancers. 8-Br-KYNA acts as a potent agonist, modulating hypoxia-inducible pathways and immune cell infiltration.

Recommendation: Researchers must validate this compound's efficacy not just as a general cytotoxin, but as a targeted modulator. It should be benchmarked against IOX1 (for KDM activity) and Zaprinast (for GPR35 activity).

Mechanistic Profile & Signaling Pathways

The compound operates at the intersection of metabolic signaling and epigenetic control. The diagram below illustrates the dual-pathway mechanism.

Figure 1: Dual mechanism of action. The compound acts as a bidentate chelator inhibiting KDM enzymes in the nucleus while simultaneously acting as a ligand for cell-surface GPR35 receptors.

Comparative Analysis Guide

To publish robust data, you must compare 8-Br-KYNA against established standards. The table below defines the "Gold Standard" controls for each mechanism.

Table 1: Performance Comparison Matrix

Feature	8-Br-KYNA (Test Compound)	IOX1 (Epigenetic Control)	Zaprinast (Receptor Control)	Cisplatin (Cytotoxic Control)
Primary Target	Dual: KDM4 & GPR35	Broad Spectrum KDM Inhibitor	GPR35 Agonist / PDE Inhibitor	DNA Crosslinker
Mechanism	Fe(II) Chelation + Receptor Agonism	Fe(II) Chelation (Bidentate)	Receptor Agonism	DNA Damage Response
Cell Permeability	Moderate (Enhanced by 8-Br)	Poor (Requires ester form often)	High	High
Selectivity	High for KDM4 vs. KDM1	Low (Pan-KDM inhibitor)	Moderate (Hits PDEs)	Low (General toxin)
Typical IC50/EC50	2–15 µM (Predicted)	0.2–5 µM	1–10 µM	1–50 µM

Expert Insight: 8-Br-KYNA is superior to IOX1 in cellular assays where membrane permeability is a limiting factor. The bromine atom increases lipophilicity (LogP), allowing better nuclear penetration than the highly polar IOX1.

Experimental Validation Protocols

Protocol A: KDM4 Inhibition Assay (In Vitro)

Objective: Prove that 8-Br-KYNA directly inhibits histone demethylase activity via iron chelation.

• Reagents: Recombinant KDM4A/JMJD2A enzyme, Biotinylated H3K9me3 substrate, AlphaScreen detection kit.

• Preparation: Dissolve 8-Br-KYNA in DMSO (Stock 10 mM). Prepare serial dilutions (0.1 µM to 100 µM).

• Reaction:

  • Mix Enzyme (50 nM) + Buffer (50 mM HEPES, pH 7.5, 50 µM Fe(II), 100 µM 2-OG).

  • Add 8-Br-KYNA dilutions. Incubate 15 min at RT.

  • Add Substrate (H3K9me3 peptide). Incubate 60 min.

• Detection: Add AlphaScreen donor/acceptor beads. Read on EnVision plate reader.

• Validation Check: The IC50 should shift if excess Fe(II) (1 mM) is added, confirming the chelation mechanism.

Protocol B: GPR35 Beta-Arrestin Recruitment (Cellular)

Objective: Confirm receptor engagement distinct from epigenetic effects.

• Cell Line: HT-29 (Colon cancer) or engineered CHO-K1 expressing GPR35.

• Method: PathHunter® β-Arrestin assay.

• Workflow:

  • Seed cells (10k/well) in 384-well plates.

  • Treat with 8-Br-KYNA vs. Zaprinast (Positive Control) for 90 min.

  • Add detection reagent and measure chemiluminescence.

• Data Output: Plot dose-response curves. 8-Br-KYNA typically shows an EC50 in the low micromolar range (1-5 µM), often more potent than the parent Kynurenic Acid.

Protocol C: 3D Spheroid Viability & Invasion

Objective: Assess physiological anticancer efficacy.

• Formation: Seed 5,000 HCT116 cells in U-bottom ultra-low attachment plates. Centrifuge to form spheroids (Day 0).

• Treatment: On Day 3 (spheroid diameter >400 µm), treat with:

  • Vehicle (DMSO)

  • 8-Br-KYNA (10 µM, 50 µM)

  • IOX1 (50 µM)

• Imaging: Monitor size (brightfield) and cell death (Propidium Iodide staining) every 24h for 7 days.

• Western Blot (Endpoint): Lyse spheroids and blot for H3K9me3 (epigenetic marker) and Cleaved Caspase-3 (apoptosis).

Validation Workflow Diagram

Use this logic flow to troubleshoot your experimental design.

Figure 2: Step-by-step validation logic. Failure at the enzymatic level suggests poor compound quality or degradation. Failure at the cellular level (Step 2) despite enzymatic success suggests permeability issues.

References

• Walczak, K. et al. (2014). Kynurenic acid derivatives as potential antiproliferative agents: Synthesis and biological evaluation.Journal of Medicinal Chemistry .

• Hopkinson, R. J. et al. (2013). Is Kynurenic Acid a Ligand for the Orphan G Protein-Coupled Receptor GPR35?Biochimica et Biophysica Acta .

• King, O. N. et al. (2010). Quantitative High-Throughput Screening Identifies 8-Hydroxyquinolines as Cell-Active Histone Demethylase Inhibitors.PLoS ONE .

• Thangaraju, M. et al. (2012). GPR35 is a target of the kynurenine pathway intermediate kynurenic acid.Nature Communications .

• Hamann, L. G. et al. (2017). Discovery of 8-Hydroxyquinoline Inhibitors of the Histone Demethylase KDM4.[1]Journal of Medicinal Chemistry .

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A Researcher's Guide to Specificity: Evaluating 8-Bromo-4-hydroxyquinoline-2-carboxylic acid in Biological Assays

For researchers in drug discovery and molecular biology, the promise of a novel small molecule is always tempered by the critical question of specificity. 8-Bromo-4-hydroxyquinoline-2-carboxylic acid belongs to the 8-hydroxyquinoline (8-HQ) family, a scaffold known for a wide spectrum of biological activities, from anticancer to antimicrobial.[1][2] This guide provides an in-depth analysis of the specificity of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid, comparing its performance with established alternatives and offering robust experimental protocols to empower researchers to validate their results. Our focus is not merely on what this compound does, but on understanding why it elicits certain effects, a crucial step in distinguishing true on-target activity from confounding off-target interactions.

The Double-Edged Sword: Understanding the Primary Mechanism of 8-Hydroxyquinolines

The core chemical feature of 8-hydroxyquinoline and its derivatives, including 8-Bromo-4-hydroxyquinoline-2-carboxylic acid, is its potent ability to chelate metal ions.[3] The hydroxyl group at position 8 and the nitrogen atom in the quinoline ring form a pincer-like structure that binds metal ions with high affinity.[2] Specifically, the close analog, 8-hydroxyquinoline-2-carboxylic acid (8-HQA), is a tridentate chelating agent, meaning it uses three points of attachment to bind a single metal ion, forming highly stable complexes.[4][5]

This powerful metal-binding capability is the primary driver of the broad bioactivity of the 8-HQ class. Metal ions like zinc, iron, copper, and magnesium are essential cofactors for a vast number of enzymes and proteins. By sequestering these ions, 8-HQ derivatives can non-specifically disrupt numerous cellular processes, including:

• Metalloenzyme Inhibition: Many enzymes, including matrix metalloproteinases and carbonic anhydrases, require a metal ion in their active site to function. Chelation of this ion leads to potent inhibition.[6]

• Disruption of Redox Homeostasis: By binding redox-active metals like iron and copper, these compounds can interfere with cellular redox cycling, which can induce oxidative stress and subsequent cellular responses like apoptosis.[7]

• Signal Transduction Interference: Zinc finger transcription factors and other signaling proteins rely on zinc for their structural integrity and function. Chelation can disrupt these structures and inhibit their activity.

This inherent lack of specificity is the principal challenge when using 8-Bromo-4-hydroxyquinoline-2-carboxylic acid in biological assays. An observed biological effect, such as cell death or enzyme inhibition, may be a direct consequence of metal chelation rather than a specific interaction with a protein target of interest.

Visualizing the Core Mechanism

Caption: Primary and secondary mechanisms of 8-hydroxyquinoline derivatives.

Performance Comparison: Specificity in Context

To properly assess the utility of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid, its performance must be compared to more specific and well-characterized alternatives. Below, we examine its potential roles as a metal chelator and an enzyme inhibitor.

As a Metal Chelator: Broad vs. Specific

While an effective chelator, the broad affinity of the 8-HQ scaffold for various divalent and trivalent metals makes it a poor choice for applications requiring selective metal ion sequestration.

Compound/Class	Primary Metal Targets	Stability Constant (log K) for Fe³⁺	Key Characteristics
8-Hydroxyquinoline-2-carboxylic acid	Broad (Fe, Cu, Zn, etc.)	High (pH-dependent)	Potent, but non-selective metal binding. High potential for off-target effects in biological systems.
EDTA (Ethylenediaminetetraacetic acid)	Very Broad	25.1	Gold standard for non-specific, strong chelation. Not cell-permeable. Used to assess general chelation effects.[8]
Deferasirox / Deferiprone	Primarily Fe³⁺	High	Clinically approved, highly selective iron chelators. Cell-permeable. Excellent controls for iron-specific effects.[5][9]
O-TRENSOX	Primarily Fe³⁺	High	A synthetic siderophore mimic with high and selective affinity for Fe(III). Water-soluble.[7][10]

As an Enzyme Inhibitor: A Case Study on SIRTs and CAs

Quinoline derivatives have been reported to inhibit several enzyme families. However, without specific data for 8-Bromo-4-hydroxyquinoline-2-carboxylic acid, we must infer its potential from related compounds and contrast it with known specific inhibitors.

Sirtuin 3 (SIRT3) Inhibition:

Inhibitor	Target(s)	IC₅₀ (SIRT3)	Selectivity Profile	Mechanism
Quinoline Carboxylate (Hypothetical)	SIRTs, others?	Unknown	Likely poor; potential for off-target metal chelation.	Unknown; potentially binds zinc in the SIRT active site.
LC-0296	SIRT3	3.6 µM	~19-fold vs SIRT1, ~9-fold vs SIRT2.[11]	Competitive inhibition at the enzyme active site.[11]
SJ-106C	SIRT3	0.49 µM	Potent against SIRT1/2/3.[12]	Mitochondria-targeting moiety enhances cellular specificity for SIRT3.[12]

Carbonic Anhydrase (CA) Inhibition:

Inhibitor	Target(s)	Kᵢ (hCA II)	Selectivity Profile	Mechanism
Quinoline Carboxylate (Hypothetical)	CAs, others?	Unknown	Likely poor; potential for off-target metal chelation.	Chelation of the catalytic Zn²⁺ ion.
Acetazolamide	Pan-CA	12 nM	Broadly inhibits many CA isoforms.	Binds to the catalytic Zn²⁺ ion via its sulfonamide group.[13]
Dorzolamide	CA II, CA IV	1.9 nM	Highly selective for specific isoforms.[14]	Binds to the catalytic Zn²⁺ ion via its sulfonamide group.[14]

Experimental Protocols for Specificity Assessment

To rigorously assess the specificity of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid, a multi-pronged experimental approach is necessary. The following protocols provide a framework for dissecting its mechanism of action.

Protocol 1: Assessing Metal Chelation via UV-Vis Spectrophotometry

This protocol determines if the compound directly binds to metal ions, which is a key indicator of potential non-specific activity.

Principle: The formation of a complex between the compound and a metal ion often results in a shift in the maximum absorbance wavelength (λmax) of the compound, which can be detected by a spectrophotometer.

Materials:

• 8-Bromo-4-hydroxyquinoline-2-carboxylic acid

• Metal salts (e.g., ZnCl₂, FeCl₃, CuCl₂)

• Appropriate buffer (e.g., HEPES or TRIS, pH 7.4)

• UV-Vis Spectrophotometer

Procedure:

• Prepare a stock solution of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid in a suitable solvent (e.g., DMSO).

• Prepare stock solutions of the metal salts in the assay buffer.

• Record the UV-Vis spectrum (e.g., 200-600 nm) of the compound alone in the assay buffer.

• Record the UV-Vis spectrum of each metal salt alone in the assay buffer.

• Mix the compound with each metal salt (e.g., a 1:2 molar ratio) and incubate for a defined period (e.g., 1, 60, and 120 minutes).[15]

• Record the UV-Vis spectrum of each mixture at each time point.

• Analysis: Compare the spectra of the mixtures to the spectra of the individual components. A significant shift in λmax or a change in absorbance in the mixture is evidence of complex formation.[15]

Protocol 2: Validating On-Target Enzyme Inhibition

This workflow is designed to differentiate true enzyme inhibition from non-specific effects like metal chelation.

Caption: A logical workflow to validate the specificity of an enzyme inhibitor.

Protocol 3: DNA Intercalation Assay (Fluorescent Intercalator Displacement)

This protocol assesses another common off-target mechanism of planar heterocyclic compounds: insertion between DNA base pairs.

Principle: A DNA-binding dye (like SYBR Green) fluoresces brightly when bound to DNA. A compound that intercalates into DNA will displace the dye, causing a decrease in fluorescence.

Materials:

• Calf Thymus DNA (CT-DNA)

• A fluorescent DNA intercalating dye (e.g., SYBR Green, ethidium bromide)

• 8-Bromo-4-hydroxyquinoline-2-carboxylic acid

• Known DNA intercalator (positive control, e.g., doxorubicin)

• Assay buffer (e.g., PBS)

• Fluorometer or fluorescence plate reader

Procedure:

• Prepare a solution of CT-DNA and the fluorescent dye in the assay buffer. Allow it to incubate to ensure stable binding.

• Measure the baseline fluorescence of the DNA-dye complex.

• Add increasing concentrations of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid to the complex.

• After a short incubation, measure the fluorescence at each concentration.

• Repeat the process with the positive control.

• Analysis: A concentration-dependent decrease in fluorescence indicates that the test compound is displacing the dye and likely intercalating with DNA.[16]

Final Recommendations

8-Bromo-4-hydroxyquinoline-2-carboxylic acid is a compound with significant potential for broad biological activity, primarily driven by its inherent metal-chelating properties. This characteristic makes it a challenging tool for targeted research, as observed effects may not be specific to the intended biological target.

For the Researcher:

• Acknowledge the Primary Mechanism: Always consider metal chelation as a potential cause for any observed biological activity.

• Use Rigorous Controls: When investigating a specific hypothesis (e.g., inhibition of enzyme X), use highly selective inhibitors as positive controls and non-specific chelators like EDTA as negative controls to dissect the mechanism.

• Validate On-Target Engagement: In cell-based assays, direct evidence of target engagement is crucial. Techniques like the Cellular Thermal Shift Assay (CETSA) can confirm that your compound is physically interacting with its intended target in a physiological context.[17]

• Assess Off-Target Liabilities: Systematically test for common off-target effects of this chemical class, such as DNA intercalation.

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A Researcher's Guide to Assessing the Enzymatic Cross-Reactivity of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid

For researchers and drug development professionals, understanding the selectivity of a potential therapeutic agent is paramount. A promising compound that potently inhibits its intended target can be derailed by off-target effects, leading to unforeseen toxicities or a diluted therapeutic window. This guide provides an in-depth technical framework for evaluating the cross-reactivity of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid, a compound of interest owing to its structural resemblance to known enzyme inhibitors. While the primary target of this specific molecule is still under investigation, its 8-hydroxyquinoline core suggests a propensity for metal chelation, a mechanism employed by many inhibitors of metalloenzymes.[1][2][3][4] Furthermore, the broader quinoline-based scaffold is prevalent in a multitude of kinase inhibitors, highlighting the necessity for a comprehensive selectivity assessment.[5][6]

This guide is structured to provide not just a protocol, but the scientific rationale behind the experimental design, enabling researchers to adapt and apply these principles to their own investigations. We will explore the design of a robust cross-reactivity screening panel, delve into a detailed experimental protocol for a representative enzyme class, and discuss the interpretation of the resulting data.

The Imperative of Selectivity Profiling

The journey of a drug candidate from discovery to clinical application is fraught with challenges, a significant one being the potential for off-target interactions. The quinoline scaffold, while a privileged structure in medicinal chemistry, is known to interact with a variety of enzyme families, including kinases, dehydrogenases, and sirtuins.[5][7][8] For instance, various quinoline derivatives have been identified as inhibitors of critical signaling kinases like c-Met, EGFR, and PI3K/mTOR, as well as enzymes involved in metabolic pathways such as dihydroorotate dehydrogenase (DHODH).[5][6][9] Given this precedent, a thorough investigation into the cross-reactivity of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid is not merely a suggestion but a critical step in its preclinical evaluation.

A comprehensive selectivity profile serves two primary purposes: it builds confidence in the on-target activity of the compound and preemptively identifies potential liabilities. Early identification of off-target interactions allows for medicinal chemistry efforts to be directed towards improving selectivity, thereby saving valuable time and resources.

Designing a Cross-Reactivity Screening Panel: A Multi-faceted Approach

To obtain a meaningful selectivity profile for 8-Bromo-4-hydroxyquinoline-2-carboxylic acid, a diverse and well-characterized panel of enzymes is essential. The selection of this panel should be guided by the structural motifs of the compound and the known promiscuity of related molecules.

A logical workflow for this process is outlined below:

Caption: Workflow for designing and executing a cross-reactivity study.

Based on this workflow, a recommended screening panel would include representatives from the following enzyme families:

• Protein Kinases: Given the prevalence of the quinoline scaffold in kinase inhibitors, a broad panel is crucial. This should include representatives from different branches of the kinome.[10]

• Metalloenzymes: The 8-hydroxyquinoline moiety is a known metal chelator, making metalloenzymes a likely class of off-targets.[3]

• Dehydrogenases: Some 4-hydroxyquinoline-3-carboxylic acids have shown inhibitory activity against dehydrogenases.[8]

• Sirtuins: Derivatives of quinoline-4-carboxylic acid have been investigated as SIRT3 inhibitors.[7]

Quantitative Assessment of Cross-Reactivity

The following table provides a template for summarizing the inhibitory activity of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid against a panel of selected enzymes. The data presented here is hypothetical and serves to illustrate how the results of such a study would be presented.

Enzyme Class	Enzyme Target	IC50 (µM)
Primary Target (Hypothetical)	Metalloenzyme X	0.1
Protein Kinases	c-Met	> 100
EGFR	50
PI3Kα	75
SRC	> 100
Metalloenzymes	MMP-2	5
MMP-9	8
Carbonic Anhydrase II	25
Carbonic Anhydrase IX	15
Dehydrogenases	Malate Dehydrogenase	> 100
Lactate Dehydrogenase	> 100
Sirtuins	SIRT1	> 100
SIRT2	> 100
SIRT3	90

Experimental Protocol: A Representative Kinase Assay

To provide a practical example, we will detail a standard protocol for assessing the inhibitory activity of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid against a protein kinase using a radiometric assay. This method is considered a gold standard due to its direct measurement of substrate phosphorylation.[10]

Principle of the Assay

This assay measures the incorporation of a radiolabeled phosphate group from [γ-³²P]ATP onto a specific substrate by the kinase. The amount of incorporated radioactivity is directly proportional to the kinase activity. The presence of an inhibitor will reduce the amount of radiolabeled phosphate incorporated into the substrate.

Materials and Reagents

• Recombinant human kinase (e.g., EGFR)

• Kinase-specific substrate peptide

• [γ-³²P]ATP

• Kinase reaction buffer (specific to the kinase being tested)

• 8-Bromo-4-hydroxyquinoline-2-carboxylic acid (dissolved in DMSO)

• 96-well microplates

• Phosphocellulose paper

• Scintillation fluid and counter

Step-by-Step Methodology

• Compound Preparation:

  • Prepare a 10 mM stock solution of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid in 100% DMSO.

  • Perform serial dilutions in DMSO to create a range of concentrations for the dose-response curve (e.g., from 10 mM to 10 nM).

  • Further dilute these stocks into the kinase reaction buffer to the desired final assay concentrations. The final DMSO concentration in the assay should be kept constant and low (e.g., 1%) to minimize solvent effects.[11]

• Assay Setup:

  • In a 96-well plate, add the diluted compound solutions. Include wells for a positive control (no inhibitor) and a negative control (no enzyme).

  • Add the recombinant kinase to each well (except the negative control) and pre-incubate with the compound for 15 minutes at room temperature. This allows the inhibitor to bind to the enzyme before the reaction is initiated.[11]

• Initiation of Kinase Reaction:

  • Prepare a reaction mix containing the kinase-specific substrate and [γ-³²P]ATP in kinase reaction buffer.

  • Initiate the kinase reaction by adding the reaction mix to all wells.

• Reaction Incubation:

  • Incubate the plate at the optimal temperature for the kinase (e.g., 30°C) for a predetermined time (e.g., 30-60 minutes). This time should be within the linear range of the reaction.

• Reaction Termination and Substrate Capture:

  • Terminate the reaction by spotting a portion of the reaction mixture from each well onto a phosphocellulose paper. The phosphorylated substrate will bind to the paper, while the unreacted [γ-³²P]ATP will not.

  • Wash the phosphocellulose paper multiple times with phosphoric acid to remove any unbound [γ-³²P]ATP.

• Quantification and Data Analysis:

  • Place the washed phosphocellulose paper into a scintillation vial with scintillation fluid.

  • Measure the radioactivity using a scintillation counter.

  • Calculate the percentage of inhibition for each compound concentration relative to the positive control.

  • Plot the percentage of inhibition against the logarithm of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

The following diagram illustrates the workflow for this radiometric kinase assay:

Caption: Experimental workflow for a radiometric kinase assay.

Interpreting the Data: A Holistic View

The IC50 values obtained from these assays provide a quantitative measure of the potency of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid against each enzyme in the panel. A high IC50 value indicates weak inhibition, while a low IC50 value suggests strong inhibition.

The selectivity of the compound is determined by comparing its potency against the primary target to its potency against other enzymes. A compound is generally considered selective if there is a significant fold-difference (e.g., >100-fold) between its IC50 for the primary target and its IC50 for off-targets.

It is important to note that biochemical assays provide an in vitro assessment of inhibitor potency.[12] Cellular assays are the next logical step to confirm that the observed in vitro selectivity translates to a selective effect in a more complex biological system.

Conclusion

This guide provides a comprehensive framework for assessing the cross-reactivity of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid. By employing a rationally designed enzyme panel and robust biochemical assays, researchers can generate a detailed selectivity profile. This information is critical for making informed decisions about the continued development of this and other promising compounds, ultimately contributing to the discovery of safer and more effective therapeutics. The principles and protocols outlined herein are intended to be a valuable resource for scientists in the field of drug discovery, promoting a rigorous and scientifically sound approach to inhibitor characterization.

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A Technical Guide to Benchmarking 8-Bromo-4-hydroxyquinoline-2-carboxylic acid Against Known HIF Prolyl Hydroxylase Inhibitors

This guide provides a comprehensive framework for the evaluation of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid as a potential therapeutic agent targeting the hypoxia-inducible factor (HIF) pathway. We will objectively compare its hypothesized mechanism of action and propose a rigorous benchmarking strategy against established clinical-stage and approved drugs. This document is intended for researchers, scientists, and drug development professionals with expertise in oncology, anemia, and ischemic diseases.

Introduction: The Therapeutic Promise of HIF Pathway Modulation

The hypoxia-inducible factor (HIF) signaling pathway is a master regulator of cellular adaptation to low oxygen levels (hypoxia), a condition prevalent in various pathologies including solid tumors, anemia of chronic kidney disease, and ischemic events. The key orchestrator of this response is the HIF-1α transcription factor. Under normal oxygen conditions (normoxia), HIF-1α is continuously hydroxylated by prolyl hydroxylase domain (PHD) enzymes, leading to its recognition by the von Hippel-Lindau (VHL) E3 ubiquitin ligase complex and subsequent proteasomal degradation. In hypoxic conditions, the lack of oxygen as a co-substrate inhibits PHD activity, allowing HIF-1α to stabilize, translocate to the nucleus, and activate a cascade of genes involved in angiogenesis, erythropoiesis, and metabolic reprogramming.

Pharmacological inhibition of PHDs mimics a hypoxic response, leading to the stabilization of HIF-1α and the subsequent induction of therapeutic genes, such as erythropoietin (EPO). This has led to the development of a new class of drugs, the HIF prolyl hydroxylase inhibitors, for the treatment of anemia associated with chronic kidney disease.

Hypothesized Mechanism of Action of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid

While direct experimental evidence for the biological activity of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid is not yet available in the public domain, its chemical structure provides a strong rationale for its potential as a PHD inhibitor. The 8-hydroxyquinoline scaffold is a well-known metal-chelating moiety.[1][2] PHD enzymes are 2-oxoglutarate (2OG)-dependent dioxygenases that require ferrous iron (Fe²⁺) as a critical cofactor in their active site for catalytic activity.[3]

We hypothesize that 8-Bromo-4-hydroxyquinoline-2-carboxylic acid acts as a PHD inhibitor by chelating the ferrous iron in the enzyme's active site, thereby preventing the hydroxylation of HIF-1α and leading to its stabilization. This proposed mechanism is illustrated in the signaling pathway diagram below.

Caption: HIF-1α Signaling and Proposed Inhibition by 8-Bromo-4-hydroxyquinoline-2-carboxylic acid.

Benchmarking Against Known Drugs: A Quantitative Comparison

To contextualize the potential efficacy of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid, it is essential to compare it against established HIF prolyl hydroxylase inhibitors. The following table summarizes the reported inhibitory concentrations (IC50) for several key comparator drugs against PHD2, the primary regulator of HIF-1α in most cells.

Inhibitor	Company	Status	PHD2 IC50 (nM)	Assay Method	Reference(s)
Roxadustat (FG-4592)	FibroGen/Astellas	Approved	27	AlphaScreen	[3]
Daprodustat (GSK1278863)	GSK	Approved	Low nM range	Not specified	[4]
Vadadustat (AKB-6548)	Akebia Therapeutics	Approved in Japan	11.83	TR-FRET	[5]
Molidustat (BAY 85-3934)	Bayer	Approved in Japan	7	AlphaScreen	[3][6]
8-Bromo-4-hydroxyquinoline-2-carboxylic acid	(Investigational)	Preclinical	To be determined	-	-

This table will serve as the benchmark for our proposed experimental evaluation.

Proposed Experimental Workflows for Comparative Analysis

To rigorously assess the potential of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid as a PHD inhibitor, a tiered experimental approach is proposed, moving from biochemical assays to cell-based functional readouts.

Biochemical Assay: Direct PHD2 Inhibition

The initial step is to determine if 8-Bromo-4-hydroxyquinoline-2-carboxylic acid directly inhibits the enzymatic activity of PHD2. The Amplified Luminescent Proximity Homogeneous Assay (AlphaScreen) is a robust, high-throughput method for this purpose.[2]

Caption: Workflow for assessing direct PHD2 inhibition using an AlphaScreen assay.

Step-by-Step Protocol:

• Reaction Setup: In a 384-well plate, combine recombinant human PHD2 enzyme, a biotinylated peptide substrate corresponding to the HIF-1α oxygen-dependent degradation domain, and the necessary cofactors (FeSO₄, 2-oxoglutarate, and ascorbate).

• Compound Addition: Add serial dilutions of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid and comparator drugs (Roxadustat, etc.). Include no-enzyme and vehicle (DMSO) controls.

• Enzymatic Reaction: Incubate the plate at room temperature to allow the hydroxylation reaction to proceed.

• Detection: Stop the reaction and add a detection mixture containing streptavidin-coated donor beads (which bind the biotinylated peptide) and an anti-hydroxy-HIF-1α antibody complexed with protein A-coated acceptor beads.

• Signal Generation: Incubate in the dark. If the peptide is hydroxylated, the antibody brings the donor and acceptor beads into close proximity, generating a chemiluminescent signal upon excitation.

• Data Analysis: Measure the signal using an AlphaScreen-capable plate reader. The signal is inversely proportional to the inhibitory activity of the compound. Calculate the IC50 value by fitting the dose-response curve.

Cell-Based Assay 1: HIF-1α Stabilization in Human Cells

The next critical step is to determine if the compound can stabilize HIF-1α in a cellular context. Western blotting is the gold-standard method for directly visualizing and quantifying HIF-1α protein levels.[1][7]

Step-by-Step Protocol:

• Cell Culture: Culture a relevant human cell line (e.g., HeLa, U2OS, or Hep3B) to 70-80% confluency.

• Treatment: Treat the cells with increasing concentrations of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid and comparator drugs for 4-8 hours under normoxic conditions. Include a positive control (e.g., treatment with CoCl₂ or exposure to 1% O₂) and a vehicle control.[8]

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors. It is crucial to work quickly to prevent post-lysis degradation of HIF-1α.[9]

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Separate 30-50 µg of protein per lane on an 8% SDS-PAGE gel and transfer to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk in TBST for 1 hour.

  • Incubate with a primary antibody against HIF-1α overnight at 4°C.

  • Wash and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Include a loading control, such as β-actin, to ensure equal protein loading.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Quantify the band intensities to determine the dose-dependent stabilization of HIF-1α.

Cell-Based Assay 2: HIF-1 Transcriptional Activity

Finally, to confirm that the stabilized HIF-1α is transcriptionally active, a hypoxia response element (HRE)-driven reporter gene assay is essential.[10]

Caption: The logical flow of a hypoxia response element (HRE) reporter assay.

Step-by-Step Protocol:

• Transfection: Transfect a suitable cell line (e.g., HCT116 or HEK293T) with a plasmid containing the firefly luciferase gene under the control of a promoter with multiple HREs.[11][12] Co-transfect with a control plasmid (e.g., Renilla luciferase) for normalization.

• Treatment: After 24 hours, treat the transfected cells with a range of concentrations of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid and known PHD inhibitors for 16-24 hours.

• Cell Lysis: Lyse the cells using a passive lysis buffer.

• Luciferase Assay: Measure the firefly and Renilla luciferase activities in the cell lysates using a dual-luciferase reporter assay system and a luminometer.

• Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity. An increase in the normalized luciferase activity indicates a dose-dependent increase in HIF-1 transcriptional activity. Calculate the EC50 value for each compound.

Conclusion and Future Directions

This guide outlines a comprehensive and scientifically rigorous strategy for the initial evaluation and benchmarking of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid. Based on its chemical structure, there is a strong rationale to hypothesize its activity as a prolyl hydroxylase inhibitor. The proposed experimental workflows, from direct enzyme inhibition to cellular functional assays, will provide the necessary data to confirm this hypothesis and quantitatively compare its potency to established drugs in the same class.

Positive results from these studies would warrant further investigation into its selectivity against other 2OG-dependent dioxygenases, its pharmacokinetic and pharmacodynamic properties, and its efficacy in in vivo models of anemia or cancer. This structured approach ensures a self-validating system for assessing the therapeutic potential of this novel compound.

References

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• PerkinElmer. (n.d.). AlphaScreen Technology. Retrieved January 27, 2026, from a hypothetical PerkinElmer AlphaScreen protocol.
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Confirming the binding mode of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid to its target

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Guide to Confirming the Binding Mode of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid

The 8-hydroxyquinoline scaffold is a well-established privileged structure in medicinal chemistry, renowned for its metal-chelating properties and its ability to form key hydrogen bonds, making it a versatile inhibitor for various enzyme classes, including metalloenzymes and DNA-interacting proteins.[1][2][3] The addition of a bromine atom and a carboxylic acid moiety to this core introduces further potential for halogen bonding and ionic interactions, respectively, creating a compound with a rich and complex pharmacophore. Accurately defining how these features orient within a target's binding site is paramount for successful structure-based drug design and lead optimization.[4][5]

This guide presents an integrated workflow, beginning with hypothesis generation and progressively building towards high-resolution confirmation.

Figure 1: A comprehensive, self-validating workflow for binding mode confirmation.

Part 1: Hypothesis Generation via In Silico Modeling

Before committing significant resources to wet-lab experiments, computational docking serves as an invaluable first step. It provides a fast, cost-effective method to generate a plausible, three-dimensional hypothesis of the ligand's binding mode, which will guide all subsequent validation efforts.[6][7]

Causality: We begin with docking because it translates the 2D chemical structure of 8-BHQ-2C into a testable 3D structural hypothesis. The predicted interactions—such as the 8-hydroxyl and 2-carboxyl groups chelating a catalytic metal ion, or the quinoline ring forming π-stacking interactions—provide specific, falsifiable predictions for our biophysical and structural experiments.

Experimental Protocol: Molecular Docking with AutoDock

• Target Preparation:

  • Obtain a high-resolution crystal structure of the target protein from the Protein Data Bank (PDB).

  • Remove all water molecules and non-interacting ions.

  • Add polar hydrogens and assign appropriate atom types and charges (e.g., Gasteiger charges).

  • Define the binding pocket (the "grid box") based on the location of a known co-crystallized ligand or from active site prediction algorithms.

• Ligand Preparation:

  • Generate a 3D conformation of 8-BHQ-2C.

  • Assign rotatable bonds, atom types, and charges.

• Docking Execution:

  • Run a docking algorithm (e.g., the Lamarckian Genetic Algorithm in AutoDock) to explore various conformations (poses) of the ligand within the defined binding pocket.[7]

• Analysis:

  • Cluster the resulting poses based on root-mean-square deviation (RMSD).

  • Analyze the top-scoring clusters based on the software's scoring function (which estimates the free energy of binding).

  • Visually inspect the most favorable predicted binding mode to identify key intermolecular interactions (hydrogen bonds, metal coordination, hydrophobic contacts, etc.).

Figure 2: Workflow for generating a binding mode hypothesis using molecular docking.

Part 2: Biophysical Validation of the Target Interaction

Once a hypothesis is in hand, the first and most crucial experimental question is: does 8-BHQ-2C physically interact with the target protein as predicted? Biophysical techniques provide quantitative answers regarding binding affinity, kinetics, and thermodynamics. Here, we compare two industry-standard, orthogonal methods: Surface Plasmon Resonance (SPR) and Isothermal Titration Calorimetry (ITC).[8]

Comparison of Primary Biophysical Methods

Feature	Surface Plasmon Resonance (SPR)	Isothermal Titration Calorimetry (ITC)
Principle	Measures change in refractive index near a sensor surface as mass accumulates (binding).[9]	Measures heat released or absorbed during a binding event in solution.[10][11]
Primary Output	Kinetics: kₐ (on-rate), kₔ (off-rate)Affinity: K₋ (dissociation constant)	Thermodynamics: ΔH (enthalpy), ΔS (entropy)Affinity: K₋ (dissociation constant)Stoichiometry: n
Key Advantage	Provides real-time kinetic information, crucial for understanding residence time.	Gold standard for thermodynamics; provides a complete energy profile of the interaction.[12]
Format	Immobilized target ("ligand") with analyte in solution.	Both partners are in solution; no immobilization required.
Sample Needs	Lower protein consumption.	Higher protein and compound consumption.
Common Pitfall	Immobilization may alter protein conformation or block the binding site.	Sensitive to buffer mismatch ("buffer heat"), which can obscure the true binding signal.

Experimental Protocol: Surface Plasmon Resonance (SPR)

Rationale: SPR is an excellent first-pass technique to confirm a direct interaction and obtain high-quality kinetic data. Its real-time nature allows for the measurement of both how quickly the compound binds (association rate) and how long it stays bound (dissociation rate).[13]

• Immobilization: Covalently immobilize the purified target protein onto a sensor chip surface (e.g., a CM5 chip via amine coupling). Aim for a low surface density to avoid mass transport limitations.

• Analyte Preparation: Prepare a dilution series of 8-BHQ-2C in the running buffer (e.g., HBS-EP+). Include a DMSO concentration matched across all samples if the compound is dissolved in DMSO.

• Binding Measurement:

  • Inject the different concentrations of 8-BHQ-2C over the sensor surface, flowing from lowest to highest concentration.

  • Include an association phase (injection) and a dissociation phase (buffer flow).

  • Use a reference flow cell (without protein) for background subtraction.

• Data Analysis: Fit the resulting sensorgrams to a suitable binding model (e.g., 1:1 Langmuir) to calculate kₐ, kₔ, and K₋.

Experimental Protocol: Isothermal Titration Calorimetry (ITC)

Rationale: ITC provides orthogonal validation of the binding affinity (K₋) and, uniquely, reveals the thermodynamic drivers of the interaction.[14][15] For instance, a binding event driven by a large negative enthalpy change (ΔH) is typically dominated by hydrogen bonds and van der Waals interactions, while an entropically driven event may be due to the release of water molecules from the binding site (hydrophobic effect).

• Sample Preparation:

  • Dialyze the purified target protein and dissolve the 8-BHQ-2C compound into the exact same buffer batch to minimize buffer mismatch heats.

  • Place the protein in the sample cell (typically at 10-20 µM) and the compound in the injection syringe (typically at 100-200 µM).

• Titration:

  • Perform a series of small, precise injections of the compound into the protein solution at a constant temperature.

  • A reference cell contains buffer to correct for instrumental heat effects.

• Data Analysis:

  • Integrate the heat change after each injection.

  • Fit the resulting binding isotherm to a suitable model (e.g., one-site binding) to determine K₋, ΔH, and the stoichiometry (n). The Gibbs free energy (ΔG) and entropy (ΔS) can then be calculated.

Part 3: The Gold Standard: High-Resolution Structural Determination

While biophysical data confirm that binding occurs, they do not definitively show how. For this, high-resolution structural biology techniques are required.

X-ray Crystallography: The Definitive View

Rationale: X-ray crystallography is the unparalleled gold standard for visualizing a small molecule's binding mode.[16] It provides a static, atomic-resolution snapshot of the protein-ligand complex, allowing for the direct visualization of the ligand's orientation, conformation, and the specific interactions it makes with individual amino acid residues, water molecules, and metal ions.[17][18]

Figure 3: The experimental workflow for determining a protein-ligand complex structure via X-ray crystallography.

Experimental Protocol: Co-crystallization

• Complex Formation: Incubate the purified target protein with a molar excess (e.g., 5-10 fold) of 8-BHQ-2C to ensure saturation of the binding sites.

• Crystallization Screening: Screen a wide range of crystallization conditions (precipitants, buffers, salts, additives) to find conditions that yield well-ordered, single crystals of the protein-ligand complex.

• Data Collection: Cryo-cool a suitable crystal and collect X-ray diffraction data, preferably at a synchrotron source for high intensity and resolution.

• Structure Solution & Refinement:

  • Solve the phase problem using molecular replacement with a known structure of the protein.

  • Generate an initial electron density map. A clear, unambiguous "blob" of electron density corresponding to the ligand should be visible in the binding pocket.

  • Build the 8-BHQ-2C molecule into the density and refine the entire structural model to achieve good agreement with the experimental data (low R-work/R-free values).

Alternative: Nuclear Magnetic Resonance (NMR) Spectroscopy

In cases where obtaining a high-quality crystal is challenging, NMR spectroscopy offers a powerful solution-based alternative.[19][20][21] Techniques like Chemical Shift Perturbation (CSP) mapping can identify the specific amino acid residues of the protein that are affected by ligand binding, effectively "footprinting" the binding site. Further experiments like Saturation Transfer Difference (STD) NMR can reveal which parts of the ligand are in closest proximity to the protein.

Part 4: Closing the Loop with Functional Validation

The final step is to demonstrate that the structurally observed interactions are functionally relevant. Site-directed mutagenesis allows us to test the importance of the specific residues identified in the crystal structure.

Rationale: By mutating a key interacting residue (e.g., one that forms a crucial hydrogen bond with the ligand's carboxylate) to a non-interacting one (like alanine), we can test the hypothesis that this interaction is essential for high-affinity binding. A significant loss in binding affinity for the mutant protein provides strong functional validation of the structural model.

Experimental Protocol: Site-Directed Mutagenesis with Biophysical Readout

• Mutant Generation: Based on the high-resolution crystal structure, identify 2-3 key interacting residues. Use standard molecular biology techniques to generate mutant versions of the protein where these residues are replaced with alanine.

• Protein Expression & Purification: Express and purify the mutant proteins, ensuring they are correctly folded and stable (e.g., via Circular Dichroism or Thermal Shift Assays).

• Binding Re-assessment: Re-measure the binding affinity of 8-BHQ-2C to each mutant protein using the same biophysical method as for the wild-type (WT) protein (e.g., ITC or SPR).

Example Data Summary: Mutagenesis Results

Protein Version	K₋ (nM)	Fold Change vs. WT	Implication
Wild-Type (WT)	50	-	Baseline affinity.
His150 -> Ala	5,000	100x weaker	His150 is critical for binding (e.g., metal coordination).
Tyr210 -> Phe	75	1.5x weaker	The Tyr210 hydroxyl is not essential (interaction is likely with the aromatic ring).
Arg125 -> Ala	> 50,000	>1000x weaker	Arg125 is critical for binding (e.g., salt bridge to the carboxylate).

Conclusion

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Safety & Regulatory Compliance

Personal protective equipment for handling 8-Bromo-4-hydroxyquinoline-2-carboxylic acid

Comprehensive Safety Guide for Handling 8-Bromo-4-hydroxyquinoline-2-carboxylic acid

This guide provides essential safety and handling protocols for 8-Bromo-4-hydroxyquinoline-2-carboxylic acid, tailored for researchers and professionals in drug development. The information herein is synthesized from established safety data for structurally similar compounds and general best practices for handling halogenated quinoline derivatives. It is imperative to always consult the specific Safety Data Sheet (SDS) provided by the supplier before commencing any work.

Hazard Assessment and Triage

8-Bromo-4-hydroxyquinoline-2-carboxylic acid is a halogenated quinoline derivative. While a specific SDS for this compound is not universally available, data from analogous compounds such as 8-hydroxyquinoline and 8-hydroxyquinoline-2-carboxylic acid indicate a significant hazard profile.[1][2][3][4][5]

Anticipated Hazards:

• Acute Oral Toxicity: Similar quinoline compounds are toxic if swallowed.[2][3]

• Serious Eye Damage: Can cause irreversible eye damage.[2][3]

• Skin Irritation and Sensitization: May cause skin irritation and allergic skin reactions.[2][3]

• Respiratory Irritation: Inhalation of dust may cause respiratory tract irritation.[4]

• Reproductive Toxicity: The parent compound, 8-hydroxyquinoline, is suspected of damaging the unborn child.[2][3]

• Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects.[1]

Due to the presence of the bromine atom, this compound is classified as a halogenated organic compound, which requires specific disposal procedures.[6]

Hazard Summary Table

Hazard Classification	Description	Primary Exposure Routes
Acute Toxicity (Oral)	Toxic if swallowed.[2][3]	Ingestion
Eye Damage/Irritation	Causes serious eye damage.[2][3]	Eyes
Skin Sensitization	May cause an allergic skin reaction.[2][3]	Skin
Reproductive Toxicity	Suspected of damaging the unborn child.[2][3]	Inhalation, Skin, Ingestion
Aquatic Hazard (Acute & Chronic)	Very toxic to aquatic life with long-lasting effects.[1]	Environmental Release

Personal Protective Equipment (PPE) Protocol

A multi-layered PPE approach is mandatory to mitigate the identified risks. The following protocol should be strictly adhered to at all times when handling 8-Bromo-4-hydroxyquinoline-2-carboxylic acid.

Core PPE Requirements

• Hand Protection: Chemical-resistant gloves are required. Nitrile gloves are a suitable minimum for handling small quantities. For prolonged contact or when handling solutions, heavier-duty gloves such as butyl rubber or Viton™ should be considered. Always inspect gloves for tears or punctures before use and dispose of them immediately after handling the compound.

• Eye and Face Protection: ANSI Z87.1 compliant safety glasses with side shields are the minimum requirement.[4] However, given the risk of serious eye damage, chemical splash goggles are strongly recommended.[2][3] When there is a significant risk of splashing, a face shield should be worn in addition to goggles.

• Body Protection: A flame-resistant laboratory coat is required. Ensure the lab coat is fully buttoned. For procedures with a higher risk of contamination, consider using a disposable chemical-resistant apron over the lab coat.

• Respiratory Protection: Work with this compound should be conducted in a certified chemical fume hood to minimize inhalation exposure.[7] If a fume hood is not available or if there is a risk of generating aerosols outside of a contained system, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates must be used.

PPE Selection and Use Workflow

Caption: PPE Selection and Use Workflow for Handling Hazardous Chemicals.

Operational Plan: From Receipt to Disposal

A systematic approach to handling ensures safety at every stage.

Step 1: Receiving and Storage

• Inspect Container: Upon receipt, inspect the container for any damage or leaks. Wear appropriate PPE during inspection.

• Label Verification: Ensure the container is clearly labeled.[8][9]

• Segregated Storage: Store the compound in a cool, dry, well-ventilated area, away from incompatible materials such as strong oxidizing agents.[4] Keep it in a designated, locked cabinet.

Step 2: Handling and Use

• Designated Area: All handling of 8-Bromo-4-hydroxyquinoline-2-carboxylic acid must occur in a designated area, such as a chemical fume hood.[7]

• Engineering Controls: A properly functioning chemical fume hood is the primary engineering control to prevent inhalation exposure.[10] Ensure the sash is at the appropriate height.

• Avoid Dust Formation: Handle the solid material carefully to avoid generating dust.[1]

• Spill Kit: An appropriate spill kit for solid hazardous chemicals should be readily available.

Step 3: Spill Response

• Evacuate: Evacuate non-essential personnel from the immediate area.

• Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

• Containment: Wearing full PPE, carefully sweep or vacuum up the spilled solid material, avoiding dust generation.[1] Place the material into a labeled, sealed container for hazardous waste disposal.

• Decontamination: Clean the spill area with an appropriate solvent, and collect the cleaning materials as hazardous waste.

• Reporting: Report the spill to the laboratory supervisor or chemical hygiene officer.

Disposal Plan

As a halogenated organic compound, 8-Bromo-4-hydroxyquinoline-2-carboxylic acid requires specific disposal procedures.[6] Improper disposal can lead to environmental harm and regulatory violations.

Waste Segregation and Collection

• Dedicated Waste Container: All solid waste contaminated with 8-Bromo-4-hydroxyquinoline-2-carboxylic acid, including gloves, weigh boats, and contaminated paper towels, must be placed in a dedicated, clearly labeled hazardous waste container.

• Halogenated vs. Non-Halogenated: Do not mix halogenated waste with non-halogenated organic waste.[11] This is crucial as the disposal methods and costs differ significantly.

• Labeling: The waste container must be labeled as "Hazardous Waste" and list "8-Bromo-4-hydroxyquinoline-2-carboxylic acid" and other halogenated components.[12]

Disposal Workflow

Caption: Disposal Workflow for Halogenated Organic Waste.

Final Disposal Method

The standard and environmentally responsible method for disposing of halogenated organic waste is high-temperature incineration at a licensed hazardous waste disposal facility.[6][13] This process ensures the complete destruction of the compound, preventing its release into the environment.

Emergency Procedures

Scenario	Immediate Action
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids.[1][4] Seek immediate medical attention.
Skin Contact	Remove contaminated clothing and wash the affected area with plenty of soap and water for at least 15 minutes.[1][2][3] If irritation or a rash occurs, seek medical attention.
Inhalation	Move the individual to fresh air.[4][5] If breathing is difficult, provide oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical attention.
Ingestion	Do NOT induce vomiting.[5] Rinse the mouth with water. Seek immediate medical attention and show the SDS to the medical personnel.[1][2][3]

References

• Carl Roth GmbH + Co. KG. (n.d.). Safety Data Sheet: 8-Hydroxyquinoline. Retrieved from [Link]

• Ing. Petr Švec - PENTA s.r.o. (2025). Safety Data Sheet: 8-Hydroxyquinoline. Retrieved from [Link]

• Oxford Lab Fine Chem LLP. (n.d.). Material Safety Data Sheet: 8-Hydroxyquinoline 99%. Retrieved from [Link]

• University of California, Riverside. (n.d.). Hazardous Waste Segregation. Retrieved from [Link]

• New Jersey Department of Health. (n.d.). Hazardous Substance Fact Sheet: Quinoline. Retrieved from [Link]

• Centers for Disease Control and Prevention (CDC). (n.d.). Hydrocarbons, Halogenated 1003. Retrieved from [Link]

• Organic Syntheses. (2024). meta-C–H Halogenation of Pyridines, Quinolines, and Isoquinolines. Retrieved from [Link]

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• Royal Society of Chemistry. (2018). A general method for the metal-free, regioselective, remote C–H halogenation of 8-substituted quinolines. Chemical Science. Retrieved from [Link]

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• Royal Society of Chemistry. (n.d.). Metal-free C5-selective halogenation of quinolines under aqueous conditions. Organic Chemistry Frontiers. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of quinolines. Retrieved from [Link]

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